Disperse Orange 30

• CAS: 12223-23-3

Core Science & Biosynthesis

Disperse Orange 30 chemical structure and properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 30 is a monoazo dye belonging to the disperse class of colorants.[1] These dyes are characterized by their low water solubility and are primarily used for dyeing hydrophobic synthetic fibers. Disperse Orange 30 is particularly effective for polyester (B1180765), acetate, and blended fabrics, where it is applied from a fine aqueous dispersion.[2][3][4] This document provides a comprehensive overview of the chemical structure, properties, synthesis, and application protocols for Disperse Orange 30.

Chemical Structure and Identification

Disperse Orange 30 is synthesized through the diazotization of 2,6-dichloro-4-nitroaniline (B1670479), followed by a coupling reaction with N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline.[1][5] The resulting molecule is a non-ionic compound with a distinct chemical structure.

IUPAC Name: 2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate[6]

Synonyms: C.I. Disperse Orange 30, Disperse Yellow Brown 2RFL, Disperse Orange S-4RL[7]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	12223-23-3, 5261-31-4[1][2]
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄[1][2][3]
Molecular Weight	450.28 g/mol [8][9]
C.I. Number	11119[1]

Physicochemical Properties

Disperse Orange 30 is a brown or orange-brown powder.[1][5] Its low water solubility is a defining characteristic, necessitating its application as a dispersion in the dyeing process.

Table 2: Physicochemical Data

Property	Value
Density	1.38 g/cm³[3]
Boiling Point	645°C at 760 mmHg[3]
Flash Point	343.9°C[3]
Solubility	Insoluble in water; soluble in some polar organic solvents at elevated temperatures.[2]
UV-Vis Absorption Maximum (λmax)	425 nm, 495 nm (Reported values vary depending on the solvent and measurement conditions)[7][10]

Experimental Protocols

Synthesis of Disperse Orange 30

The synthesis of Disperse Orange 30 involves a two-step diazotization and coupling reaction. The general methodology is outlined below, based on typical procedures for azo dye synthesis.

Experimental Workflow: Synthesis of Disperse Orange 30

Caption: A generalized workflow for the synthesis of Disperse Orange 30.

Methodology:

• Diazotization: 2,6-dichloro-4-nitroaniline is slowly added to a solution of nitrosylsulfuric acid in sulfuric acid, maintaining the temperature below 30°C. The mixture is stirred for at least two hours to ensure the completion of the diazo reaction.[11]

• Coupling: The diazo compound solution is then added dropwise to a solution of the coupling component, N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline, dissolved in a suitable solvent like methanol, while keeping the temperature between 15-20°C.[11] The reaction is stirred for several hours.

• Isolation: The temperature is raised to 80-85°C for about an hour, then cooled. The precipitated Disperse Orange 30 is isolated by filtration, washed with hot water to remove impurities, and then dried.[11]

High-Temperature Exhaust Dyeing of Polyester

Disperse Orange 30 is typically applied to polyester fabrics using a high-temperature, high-pressure exhaust dyeing method. This process swells the polyester fibers, allowing the dye molecules to penetrate and become trapped within the fiber structure.

Experimental Workflow: High-Temperature Polyester Dyeing

Caption: Standard procedure for high-temperature exhaust dyeing of polyester.

Methodology:

• Fabric Preparation: The polyester fabric is first scoured in a solution containing a non-ionic detergent (e.g., 2 g/L) and sodium carbonate (e.g., 1 g/L) at approximately 70°C to remove any impurities.[12] The fabric is then thoroughly rinsed and dried.

• Dye Bath Preparation: A dye bath is prepared containing Disperse Orange 30 (e.g., 1-3% on weight of fabric), a dispersing agent, and acetic acid to maintain a pH of 4.5-5.5.[13][14]

• Dyeing Process: The scoured fabric is introduced into the dye bath. The temperature is raised to 60°C and held for 15 minutes.[13] Then, the temperature is increased to 130°C and maintained for 30-60 minutes to allow for dye diffusion and fixation.[13][14]

• Post-Dyeing Treatment: The dye bath is cooled to 80°C, and the fabric is rinsed. A reduction clearing process is performed using a solution of sodium hydrosulfite and caustic soda at 70-80°C for 15 minutes to remove unfixed dye from the fiber surface, which improves wash fastness.[14] The fabric is then given a final rinse and dried.

Safety and Toxicology

Disperse dyes, as a class, can be associated with skin sensitization and contact dermatitis, particularly in occupational settings. However, official assessments of Disperse Orange 30 suggest a low risk under current usage patterns.

Table 3: Toxicological Profile

Parameter	Finding
Acute Oral Toxicity	LD50 (rat) >2000 mg/kg (Data for the related Disperse Orange 25)[15]
Skin Irritation	May cause skin irritation and allergic skin reactions.[16]
Eye Irritation	Causes serious eye irritation.[16]
Environmental Fate	May remain in the environment for a long time but is not expected to accumulate in organisms.[17]

A screening assessment by the Government of Canada concluded that Disperse Orange 30 is not entering the environment in quantities or under conditions that constitute a danger to the environment or human health.[17]

Applications

The primary application of Disperse Orange 30 is in the textile industry for dyeing synthetic fibers.

• Polyester and Polyester/Cotton Blends: It provides good color fastness and is suitable for high-temperature dyeing methods.[1]

• Acetate Fibers: It can be used to dye acetate, typically resulting in a more yellowish shade compared to polyester.[1]

• Direct Printing: Suitable for the direct printing of polyester and blended fabrics.[3][4]

• Supercritical CO₂ Dyeing: Its solubility in supercritical carbon dioxide makes it a candidate for this waterless dyeing technology.[18]

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chembk.com [chembk.com]
• 4. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 5. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Disperse Orange 30 | TargetMol [targetmol.com]
• 10. researchgate.net [researchgate.net]
• 11. KR102060607B1 - The preparing method of disperse orange dye - Google Patents [patents.google.com]
• 12. journals.iau.ir [journals.iau.ir]
• 13. textilelearner.net [textilelearner.net]
• 14. autumnchem.com [autumnchem.com]
• 15. datasheets.scbt.com [datasheets.scbt.com]
• 16. chemos.de [chemos.de]
• 17. Propanenitrile, 3-[[2-(acetyloxy)ethyl][4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]amino]- (Disperse Orange 30) - Canada.ca [canada.ca]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to Disperse Orange 30 (CAS No. 12223-23-3)

For Researchers, Scientists, and Drug Development Professionals

Disperse Orange 30 is a monoazo dye belonging to the disperse class of colorants. Identified by the CAS number 12223-23-3 and Colour Index number 11119, this synthetic dye is primarily utilized in the textile industry for coloring hydrophobic fibers. Its molecular structure, characterized by a nitro group and two chlorine atoms on the diazo component and a cyanoethyl and acetoxyethyl group on the coupler, imparts a distinct orange-brown hue and determines its application properties. This technical guide provides a comprehensive overview of Disperse Orange 30, including its physicochemical properties, synthesis, analytical methods, and detailed experimental protocols for its application in dyeing polyester (B1180765).

Physicochemical and Spectroscopic Data

Disperse Orange 30 exists as an orange to brown crystalline powder with minimal odor.[1][2] It is characterized by its low water solubility, a defining feature of disperse dyes, but exhibits solubility in certain polar organic solvents, particularly at elevated temperatures.[1][2]

Table 1: Physicochemical Properties of Disperse Orange 30

Property	Value	Reference(s)
CAS Number	12223-23-3	[3]
C.I. Number	11119	[3]
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄	[3]
Molecular Weight	450.27 g/mol	[3]
Appearance	Orange to brown powder/grain	[1]
Density	1.38 g/cm³
Boiling Point	645 °C at 760 mmHg
Flash Point	343.9 °C
Water Solubility	Insoluble/Very Low	[1][2]

Table 2: Spectroscopic Data for Disperse Orange 30

Spectroscopic Technique	Wavelength (λmax) / Peak	Solvent/Medium	Reference(s)
UV-Visible Spectroscopy	450 nm	Aqueous solution for calibration
UV-Visible Spectroscopy	495 nm	Not specified

Synthesis of Disperse Orange 30

The synthesis of Disperse Orange 30 is a classic example of azo dye chemistry, involving a two-step process: diazotization followed by an azo coupling reaction.[3] The primary reactants are 2,6-dichloro-4-nitroaniline (B1670479) as the diazo component and N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline as the coupling component.[3]

Experimental Protocol: Synthesis of Disperse Orange 30

Materials and Reagents:

• 2,6-dichloro-4-nitroaniline

• Nitrosylsulfuric acid (or sodium nitrite (B80452) and a strong acid like sulfuric or hydrochloric acid)

• N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline

• Methanol (B129727)

• Acetic acid

• Ice

• Sodium hydroxide (B78521) (for pH adjustment)

• Water (distilled or deionized)

Procedure:

Step 1: Diazotization of 2,6-dichloro-4-nitroaniline

• In a suitable reaction vessel, prepare a solution of nitrosylsulfuric acid or dissolve sodium nitrite in concentrated sulfuric acid, maintaining the temperature below 10°C using an ice bath.

• Slowly add 2,6-dichloro-4-nitroaniline to the acidic solution while stirring continuously. Maintain the temperature between 0-5°C to ensure the stability of the diazonium salt.

• Continue stirring for 1-2 hours after the addition is complete to ensure the diazotization reaction goes to completion. The completion of the reaction can be monitored by testing for the absence of the starting aniline (B41778) using a starch-iodide paper test for excess nitrous acid.

Step 2: Azo Coupling

• In a separate vessel, dissolve N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline in a suitable solvent such as methanol or acetic acid. Cool this solution to 0-5°C.

• Slowly add the previously prepared cold diazonium salt solution to the coupling component solution with vigorous stirring.

• Maintain the temperature of the reaction mixture at 0-5°C and a pH between 4 and 7 by the controlled addition of a base like sodium hydroxide solution.[3]

• After the addition is complete, continue stirring the reaction mixture for several hours until the coupling reaction is complete. This can be monitored by thin-layer chromatography (TLC).

• The precipitated Disperse Orange 30 dye is then collected by filtration.

Purification:

• The crude dye is washed thoroughly with cold water to remove any unreacted starting materials and inorganic salts.

• Further purification can be achieved by recrystallization from a suitable organic solvent, such as ethanol (B145695) or a mixture of dimethylformamide and water.

• The purified dye is then dried in a vacuum oven at a moderate temperature.

Safety Precautions:

• Handle all chemicals with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The diazotization reaction should be carried out in a well-ventilated fume hood as nitrogen oxides can be evolved.

• Diazonium salts can be explosive when dry; therefore, they should be kept in solution and used immediately.

Application in Polyester Dyeing

Disperse Orange 30 is extensively used for dyeing polyester fibers and their blends due to its good sublimation fastness.[3] The dyeing process is typically carried out at high temperatures and pressure (exhaust dyeing) to facilitate the diffusion of the dye molecules into the compact structure of the polyester fibers.

Experimental Protocol: High-Temperature Exhaust Dyeing of Polyester with Disperse Orange 30

Materials and Equipment:

• Polyester fabric

• Disperse Orange 30 dye

• Dispersing agent

• Levelling agent

• Acetic acid (to maintain pH)

• Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

• High-temperature, high-pressure laboratory dyeing machine

• Spectrophotometer for color measurement

Procedure:

1. Pre-treatment of Polyester Fabric:

• The polyester fabric is first scoured in a solution containing a non-ionic detergent and sodium carbonate at 60-70°C for 20-30 minutes to remove any impurities, oils, and sizes.

• The fabric is then thoroughly rinsed with water and dried.

2. Dye Bath Preparation and Dyeing:

• A dye bath is prepared with a liquor ratio (the ratio of the weight of the dyeing liquor to the weight of the fabric) of 10:1 to 20:1.

• The required amount of Disperse Orange 30 (e.g., 1% on the weight of fabric for a medium shade) is first pasted with a small amount of dispersing agent and cold water to form a smooth, lump-free paste. This paste is then diluted with warm water.

• The dye dispersion, along with a dispersing agent (e.g., 1 g/L) and a levelling agent (e.g., 0.5 g/L), is added to the dye bath.

• The pH of the dye bath is adjusted to 4.5-5.5 using acetic acid.[3]

• The pre-treated polyester fabric is introduced into the dye bath at around 60°C.

• The temperature of the dye bath is raised to 130°C at a rate of 1-2°C per minute.

• Dyeing is continued at 130°C for 45-60 minutes to allow for the diffusion and fixation of the dye within the polyester fibers.

• After dyeing, the bath is cooled down to 70°C.

3. Reduction Clearing (Post-treatment):

• To remove any unfixed dye from the surface of the fabric and improve wash fastness, a reduction clearing process is performed.

• The dyed fabric is treated in a fresh bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium hydroxide at 70-80°C for 15-20 minutes.

• The fabric is then rinsed thoroughly with hot and cold water and neutralized with a mild acid if necessary.

• Finally, the fabric is dried.

Table 3: Typical Fastness Properties of Disperse Orange 30 on Polyester

Fastness Property	ISO Test Method	Rating (1-5, 5 is best)
Light Fastness (Xenon Arc)	ISO 105-B02	6-7
Washing Fastness (at 60°C)	ISO 105-C06	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	4
Sublimation Fastness (180°C, 30s)	ISO 105-P01	4-5

Visualizations

Synthesis Workflow

The synthesis of Disperse Orange 30 follows a well-defined chemical pathway.

Caption: Synthesis workflow for Disperse Orange 30.

Polyester Dyeing Process

The application of Disperse Orange 30 to polyester fabric involves several key stages to ensure optimal color yield and fastness.

Caption: High-temperature exhaust dyeing process for polyester.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. Page loading... [wap.guidechem.com]
• 3. worlddyevariety.com [worlddyevariety.com]

An In-depth Technical Guide to the Synthesis of Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

Disperse Orange 30 (C.I. 11119) is a single azo disperse dye used primarily in the textile industry for coloring hydrophobic fibers such as polyester.[1] Its synthesis involves a classical diazotization and azo coupling reaction. This guide provides a detailed overview of its synthesis pathway, experimental protocols, and relevant data for scientific professionals. From a drug development perspective, understanding the synthesis is crucial as the precursor molecules and potential metabolic products can have significant biological activity.

I. Overview of the Synthesis Pathway

The manufacturing process for Disperse Orange 30 is a two-stage synthesis.[2] The first stage involves the diazotization of an aromatic amine, 2,6-dichloro-4-nitroaniline (B1670479). The second stage is the azo coupling of the resulting diazonium salt with a coupling component, N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline.[2]

The overall reaction is as follows:

Caption: Overall synthesis scheme for Disperse Orange 30.

II. Synthesis of Precursors

A. Diazo Component: 2,6-Dichloro-4-nitroaniline

2,6-Dichloro-4-nitroaniline (DCPNA), also known as Dicloran, is a commercially available compound.[3] It is used not only as a dye intermediate but also as an agricultural fungicide.[1]

B. Coupling Component: N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline

The coupling component is synthesized in a multi-step process starting from aniline (B41778). The pathway involves N-hydroxyethylation, N-cyanoethylation, and subsequent acetylation.

Caption: Plausible synthesis pathway for the coupling component.

III. Experimental Protocol for Disperse Orange 30

The following protocol is based on a method detailed in a Korean patent. It describes a robust procedure for the synthesis of a Disperse Orange dye structurally consistent with Disperse Orange 30.

A. Diazotization of 2,6-Dichloro-4-nitroaniline (DCPNA)

• Preparation: To a 500 mL four-necked round bottom flask, add sulfuric acid (H₂SO₄) at room temperature.

• Nitrosation: Slowly add nitrosylsulfonyl acid (NSA) while maintaining the temperature at or below 30°C.

• Amine Addition: Add 2,6-dichloro-4-nitroaniline (DCPNA) in portions, ensuring the temperature remains below 30°C.

• Reaction: Stir the mixture for a minimum of 2 hours to complete the diazotization reaction. The completion should be confirmed before proceeding.

B. Azo Coupling Reaction

• Coupling Medium: In a separate 3 L beaker, add water and acetic acid (AG) and cool the mixture to 0°C.

• Diazo Addition: Add the diazo compound solution synthesized in the previous step dropwise to the cooled water-acetic acid mixture. Use ice to maintain the low temperature.

• Coupler Preparation: Dissolve the coupling component, N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline, in methanol.

• Coupling: Add the coupler solution dropwise to the beaker containing the diazo compound. Maintain the reaction temperature between 15-20°C for approximately 5 hours.

• Stirring: Continue stirring the mixture for at least 8 hours.

• Heating: Raise the temperature to 80-85°C and maintain it for 1 hour.

• Isolation: Cool the mixture, then filter the precipitate. Wash the collected solid with hot water and dry to obtain the final product.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

IV. Quantitative Data

The following table summarizes the quantities of reactants and the yield as described in a representative patent for a Disperse Orange dye.

Component	Role	Quantity	Molar Mass ( g/mol )	Moles (approx.)
Diazotization Stage
2,6-Dichloro-4-nitroaniline (DCPNA)	Diazo Component	36.0 g	207.01	0.174
Sulfuric Acid (H₂SO₄)	Solvent/Catalyst	91.9 g	98.08	0.937
Nitrosylsulfonyl Acid (NSA)	Diazotizing Agent	56.5 g	127.07	0.445
Coupling Stage
Coupler A*	Coupling Component	32.8 g	-	-
Methanol	Coupler Solvent	250 g	32.04	7.80
Water	Reaction Medium	275 g	18.02	15.26
Acetic Acid	Reaction Medium	128 g	60.05	2.13
Product
Disperse Orange Dye 1	Final Product	60.7 g	450.27	0.135

Note: "Coupler A" is the designation used in the patent; its structure corresponds to N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline. Yield (approximate): Based on the starting diazo component (DCPNA), the theoretical yield is ~78.3 g. The reported actual yield of 60.7 g corresponds to an approximate yield of 77.5% .

V. Relevance for Drug Development Professionals: Toxicology

Azo dyes themselves are generally stable. However, under reductive conditions, such as those created by anaerobic bacteria in the gut or by enzymes in the skin and liver, the azo bond (-N=N-) can be cleaved.[4] This metabolic reduction releases the constituent aromatic amines.

For Disperse Orange 30, this cleavage would release the two precursor amines:

• 2,6-Dichloro-4-nitroaniline (DCPNA)

• An aniline derivative (p-amino-N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline)

The primary concern for toxicologists and drug development professionals lies with 2,6-dichloro-4-nitroaniline . This compound is classified as having "Suggestive Evidence of Carcinogenic Potential" based on the formation of benign Leydig cell tumors in male rats and positive results in the Ames test for mutagenicity.[5] Its metabolite, 2,6-dichloro-p-phenylenediamine, has been shown to induce liver adenomas and carcinomas in mice.[1]

Therefore, exposure to Disperse Orange 30 through skin contact (textiles) or other routes could potentially lead to the in-vivo formation of a carcinogenic precursor, a critical consideration in safety and risk assessment.

Caption: Reductive metabolism of Disperse Orange 30.

References

• 1. oehha.ca.gov [oehha.ca.gov]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. 2,6-Dichloro-4-nitroaniline | C6H4Cl2N2O2 | CID 7430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Patch testing with the textile dyes Disperse Orange 1 and Disperse Yellow 3 and some of their potential metabolites, and simultaneous reactions to para‐amino compounds | Semantic Scholar [semanticscholar.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]

An In-depth Technical Guide to the Photophysical and Photochemical Properties of Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 30 (C.I. 11119) is a monoazo disperse dye characterized by its 2,6-dichloro-4-nitroaniline (B1670479) diazo component and N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline coupling component. While primarily utilized in the textile industry for dyeing hydrophobic fibers, its inherent photophysical and photochemical properties warrant a closer examination for potential applications in research and development, particularly in fields requiring photosensitive molecules. This technical guide provides a comprehensive overview of the known photophysical and photochemical characteristics of Disperse Orange 30, details relevant experimental protocols, and presents logical workflows for its characterization. Due to a scarcity of specific published data for this particular dye, some properties are discussed in the context of structurally similar azo dyes.

Chemical and Physical Properties

Disperse Orange 30 is a brownish powder with the molecular formula C₁₉H₁₇Cl₂N₅O₄ and a molecular weight of 450.27 g/mol .[1] It is sparingly soluble in water, a characteristic feature of disperse dyes, necessitating its application as a fine aqueous dispersion for dyeing processes.

Property	Value	Reference
CI Name	Disperse Orange 30	[1]
CI Number	11119	[1]
CAS Number	5261-31-4 / 12223-23-3	[1]
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄	[1]
Molecular Weight	450.27 g/mol	[1]
Appearance	Brown powder	[1]

Photophysical Properties

The photophysical properties of azo dyes like Disperse Orange 30 are governed by the electronic transitions within the azo-chromophore. These properties can be significantly influenced by the molecular environment, particularly the polarity of the solvent (solvatochromism).

Absorption Spectroscopy

The absorption of light by Disperse Orange 30 occurs in the visible region of the electromagnetic spectrum, which is responsible for its orange color. The maximum absorbance wavelength (λmax) has been reported at both 450 nm and 465.2 nm . This discrepancy may arise from different solvent environments or experimental conditions used in the respective studies.

Table 2.1: Absorption Properties of Disperse Orange 30

Parameter	Value	Solvent/Conditions
λmax	450 nm	Not specified
λmax	465.2 nm	Not specified
Molar Extinction Coefficient (ε)	Data not available in searched literature.	-

Emission Spectroscopy

Table 2.2: Emission Properties of Disperse Orange 30 (Hypothetical/To be determined)

Parameter	Value
Emission Maximum (λem)	To be determined
Fluorescence Quantum Yield (Φf)	Expected to be low
Excited-State Lifetime (τ)	To be determined

Solvatochromism

Azo dyes often exhibit solvatochromism, where their absorption and emission spectra shift in response to the polarity of the solvent. This phenomenon arises from differential solvation of the ground and excited electronic states. While no specific studies on the solvatochromism of Disperse Orange 30 were found, it is anticipated that it would display positive solvatochromism, where the λmax shifts to longer wavelengths (a bathochromic shift) with increasing solvent polarity. This is typical for dyes with a charge-transfer character in their electronic transitions.

Photochemical Properties

The primary photochemical process for many azo dyes is reversible trans-cis photoisomerization around the -N=N- double bond.

Photoisomerization

Upon absorption of light, the more stable trans isomer of an azo dye can be converted to the cis isomer. The cis isomer is typically thermally unstable and will relax back to the trans form. This photochromic behavior is the basis for applications in optical switching and data storage. The efficiency and kinetics of photoisomerization and thermal back-isomerization are key parameters for such applications. Specific data for Disperse Orange 30 is not available.

Photosensitizing Properties

Azo dyes can act as photosensitizers, meaning they can absorb light and transfer the energy to other molecules, such as molecular oxygen, to generate reactive oxygen species (ROS) like singlet oxygen. The potential of Disperse Orange 30 to act as a photosensitizer has been explored in the context of photocatalytic degradation of the dye itself, where it can be photosensitized by solvents like acetone.

Experimental Protocols

The following sections detail standardized experimental protocols for characterizing the photophysical and photochemical properties of Disperse Orange 30.

UV-Visible Absorption Spectroscopy

Objective: To determine the maximum absorption wavelength (λmax) and molar extinction coefficient (ε) of Disperse Orange 30 in various solvents.

Methodology:

• Sample Preparation: Prepare a stock solution of Disperse Orange 30 of known concentration in a suitable solvent (e.g., spectroscopic grade acetone, ethanol, or acetonitrile). Prepare a series of dilutions from the stock solution.

• Spectrophotometer Setup: Use a dual-beam UV-Visible spectrophotometer. Use the pure solvent as a reference.

• Measurement: Record the absorption spectra of the solutions over a relevant wavelength range (e.g., 300-700 nm).

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Plot absorbance at λmax versus concentration.

  • Determine the molar extinction coefficient (ε) from the slope of the linear fit according to the Beer-Lambert law (A = εcl).

Fluorescence Spectroscopy

Objective: To determine the fluorescence emission spectrum, fluorescence quantum yield (Φf), and excited-state lifetime (τ) of Disperse Orange 30.

Methodology:

• Emission Spectrum:

  • Prepare a dilute solution of Disperse Orange 30 in a chosen solvent.

  • Use a spectrofluorometer to excite the sample at its λmax.

  • Record the emission spectrum over a wavelength range longer than the excitation wavelength.

• Fluorescence Quantum Yield (Relative Method):

  • Select a standard fluorophore with a known quantum yield that absorbs at a similar wavelength to Disperse Orange 30 (e.g., Rhodamine 6G).

  • Prepare a series of solutions of both the standard and Disperse Orange 30 with absorbances below 0.1 at the excitation wavelength to minimize inner filter effects.

  • Measure the absorbance of each solution at the excitation wavelength.

  • Measure the integrated fluorescence intensity of each solution under identical experimental conditions (excitation wavelength, slit widths).

  • Plot integrated fluorescence intensity versus absorbance for both the standard and the sample.

  • Calculate the quantum yield using the following equation: Φ_sample = Φ_standard * (m_sample / m_standard) * (η_sample² / η_standard²) where Φ is the quantum yield, m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.

• Excited-State Lifetime:

  • Use Time-Correlated Single Photon Counting (TCSPC) for accurate lifetime measurements.

  • Excite the sample with a pulsed light source (e.g., a picosecond laser diode) at a wavelength near the λmax.

  • Detect the emitted photons with a high-speed detector.

  • The instrument measures the time delay between the excitation pulse and the arrival of the emitted photon.

  • A histogram of these delay times forms the fluorescence decay curve.

  • Fit the decay curve to an exponential function to determine the excited-state lifetime (τ).

Visualizations

Caption: Experimental workflow for photophysical characterization.

References

• 1. worlddyevariety.com [worlddyevariety.com]

A Technical Guide to the Thermal Degradation Analysis of Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to the limited availability of public research specifically on the thermal degradation of Disperse Orange 30, this guide provides a comprehensive overview of the analytical methodologies and expected degradation pathways based on studies of structurally related azo dyes. The principles and protocols detailed herein are directly applicable to the analysis of Disperse Orange 30 and are intended to serve as a foundational resource for its investigation.

Introduction to the Thermal Degradation of Azo Dyes

Azo dyes, characterized by the presence of one or more azo groups (–N=N–), constitute the largest and most diverse class of synthetic colorants. Their application spans across various industries, including textiles, printing, and cosmetics. The thermal stability of these dyes is a critical parameter, influencing their processing, application, and environmental fate. Thermal degradation of azo dyes primarily involves the cleavage of the azo bond, which can lead to the formation of various aromatic compounds, some of which may be hazardous.

Disperse Orange 30 (C.I. 11119) is a monoazo dye used in the dyeing of polyester (B1180765) and other synthetic fibers.[1] Its chemical structure, 2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate, dictates its thermal behavior and the nature of its degradation products.[2] This guide provides a detailed framework for the analysis of the thermal degradation of Disperse Orange 30, encompassing experimental protocols, representative data, and a proposed degradation pathway.

Experimental Protocols

A thorough investigation of the thermal degradation of Disperse Orange 30 necessitates the use of advanced analytical techniques. The following sections detail the methodologies for Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS).

Thermogravimetric Analysis (TGA)

TGA is a fundamental technique for assessing the thermal stability of materials by measuring the change in mass as a function of temperature.

Experimental Protocol:

• Sample Preparation: A small, representative sample of Disperse Orange 30 (typically 3-10 mg) is accurately weighed and placed in an inert sample pan (e.g., alumina (B75360) or platinum).[3]

• Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[3][4]

• Temperature Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature of up to 800 °C at a controlled linear heating rate (e.g., 10 °C/min or 20 °C/min).[4][5]

• Data Acquisition: The instrument continuously records the sample's mass and temperature throughout the experiment.[4]

• Data Analysis: The resulting TGA curve (mass vs. temperature) and its derivative (DTG curve, rate of mass loss vs. temperature) are analyzed to determine the onset temperature of decomposition, the temperatures of maximum decomposition rates, and the percentage of mass loss at each stage.

Differential Scanning Calorimetry (DSC)

DSC is used to study the thermal transitions of a material, such as melting and decomposition, by measuring the difference in heat flow between a sample and a reference as a function of temperature.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed sample of Disperse Orange 30 (typically 2-5 mg) is hermetically sealed in an aluminum DSC pan. An empty, sealed pan is used as a reference.[4]

• Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen) at a constant flow rate.[4]

• Temperature Program: The sample and reference are subjected to a controlled temperature program, which may include heating and cooling cycles to analyze thermal transitions. A typical heating rate is 10 °C/min.

• Data Analysis: The DSC thermogram reveals endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition), providing information on the temperatures at which these events occur.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Py-GC/MS is a powerful technique for identifying the chemical composition of thermal degradation products.

Experimental Protocol:

• Sample Preparation: A very small amount of Disperse Orange 30 (typically 0.1-1.0 mg) is placed in a pyrolysis sample cup.[3]

• Pyrolysis: The sample is rapidly heated to a specific temperature (e.g., the temperature of maximum degradation rate determined by TGA) in an inert atmosphere within a pyrolyzer that is directly coupled to a GC-MS system. An optimal pyrolysis temperature for many azo dyes has been found to be around 500°C.[6]

• Gas Chromatography (GC) Separation: The volatile and semi-volatile pyrolysis products are swept into the GC column by a carrier gas (e.g., helium). The different components are separated based on their boiling points and interactions with the stationary phase of the column.[3]

• Mass Spectrometry (MS) Identification: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectra provide a "fingerprint" for each compound, allowing for their identification by comparison with mass spectral libraries.

Quantitative Data Presentation

The following table summarizes the expected thermal degradation data for Disperse Orange 30, based on typical values observed for structurally similar azo dyes. This data should be considered representative and may vary depending on the specific experimental conditions.

Parameter	Expected Value Range	Description
Onset Decomposition Temperature (Tonset)	250 - 350 °C	The temperature at which significant weight loss begins.
Peak Decomposition Temperature (Tpeak)	300 - 450 °C	The temperature at which the maximum rate of weight loss occurs.
Weight Loss (Stage 1)	5 - 15 %	Initial degradation, possibly involving the loss of side chains.
Weight Loss (Stage 2)	30 - 60 %	Major degradation step, likely corresponding to the cleavage of the azo bond and fragmentation of the aromatic rings.
Char Residue at 800 °C	20 - 40 %	The remaining non-volatile carbonaceous material.

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Characterization of sulfonated azo dyes and aromatic amines by pyrolysis gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility of Disperse Orange 30 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the azo dye, Disperse Orange 30 (C.I. 11119), in various organic solvents. Due to a notable absence of readily available quantitative solubility data in peer-reviewed literature and technical datasheets for common organic solvents, this guide summarizes the available qualitative information and presents a detailed experimental protocol for determining the precise solubility. Additionally, quantitative data for its solubility in supercritical carbon dioxide is provided for reference.

Qualitative Solubility of Disperse Orange 30

Disperse Orange 30 is characterized by its low aqueous solubility. Its solubility in organic solvents is a critical parameter for its application in various industrial and research settings, including its use as a non-ionic dye for hydrophobic fibers. The following table summarizes the qualitative solubility of Disperse Orange 30 in several common organic solvents based on available chemical datasheets.

Organic Solvent	CAS Number	Qualitative Solubility	Citation
Ethanol	64-17-5	Slightly Soluble	[1]
Acetone	67-64-1	Soluble	[1]
Pyridine	110-86-1	Soluble	[1]
Dimethylformamide (DMF)	68-12-2	Soluble	[1]
Chloroform	67-66-3	Very Slightly Soluble (with heating and sonication)
Dimethyl Sulfoxide (DMSO)	67-68-5	Slightly Soluble
Methanol	67-56-1	Slightly Soluble

Quantitative Solubility of Disperse Orange 30 in Supercritical Carbon Dioxide

While quantitative data in conventional organic solvents is scarce, the solubility of Disperse Orange 30 has been determined in supercritical carbon dioxide (scCO₂), a non-polar solvent used in green chemistry applications. This data is particularly relevant for supercritical fluid dyeing processes.

Solvent System	Temperature	Pressure	Solubility (Mole Fraction)	Citation
Supercritical CO₂	~120 °C	22 MPa	~3 x 10⁻⁵	[2]

Experimental Protocol for Determining Solubility

To empower researchers to ascertain the precise solubility of Disperse Orange 30 in a solvent of interest, a detailed experimental protocol based on UV-Vis spectrophotometry is provided below. This method is widely used for determining the concentration of colored compounds in solution.

Principle

This method relies on the direct relationship between the absorbance of light by a solution and the concentration of the dissolved substance, as described by the Beer-Lambert Law (A = εbc), where A is absorbance, ε is the molar absorptivity, b is the path length of the cuvette, and c is the concentration. By creating a calibration curve of known concentrations versus absorbance, the concentration of an unknown saturated solution can be determined.

Materials and Equipment

• Disperse Orange 30 (analytical standard)

• Organic solvent of choice (e.g., acetone, ethanol, DMF)

• UV-Vis Spectrophotometer

• Analytical balance

• Volumetric flasks (various sizes)

• Pipettes (various sizes)

• Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)

• Magnetic stirrer and stir bars

• Syringe filters (solvent-compatible, e.g., PTFE, 0.22 µm pore size)

• Thermostatically controlled shaker or water bath

Procedure

3.3.1. Determination of Maximum Wavelength (λmax)

• Prepare a dilute stock solution of Disperse Orange 30 in the chosen organic solvent.

• Scan the absorbance of this solution over the visible spectrum (typically 400-700 nm) using the UV-Vis spectrophotometer to identify the wavelength of maximum absorbance (λmax). All subsequent absorbance measurements should be performed at this wavelength.

3.3.2. Preparation of Standard Solutions and Calibration Curve

• Accurately weigh a known mass of Disperse Orange 30 and dissolve it in a known volume of the organic solvent to prepare a primary stock solution of known concentration.

• Perform a series of serial dilutions from the primary stock solution to create a set of at least five standard solutions of decreasing, known concentrations.

• Measure the absorbance of each standard solution at λmax using the spectrophotometer. Use the pure organic solvent as a blank to zero the instrument.

• Plot a graph of absorbance versus concentration for the standard solutions. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value close to 1 indicates a good linear fit.

3.3.3. Preparation of Saturated Solution

• Add an excess amount of Disperse Orange 30 to a known volume of the organic solvent in a sealed container (e.g., a volumetric flask). The amount should be sufficient to ensure that undissolved solid remains after equilibration.

• Place the sealed container in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient period to ensure that equilibrium is reached (e.g., 24-48 hours). The solution is saturated when the concentration of the dissolved dye no longer increases with time.

• After equilibration, allow the solution to stand undisturbed at the set temperature for a few hours to allow the excess solid to settle.

3.3.4. Measurement of Saturated Solution Concentration

• Carefully withdraw a known volume of the supernatant using a pipette.

• Filter the withdrawn sample through a syringe filter to remove any undissolved microparticles. This step is crucial to avoid artificially high absorbance readings.

• Dilute the filtered, saturated solution with a known volume of the organic solvent to bring its absorbance within the linear range of the calibration curve.

• Measure the absorbance of the diluted saturated solution at λmax.

• Use the equation from the calibration curve to calculate the concentration of the diluted solution.

• Multiply the calculated concentration by the dilution factor to determine the concentration of the original saturated solution. This value represents the solubility of Disperse Orange 30 in the chosen solvent at the specified temperature.

Visual Representation of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of Disperse Orange 30.

Caption: Experimental workflow for solubility determination.

References

• 1. Disperse orange 30 TDS|Disperse orange 30 from Chinese supplier and producer - DISPERSE ORANGE DYES - Enoch dye [enochdye.com]
• 2. researchgate.net [researchgate.net]

For Researchers in Material Science, Environmental Science, and Textile Chemistry

An In-Depth Technical Guide to Disperse Orange 30

This technical guide provides a comprehensive overview of Disperse Orange 30, a synthetic azo dye. The document details its chemical and physical properties, manufacturing process, and primary applications in the textile industry. Furthermore, it delves into experimental protocols for its application in dyeing processes and its removal from wastewater, alongside relevant toxicological data.

Core Properties of Disperse Orange 30

Disperse Orange 30 is a monoazo dye recognized for its use in coloring synthetic fibers.[1] Its chemical structure and properties make it particularly suitable for dyeing hydrophobic materials such as polyester (B1180765).

Identifier	Value
Chemical Name	3-[[2-(acetyloxy)ethyl][4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]amino]propanenitrile
Molecular Formula	C19H17Cl2N5O4[1][2][3]
Molecular Weight	450.28 g/mol [4][5]
CAS Number	12223-23-3 / 5261-31-4[3]
Appearance	Orange to brown powder[3]

Manufacturing and Synthesis

The production of Disperse Orange 30 involves a diazo coupling reaction. The process begins with the diazotization of 2,6-dichloro-4-nitroaniline. This is followed by coupling with N-(2-cyanoethyl)-N-(2-acetoxyethyl)benzeneamine.[3]

Experimental Protocols

This protocol outlines the experimental procedure for studying the adsorption isotherms and thermodynamic parameters of Disperse Orange 30 on polyester fabric.

Materials:

• Polyester fabric

• C.I. Disperse Orange 30

• Non-ionic detergent

• Sodium carbonate

• Sulfuric acid

Procedure:

• Fabric Preparation: The polyester fabric is first treated in a solution containing 2 g/L of non-ionic detergent and 1 g/L of sodium carbonate. The solution is heated to 70°C for 80 minutes. The fabric is then washed and dried.[6]

• Dyeing Process: Dyeing is carried out in a dye bath with varying concentrations of Disperse Orange 30 (10, 50, 100, 150, 200 mg in 100 mL of water) at different temperatures (90, 100, 110°C) for a duration of up to 180 minutes, with a liquor-to-goods ratio of 100:1.[6]

• Post-Treatment: The dyed samples are rinsed with cold water and dried at ambient temperature.[6]

• Analysis: The amount of dye adsorbed onto the fabric is measured to determine the adsorption isotherms (Nernst, Langmuir, and Freundlich models can be applied) and thermodynamic parameters such as enthalpy, entropy, and standard affinity.[6]

This protocol describes the preparation of H2SO4-functionalized activated carbon and its use in the removal of Disperse Orange 30 from aqueous solutions.

Materials:

• Powdered pure activated carbon (PAC)

• Concentrated sulfuric acid (H2SO4)

• Disperse Orange 30 dye solution

• Distilled water

Procedure:

• Adsorbent Preparation: 6 g of powdered activated carbon is mixed with 30 ml of concentrated H2SO4. The mixture is stirred at 600 rpm for 6 hours at approximately 80°C. The mixture is then diluted, washed with distilled water, and filtered. The resulting H2SO4-functionalized activated carbon (AAC) is dried in an oven at 70°C overnight.[1]

• Adsorption Experiment: The AAC is added to synthetic wastewater containing Disperse Orange 30. The effects of adsorbent dosage, initial dye concentration, contact time, and temperature on the adsorption process are investigated.[1]

• Analysis: The concentration of Disperse Orange 30 in the solution is measured using a UV-Vis spectrophotometer at a wavelength of 450 nm to determine the removal efficiency.[1]

Experimental Workflow and Data Visualization

The following diagram illustrates the workflow for the preparation of H2SO4-functionalized activated carbon for the removal of Disperse Orange 30 from wastewater.

Workflow for Wastewater Treatment using Functionalized Activated Carbon.

Toxicological Profile

While Disperse Orange 30 itself has limited publicly available toxicological data in the context of drug development, studies on similar disperse dyes, such as Disperse Orange 1, have shown potential for cytotoxicity and DNA damage in human hepatoma (HepG2) cells.[7][8] Disperse dyes, in general, are known to be potential skin sensitizers, particularly in textiles where they may migrate to the skin.[9] Environmental assessments have indicated that while Disperse Orange 30 may persist in the environment, it is not expected to accumulate significantly in organisms.[10]

Applications

The primary application of Disperse Orange 30 is in the dyeing of synthetic fibers, including:

• Polyester

• Acetate fabrics

• Nylon

• Acrylics

It can be used in high-temperature and high-pressure dyeing methods and is suitable for direct printing on polyester and polyester/cotton blends.[3]

References

• 1. bcc.bas.bg [bcc.bas.bg]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 4. Disperse Orange 30 | Research Grade Dye [benchchem.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. researchgate.net [researchgate.net]
• 7. Hepatotoxicity assessment of the azo dyes disperse orange 1 (DO1), disperse red 1 (DR1) and disperse red 13 (DR13) in HEPG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sdc.org.uk [sdc.org.uk]
• 10. Propanenitrile, 3-[[2-(acetyloxy)ethyl][4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]amino]- (Disperse Orange 30) - Canada.ca [canada.ca]

Environmental Fate and Persistence of Disperse Orange 30: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 30 is a synthetic azo dye used extensively in the textile industry for coloring hydrophobic fibers such as polyester (B1180765) and acetate. Due to its widespread use, understanding its environmental fate and persistence is crucial for assessing its ecological impact. This technical guide provides a comprehensive overview of the available scientific information on the physicochemical properties, environmental degradation, bioaccumulation potential, and ecotoxicity of Disperse Orange 30.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physicochemical properties. Disperse Orange 30 is characterized by its low water solubility and hydrophobic nature, which influences its distribution in various environmental compartments.

Property	Value	Reference
Chemical Name	2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate
CAS Number	5261-31-4; 12223-23-3
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄
Molecular Weight	450.27 g/mol
Appearance	Orange to brown powder
Water Solubility	Low

Environmental Fate and Persistence

The persistence of Disperse Orange 30 in the environment is a key factor in its potential to cause long-term ecological effects. Its fate is determined by a combination of abiotic and biotic degradation processes, as well as its tendency to partition between water, soil, and sediment. A Canadian government screening assessment concluded that while Disperse Orange 30 may remain in the environment for a long time, it is not expected to be released in quantities that would harm organisms.

Abiotic Degradation

Photodegradation:

Disperse Orange 30, like many azo dyes, can undergo photodegradation when exposed to sunlight. The rate and extent of this process are influenced by factors such as pH, the presence of sensitizers, and the intensity of light. One study on the photocatalytic degradation of Disperse Orange 30 using a nanocomposite catalyst reported 99.5% degradation in 90 minutes under UV illumination.

Hydrolysis:

Biotic Degradation

The primary mechanism of biotic degradation for azo dyes like Disperse Orange 30 is the reductive cleavage of the azo bond (-N=N-) by microorganisms under anaerobic or microaerophilic conditions. This initial step results in the formation of aromatic amines, which may be further degraded under aerobic conditions.

While specific biodegradation half-life data for Disperse Orange 30 in various environmental compartments (water, soil, sediment) is not available in the reviewed literature, the general persistence of disperse dyes is considered to be high due to their low water solubility and complex structure. Studies on similar azo dyes have identified metabolites such as p-nitroaniline, p-phenylenediamine, and acetanilide (B955) following biodegradation.

Bioaccumulation

Bioaccumulation is the process by which a chemical substance is absorbed by an organism from its surrounding environment through all routes of exposure. Due to its hydrophobic nature, Disperse Orange 30 has the potential to bioaccumulate in aquatic organisms.

A screening assessment conducted by the Government of Canada reported a whole-body bioconcentration factor (BCF) of 8.43 L/kg for Disperse Orange 30 in fish. However, the same report concluded that the substance is not expected to significantly accumulate in organisms.

Parameter	Value	Species	Reference
Bioconcentration Factor (BCF)	8.43 L/kg (whole-body)	Fish

Ecotoxicity

The ecotoxicity of Disperse Orange 30 has been evaluated to a limited extent. The available data suggests a low level of acute toxicity to aquatic organisms at its limit of water solubility.

Test Organism	Endpoint	Value	Reference
Fish (Pimephales promelas)	96-hour LC₅₀	44 mg/L (calculated)
Daphnia magna	48-hour EC₅₀	No data available
Algae	72-hour EC₅₀	No data available

It is important to note that the reported LC₅₀ value for fish is a calculated value based on a critical body burden approach and not from direct experimental observation.

Experimental Protocols

Detailed, standardized protocols are essential for the reliable assessment of the environmental fate and toxicity of chemicals. The following sections outline the general methodologies for key experiments based on OECD guidelines and published research on azo dyes.

Ready Biodegradability Test (Adapted from OECD 301)

This test evaluates the potential for a substance to be readily biodegradable under aerobic conditions.

• Preparation of Test Medium: A mineral salt medium is prepared containing essential nutrients for microbial growth.

• Inoculum: The test is inoculated with a mixed population of microorganisms, typically from the effluent of a domestic wastewater treatment plant.

• Test Substance Addition: Disperse Orange 30, due to its low water solubility, should be added to the test flasks adsorbed onto an inert support like silica (B1680970) gel or dissolved in a non-toxic, volatile solvent to ensure dispersion.

• Incubation: The test flasks, along with control and reference flasks, are incubated in the dark at a constant temperature (e.g., 20-25°C) for 28 days.

• Measurement of Biodegradation: Biodegradation is monitored by measuring the decrease in Dissolved Organic Carbon (DOC) or the amount of CO₂ produced.

• Data Analysis: The percentage of biodegradation is calculated relative to the theoretical maximum. A substance is considered readily biodegradable if it reaches a pass level of >60% of the theoretical CO₂ evolution or >70% DOC removal within a 10-day window during the 28-day test period.

Aquatic Toxicity Testing

Daphnia sp. Acute Immobilisation Test (Adapted from OECD 202):

• Test Organism: Young daphnids (Daphnia magna), less than 24 hours old, are used.

• Test Solutions: A series of at least five concentrations of Disperse Orange 30 are prepared in a suitable test medium. Given its low solubility, a water-accommodated fraction (WAF) or the use of a solvent carrier may be necessary.

• Exposure: Daphnids are exposed to the test solutions for 48 hours under controlled temperature and light conditions.

• Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

• Data Analysis: The EC₅₀ (the concentration that causes immobilization in 50% of the daphnids) is calculated.

Alga, Growth Inhibition Test (Adapted from OECD 201):

• Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata, is used.

• Test Solutions: A range of concentrations of Disperse Orange 30 are prepared in a nutrient-rich growth medium.

• Exposure: Exponentially growing algal cultures are exposed to the test solutions for 72 hours under continuous illumination and controlled temperature.

• Measurement: Algal growth is measured by cell counts or spectrophotometrically at 24, 48, and 72 hours.

• Data Analysis: The EC₅₀ (the concentration that causes a 50% reduction in algal growth) is determined for both growth rate and yield.

Bioaccumulation in Fish: Flow-Through Test (Adapted from OECD 305)

• Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio), is used.

• Test System: A flow-through system is used to maintain a constant concentration of the test substance in the water.

• Uptake Phase: Fish are exposed to a constant, sublethal concentration of Disperse Orange 30 for a period of up to 28 days.

• Depuration Phase: After the uptake phase, the fish are transferred to clean water and the elimination of the substance is monitored.

• Sampling and Analysis: Water and fish tissue samples are collected at regular intervals during both phases and analyzed for the concentration of Disperse Orange 30.

• Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of the substance in the fish to the concentration in the water at steady-state.

Analytical Methodology: High-Performance Liquid Chromatography (HPLC)

HPLC is a common technique for the quantification of disperse dyes in environmental samples.

• Sample Preparation: Water samples may require solid-phase extraction (SPE) to concentrate the analyte and remove interfering substances. Soil and sediment samples require solvent extraction followed by cleanup steps.

• Chromatographic System:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with a buffer like ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is common.

  • Detector: A UV-Vis or Diode Array Detector (DAD) set at the maximum absorbance wavelength of Disperse Orange 30 (around 450 nm) is used for quantification. Mass spectrometry (MS) can be used for confirmation and identification of metabolites.

Visualizations

Caption: Environmental fate pathways of Disperse Orange 30.

Ecotoxicity of Disperse Orange 30 in Aquatic Environments: A Technical Overview

An in-depth guide for researchers and environmental scientists on the potential aquatic toxicity of the azo dye, Disperse Orange 30. This document summarizes available data on its analogues, details standardized testing protocols, and outlines experimental workflows.

Disclaimer: Publicly available, peer-reviewed studies detailing the specific ecotoxicity of Disperse Orange 30 on aquatic life are limited. A 2009 screening assessment by the Government of Canada concluded that while the substance may persist in the environment, it is not expected to accumulate in organisms or cause harm at current release levels.[1] Much of the available toxicological data is derived from studies on structurally similar azo disperse dyes and predictive models such as Quantitative Structure-Activity Relationship (QSAR) analyses.[2] Therefore, this guide presents a comprehensive overview based on data from analogue compounds to infer the potential ecotoxicological profile of Disperse Orange 30.

Quantitative Ecotoxicity Data for Analogues of Disperse Orange 30

The following table summarizes acute and chronic toxicity data for various disperse dyes that are structurally analogous to Disperse Orange 30. This data provides an indication of the potential toxicity of Disperse Orange 30 to a range of aquatic organisms, including fish, invertebrates, and algae. The endpoints reported are the half maximal effective concentration (EC50) and the median lethal concentration (LC50).

Dye Name	Test Organism	Species	Endpoint	Duration	Value (mg/L)
Disperse Yellow 23	Fish	Oncorhynchus mykiss (Rainbow Trout)	LC50	48 hours	>1000
Sudan IV	Fish	Oryzias latipes (Japanese Rice Fish)	LC50	48 hours	>100
Fish	Golden Orfe	LC50	96 hours	100 - 220
Fish	Danio rerio (Zebrafish)	LC50	96 hours	340
Invertebrate	Daphnia magna	EC50	48 hours	4.5
Algae	Scenedesmus subspicatus	EC50	72 hours	9.5
Disperse Blue 792	Bacteria	-	IC50	-	>100
Fish	Danio rerio (Zebrafish)	LC50	96 hours	17
Disperse Red 73	Invertebrate	Daphnia magna	EC50	48 hours	23
Algae	Scenedesmus subspicatus	EC50	72 hours	>10
Bacteria	-	IC50	-	>100
Fish	Danio rerio (Zebrafish)	LC50	96 hours	710
Invertebrate	Daphnia magna	EC50	48 hours	5.8
Algae	Scenedesmus subspicatus	EC50	72 hours	6.7
Disperse Orange 306	Bacteria	-	IC50	-	>100
Fish	Danio rerio (Zebrafish)	IC50	96 hours	268
Invertebrate	Daphnia magna	LC50	48 hours	110
Algae	Scenedesmus subspicatus	EC50	72 hours	54
Disperse Orange 257	Bacteria	-	EC50	-	>100
Fish	Danio rerio (Zebrafish)	LC50	96 hours	103
Invertebrate	Daphnia magna	EC50	48 hours	98
Algae	Scenedesmus subspicatus	EC50	72 hours	7
Disperse Red 178	Bacteria	-	IC50	-	>100
Analogue azo disperse dye	Fish	Rainbow Trout	LC50	96 hours	505

Data sourced from a screening assessment report by Environment Canada.[3]

Standardized Experimental Protocols for Aquatic Ecotoxicity Testing

The following are detailed methodologies for the key standardized tests used to evaluate the ecotoxicity of chemical substances on aquatic life, as established by the Organisation for Economic Co-operation and Development (OECD).

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure period.[4][5]

• Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).[4]

• Test Duration: 96 hours.[5]

• Test Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through system. Mortalities and any abnormal behaviors are recorded at 24, 48, 72, and 96 hours.[6]

• Test Concentrations: A limit test may be performed at 100 mg/L. If toxicity is observed, a full range-finding study is conducted with at least five concentrations in a geometric series.[5]

• Test Conditions:

  • Temperature: Maintained at a constant, species-appropriate level (e.g., 21–25 °C for Zebrafish).[2]

  • Light: A 12 to 16-hour photoperiod is typically used.[6]

  • Loading Rate: For static and semi-static tests, the loading rate should not exceed 0.8 g of fish per liter of test solution.[7]

• Endpoint: The primary endpoint is the LC50 at 96 hours. Other endpoints such as the No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect Concentration (LOEC) can also be determined.[6]

• Validity Criteria: Mortality in the control group should not exceed 10% at the end of the test.[1]

OECD 202: Daphnia sp., Acute Immobilisation Test

This guideline assesses the acute toxicity of a substance to invertebrates, specifically Daphnia species, by determining the concentration that immobilizes 50% of the population (EC50) after 48 hours.[8][9]

• Test Organism: Daphnia magna is the most commonly used species. Young daphnids (less than 24 hours old) are used for the test.[8][10]

• Test Duration: 48 hours.[8]

• Test Principle: Daphnids are exposed to the test substance in a static system. Immobilization, defined as the inability to swim within 15 seconds after gentle agitation, is observed at 24 and 48 hours.[8]

• Test Concentrations: A limit test is conducted at 100 mg/L. If effects are seen, a definitive test with at least five geometrically spaced concentrations is performed.[10]

• Test Conditions:

  • Temperature: 20 ± 2 °C.[8]

  • Light: A 16-hour light and 8-hour dark cycle is common.[11]

  • Medium: Reconstituted or natural water with a pH of 6-9.[8]

  • Feeding: Daphnids are not fed during the 48-hour test.[8]

• Endpoint: The primary endpoint is the EC50 for immobilization at 48 hours. The 24-hour EC50 can also be reported.[9]

• Validity Criteria: In the control group, no more than 10% of the daphnids should be immobilized. Dissolved oxygen concentration must remain above 3 mg/L.[9]

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test evaluates the effect of a substance on the growth of freshwater algae by measuring the inhibition of growth over a 72-hour period.[12][13]

• Test Organism: Commonly used freshwater green algae include Pseudokirchneriella subcapitata and Desmodesmus subspicatus.[12]

• Test Duration: Typically 72 hours.[13]

• Test Principle: Exponentially growing algal cultures are exposed to the test substance in a batch culture system under constant illumination and temperature. The growth in the test cultures is compared to that of a control.[12]

• Test Concentrations: For a dose-response curve, at least five concentrations with three replicates per concentration are used. A limit test may be performed at 100 mg/L with at least six replicates.[12][13]

• Test Conditions:

  • Temperature: 21–24 °C.[12]

  • Light: Continuous, uniform illumination.[13]

  • Culture Medium: A standard, nutrient-rich algal growth medium is used.[12]

  • pH: Should not vary by more than 1.5 units during the test.[12]

• Endpoint: The primary endpoints are the EC50 values for the inhibition of growth rate and yield.[14]

• Validity Criteria: The biomass in the control cultures should increase by a factor of at least 16 within 72 hours.[12]

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, created using Graphviz (DOT language), illustrate the standardized workflows for the OECD aquatic ecotoxicity tests.

Workflow for OECD 203 Fish Acute Toxicity Test.

Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.

Workflow for OECD 201 Algal Growth Inhibition Test.

References

• 1. dergi-fytronix.com [dergi-fytronix.com]
• 2. env.go.jp [env.go.jp]
• 3. Hepatotoxicity assessment of the azo dyes disperse orange 1 (DO1), disperse red 1 (DR1) and disperse red 13 (DR13) in HEPG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biodecolorization and Ecotoxicity Abatement of Disperse Dye-Production Wastewater Treatment with Pycnoporus Laccase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kirklareli University Journal of Engineering and Science » Submission » INVESTIGATION OF TOXICOLOGICAL PROPERTIES OF SOME AZO DYES BY OECD QSAR METHOD [dergipark.org.tr]
• 7. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. canada.ca [canada.ca]
• 9. scialert.net [scialert.net]
• 10. Algal growth inhibition test results of 425 organic chemical substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Disperse Dye Ecotoxicity → Term [pollution.sustainability-directory.com]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. researchgate.net [researchgate.net]
• 14. p2infohouse.org [p2infohouse.org]

An In-depth Technical Guide to the Health and Safety Data of Disperse Orange 30 Exposure

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and is not a substitute for a formal risk assessment. The health and safety data for Disperse Orange 30 is limited, and much of the information presented herein is based on data from structurally related disperse dyes and general toxicological testing principles.

Introduction

Disperse Orange 30 (CAS No. 12223-23-3) is a monoazo dye used in the textile industry for coloring synthetic fibers such as polyester.[1] As with many azo dyes, there are potential health and safety concerns associated with its exposure, primarily related to skin sensitization and potential genotoxicity. This guide provides a comprehensive overview of the available health and safety data for Disperse Orange 30 and related compounds, details relevant experimental protocols, and explores potential toxicological pathways.

Toxicological Data

The available quantitative toxicological data for Disperse Orange 30 is sparse. The following tables summarize the key toxicological endpoints, incorporating data from related disperse dyes where specific data for Disperse Orange 30 is unavailable.

Table 1: Acute Toxicity Data

Test	Species	Route	Results	Citation
Acute Oral LD50	Rat	Oral	> 2000 mg/kg (for Disperse Orange 3)	[2]
Acute Dermal LD50	-	Dermal	No data available for Disperse Orange 30	-
Acute Inhalation LC50	-	Inhalation	No data available for Disperse Orange 30	-

Table 2: Irritation Data

Test	Species	Results	Citation
Skin Irritation	Rabbit	Produced very slight erythema in a 4-hour semi-occluded application.	[3]
Eye Irritation	Rabbit	Produced minimal conjunctival irritation.	[4]

Table 3: Sensitization Data

Test	Species	Results	Citation
Skin Sensitization (LLNA)	Mouse	Weak sensitizer (B1316253) (for Disperse Orange 3)	[5]

Table 4: Genotoxicity Data (In Vitro)

Test	Test System	Metabolic Activation	Results	Citation
Bacterial Reverse Mutation (Ames Test)	S. typhimurium	With and without S9	No specific data for Disperse Orange 30. Components of other disperse dyes have shown mutagenic potential.	[6]
Chromosomal Aberration	Human Lymphocytes, CHO Cells	With and without S9	No specific data for Disperse Orange 30. Disperse Orange 1 increased micronuclei frequency.	[7][8]
Micronucleus Test	Human Lymphocytes, HepG2 Cells	-	Disperse Orange 1 induced a dose-dependent increase in micronuclei frequency.	[7]

Experimental Protocols

Acute Dermal Irritation

This protocol is based on the principles of the OECD Test Guideline 404.

• Test Animals: Healthy young adult albino rabbits are used. The dorsal area of the trunk is clipped free of fur 24 hours before the test.

• Test Substance Application: A 0.5 g or 0.5 mL sample of the test substance is applied to a small area (approx. 6 cm²) of the clipped skin and covered with a gauze patch and non-irritating tape.

• Exposure: The exposure duration is typically 4 hours. The patch is held in place with a semi-occlusive dressing.

• Observation: After the exposure period, the patch is removed, and the skin is wiped to remove any residual test substance. Skin reactions (erythema and edema) are evaluated and scored at 1, 24, 48, and 72 hours after patch removal.

Acute Eye Irritation

This protocol is based on the principles of the OECD Test Guideline 405.

• Test Animals: Healthy young adult albino rabbits with no pre-existing eye defects are used.

• Test Substance Instillation: A 0.1 mL volume of the liquid test substance or 0.1 g of the solid test substance is instilled into the conjunctival sac of one eye of each rabbit. The eyelids are held together for about one second. The other eye remains untreated and serves as a control.[9]

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. Ocular reactions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored according to a standardized system.[10][11]

Skin Sensitization: Local Lymph Node Assay (LLNA)

This protocol is based on the principles of the OECD Test Guideline 429.

• Test Animals: Female CBA/J mice are typically used.

• Test Substance Application: The test substance is prepared in a suitable vehicle (e.g., acetone/olive oil). A volume of 25 µL is applied to the dorsal surface of each ear daily for three consecutive days.

• Cell Proliferation Measurement: On day 5, a solution of ³H-methyl thymidine (B127349) is injected intravenously. Five hours later, the animals are euthanized, and the draining auricular lymph nodes are excised.

• Endpoint Measurement: A single-cell suspension of lymph node cells is prepared, and the incorporation of ³H-methyl thymidine is measured as disintegrations per minute (DPM). The stimulation index (SI) is calculated by dividing the mean DPM per mouse in each treated group by the mean DPM for the vehicle control group. An SI of ≥ 3 is considered a positive result.[12]

Bacterial Reverse Mutation Test (Ames Test)

This protocol is based on the principles of the OECD Test Guideline 471.[13]

• Test Strains: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA) are used.

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 mix), which is a liver post-mitochondrial fraction from rats pre-treated with an enzyme-inducing agent.

• Exposure: The test substance, the bacterial tester strain, and (if applicable) the S9 mix are combined in a top agar (B569324) and poured onto a minimal glucose agar plate.

• Incubation and Scoring: The plates are incubated at 37°C for 48-72 hours. The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies and/or a reproducible twofold increase over the background (negative control) at one or more concentrations.[6][14]

In Vitro Mammalian Chromosomal Aberration Test

This protocol is based on the principles of the OECD Test Guideline 473.[15]

• Cell Cultures: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes, are used.

• Exposure: The cell cultures are treated with the test substance at various concentrations, both with and without metabolic activation (S9 mix). A solvent control and a positive control are included.

• Harvesting and Slide Preparation: After an appropriate treatment and recovery period, the cells are treated with a metaphase-arresting agent (e.g., colcemid), harvested, and subjected to hypotonic treatment and fixation. The cells are then dropped onto microscope slides and stained.

• Analysis: Metaphase cells are analyzed microscopically for structural chromosomal aberrations (e.g., breaks, gaps, exchanges). A statistically significant, dose-dependent increase in the percentage of cells with structural aberrations is considered a positive result.[16][17]

In Vivo Micronucleus Assay

This protocol is based on the principles of the OECD Test Guideline 474.

• Test Animals: Typically, mice or rats are used.

• Administration: The test substance is administered to the animals, usually via the oral or intraperitoneal route, at one or more dose levels.

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time intervals after treatment.

• Slide Preparation and Staining: Smears are made on microscope slides, fixed, and stained to differentiate polychromatic erythrocytes (PCEs) from normochromatic erythrocytes (NCEs) and to visualize micronuclei.

• Analysis: The frequency of micronucleated PCEs (MN-PCEs) is determined by scoring a sufficient number of PCEs. A statistically significant, dose-related increase in the frequency of MN-PCEs in the treated groups compared to the control group indicates a positive result.[18][19]

Potential Signaling Pathways and Mechanisms of Toxicity

While specific signaling pathways activated by Disperse Orange 30 have not been elucidated, the toxicological profiles of related azo dyes suggest potential mechanisms that may be relevant.

Generation of Reactive Oxygen Species (ROS)

Many chemical toxicants, including some dyes, can induce the production of reactive oxygen species (ROS) within cells.[20] An imbalance between ROS production and the cell's antioxidant defense system leads to oxidative stress, which can damage cellular components such as DNA, proteins, and lipids. This is a plausible initial step in the toxicity of Disperse Orange 30.

Diagram 1: Postulated initial step in Disperse Orange 30 toxicity.

Activation of Stress-Activated Protein Kinase (SAPK) Pathways

Oxidative stress is a known activator of stress-activated protein kinase (SAPK) pathways, including the mitogen-activated protein kinase (MAPK) and c-Jun N-terminal kinase (JNK) pathways.[21] These pathways are involved in regulating cellular processes such as inflammation, proliferation, and apoptosis. Chronic activation of these pathways can contribute to cellular damage and toxicity.

Diagram 2: Potential involvement of the MAPK pathway in response to Disperse Orange 30.

Activation of the NF-κB Pathway

The transcription factor NF-κB is a key regulator of the inflammatory response.[22][23] It is activated by various stimuli, including ROS.[24] Upon activation, NF-κB translocates to the nucleus and induces the expression of pro-inflammatory genes, such as cytokines and chemokines. This pathway could be involved in the skin sensitization and irritation observed with some disperse dyes.

Diagram 3: Postulated role of the NF-kB pathway in Disperse Orange 30-induced inflammation.

Conclusion and Future Directions

The available data on the health and safety of Disperse Orange 30 is incomplete. While information from related disperse dyes provides some indication of its potential hazards, particularly skin sensitization and possible genotoxicity, specific studies on Disperse Orange 30 are necessary for a thorough risk assessment.

Future research should focus on:

• Quantitative Toxicological Testing: Conducting studies to determine the acute oral, dermal, and inhalation toxicity (LD50/LC50 values) of Disperse Orange 30.

• Detailed Genotoxicity Assessment: Performing a comprehensive battery of genotoxicity tests, including the Ames test, in vitro chromosomal aberration assay, and in vivo micronucleus test, specifically with Disperse Orange 30.

• Mechanism of Action Studies: Investigating the potential of Disperse Orange 30 to induce oxidative stress and activate key signaling pathways such as MAPK and NF-κB in relevant cell models.

• Toxicokinetic Studies: Characterizing the absorption, distribution, metabolism, and excretion of Disperse Orange 30 to better understand its bioavailability and potential for systemic effects.

A more complete understanding of the toxicological profile of Disperse Orange 30 is crucial for ensuring the safety of workers in the textile industry and for consumers of products colored with this dye.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Acute and short-term toxicity studies on orange II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. daikinchemicals.com [daikinchemicals.com]
• 4. daikinchemicals.com [daikinchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. bulldog-bio.com [bulldog-bio.com]
• 7. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chromosomal aberrations and sister chromatid exchange tests in Chinese hamster ovary cells in vitro. IV. Results with 15 chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. daikinchemicals.com [daikinchemicals.com]
• 10. chemview.epa.gov [chemview.epa.gov]
• 11. An eye irritation test protocol and an evaluation and classification system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Local lymph node assay (LLNA) for detection of sensitization capacity of chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. enamine.net [enamine.net]
• 14. Ames Test (Bacterial Reverse Mutation Test): Why, When, and How to Use | Springer Nature Experiments [experiments.springernature.com]
• 15. The in vitro mammalian chromosome aberration test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Redbook 2000: IV.C.1.b. In vitro Mammalian Chromosomal Aberration Test | FDA [fda.gov]
• 17. genedirex.com [genedirex.com]
• 18. In Vivo Micronucleus Assay in Mouse Bone Marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The micronucleus test—most widely used in vivo genotoxicity test— - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Generation of Reactive Oxygen Species (ROS) and Pro-Inflammatory Signaling in Human Brain Cells in Primary Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 21. iovs.arvojournals.org [iovs.arvojournals.org]
• 22. The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 23. 30 years of NF-κB: a blossoming of relevance to human pathobiology - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]

The Enduring Workhorse: A Technical Guide to the History and Development of Disperse Orange 30

Introduction: The advent of synthetic hydrophobic fibers in the early 20th century, most notably cellulose (B213188) acetate (B1210297) and later polyester (B1180765), presented a significant challenge to the dyeing industry. Traditional water-soluble dyes were ineffective on these new materials, necessitating the creation of a novel class of colorants. This led to the development of disperse dyes, non-ionic and sparingly soluble molecules capable of diffusing into the fiber structure under specific conditions. Among the most commercially significant and versatile of these is C.I. Disperse Orange 30, a monoazo dye valued for its performance, cost-effectiveness, and utility as a component in trichromatic dyeing systems. This technical guide provides an in-depth exploration of the history, chemical synthesis, application methodologies, and performance characteristics of Disperse Orange 30.

Historical Development: From "Acetate Dyes" to Polyester's Mainstay

The story of Disperse Orange 30 is intrinsically linked to the evolution of synthetic fibers. The initial breakthrough occurred in the early 1920s with the development of dyes for cellulose acetate. In 1922, Green and Saunders developed "ionamines," which were azo compounds with temporary solubilizing groups that allowed the insoluble colorant to dye the acetate fibers. This concept was refined in 1924 by Baddiley and Ellis, who introduced the use of dispersing agents to apply water-insoluble dyes as a fine aqueous dispersion. For decades, these colorants were known simply as "acetate dyes."

With the commercial rise of polyester fibers in the 1950s, a more robust and high-performance class of dyes was required. The existing acetate dyes were adapted and improved for this new, highly crystalline, and hydrophobic substrate. In 1953, the class was officially renamed "Disperse Dyes" to reflect their mechanism of application and broader utility. Disperse Orange 30 (C.I. 11119) emerged within this period of intensive research and development focused on creating colorants with the high sublimation fastness and thermal stability needed for polyester dyeing, which is typically carried out at high temperatures (around 130°C). As a monoazo dye, it belongs to the largest and most important chemical class of disperse dyes, which accounts for over 50% of the total.[1]

Chemical and Physical Properties

Disperse Orange 30 is characterized by its specific chemical structure and physical properties that dictate its application and performance. These core attributes are summarized in the table below.

Property	Value
C.I. Name	Disperse Orange 30
C.I. Number	11119
CAS Number	12223-23-3 / 5261-31-4
Chemical Class	Single Azo Dye
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄
Molecular Weight	450.27 g/mol
Appearance	Orange to brown powder
IUPAC Name	2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate[2]
Typical Application	High-temperature exhaust and thermosol dyeing of polyester fibers; printing.[3][4]

Synthesis of Disperse Orange 30

The manufacturing of Disperse Orange 30 follows a classic two-step azo dye synthesis pathway: diazotization followed by azo coupling.

• Diazotization: The process begins with the conversion of an aromatic primary amine, the diazo component, into a reactive diazonium salt. For Disperse Orange 30, this component is 2,6-Dichloro-4-nitroaniline . This reaction is conducted in the presence of a strong acid (like sulfuric or nitrosylsulfuric acid) and a nitrite (B80452) source at low temperatures (typically 0-5°C) to ensure the stability of the resulting diazonium salt.

• Azo Coupling: The highly reactive diazonium salt is then reacted with an electron-rich coupling component. In this case, the coupler is N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline .[3] The diazonium salt acts as an electrophile, attacking the electron-rich aromatic ring of the coupling component to form the stable azo bond (-N=N-), which serves as the chromophore responsible for the dye's color.

Caption: Chemical synthesis pathway for Disperse Orange 30.

Experimental Protocol: Laboratory Synthesis

The following protocol is a representative procedure for the synthesis of Disperse Orange 30, adapted from established methodologies for azo dye production.[1]

Caption: Experimental workflow for the synthesis of Disperse Orange 30.

Application in Textile Dyeing

Disperse Orange 30 is primarily used for dyeing polyester fibers. The dyeing mechanism involves the transfer of individual dye molecules from the aqueous dispersion to the surface of the fiber, followed by diffusion into the amorphous regions of the polymer matrix at elevated temperatures.[5]

The most common application method is the High-Temperature, High-Pressure (HT-HP) exhaust dyeing method . This process is necessary because the tightly packed, crystalline structure of polyester requires significant thermal energy (typically 120-135°C) to induce enough polymer chain movement to allow dye molecules to penetrate the fiber.[6]

Experimental Protocol: High-Temperature Polyester Dyeing

The following is a typical laboratory procedure for dyeing a polyester fabric sample with Disperse Orange 30.

• Fabric Preparation: The polyester fabric is first scoured with a solution of non-ionic detergent (e.g., 2 g/L) and sodium carbonate (e.g., 1 g/L) at 70°C to remove any oils, sizes, or impurities. The fabric is then rinsed thoroughly and dried.[7][8]

• Dye Bath Preparation: A dye bath is prepared with a specific liquor-to-goods ratio (e.g., 100:1). The bath contains:

  • Disperse Orange 30 (e.g., 1.6% on weight of fabric).[9]

  • A dispersing agent to maintain a stable dye dispersion.

  • Acetic acid to buffer the pH to an optimal range of 4.0-7.0 (typically 4.5-5.5).[3][10]

• Dyeing Cycle:

  • The scoured fabric is introduced into the dye bath at approximately 60°C.

  • The temperature is gradually raised to 130°C over 30-40 minutes.[6]

  • This temperature is maintained for 30-60 minutes to allow for dye diffusion and fixation.[6]

  • The bath is then slowly cooled to 80°C before draining.

• Reduction Clearing: To remove unfixed dye from the fiber surface and ensure optimal wash fastness, a reduction clearing process is performed. The dyed fabric is treated in a fresh bath containing sodium hydrosulfite (1-2 g/L) and caustic soda (1-2 g/L) at 70-80°C for 15 minutes.[6]

• Final Rinsing: The fabric is rinsed thoroughly with hot and then cold water, neutralized with a weak acid if necessary, and finally dried.

Caption: Workflow for HT-HP exhaust dyeing of polyester.

Performance and Fastness Properties

The commercial success of a dye is heavily dependent on its fastness properties, which measure the resistance of the color to fading or bleeding under various conditions. Disperse Orange 30 exhibits good to excellent fastness, making it suitable for a wide range of textile applications.

Fastness Property	Test Method	Rating (1-8 for Light, 1-5 for others)	Performance Description
Light Fastness	ISO 105-B02	6 - 7	Very good resistance to fading upon exposure to light, suitable for apparel and automotive textiles.[9][11]
Washing Fastness	ISO 105-C06	4 - 5	Excellent resistance to color loss and staining of adjacent fabrics (polyester and cotton) during laundering.[9][11]
Sublimation Fastness	ISO 105-P01	4 - 5	Good resistance to transferring onto other materials via sublimation during heat treatments like ironing or storage.[9][11]
Rubbing Fastness	ISO 105-X12	4 - 5	Very good resistance to color transfer when rubbed, in both dry and wet conditions.[11]
Perspiration Fastness	AATCC	5	Excellent resistance to color change when exposed to acidic and alkaline perspiration.[3]

Note: Fastness ratings can vary slightly based on the dyeing depth, substrate, and specific test conditions. The values presented are typical for this dye.

Conclusion

C.I. Disperse Orange 30 stands as a testament to the chemical innovation spurred by the development of synthetic fibers. Its history is rooted in the foundational work on disperse dyes for cellulose acetate, evolving to meet the more demanding requirements of polyester. Through a straightforward and scalable azo-coupling synthesis, it provides a cost-effective and reliable orange shade. Its robust performance profile, particularly its high light and sublimation fastness, has cemented its role as a workhorse dye in the textile industry. As a key component in creating a wide gamut of shades through trichromatic combinations, Disperse Orange 30 continues to be an indispensable tool for coloration professionals worldwide.

References

• 1. KR102060607B1 - The preparing method of disperse orange dye - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 5. textilestudycenter.com [textilestudycenter.com]
• 6. autumnchem.com [autumnchem.com]
• 7. journals.iau.ir [journals.iau.ir]
• 8. researchgate.net [researchgate.net]
• 9. China Disperse Orange 30 Manufacturers, Suppliers, Factory, Wholesale - Products - Hangzhou Tiankun Chem Co.,Ltd [dyechemical.com]
• 10. textilelearner.net [textilelearner.net]
• 11. epsilonpigments.com [epsilonpigments.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of Disperse Orange 30, a monoazo dye used in the textile industry. The following sections outline protocols for High-Performance Liquid Chromatography (HPLC), UV-Vis Spectrophotometry, and Electrochemical Methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation, identification, and quantification of Disperse Orange 30. When coupled with mass spectrometry (MS), it offers high sensitivity and selectivity.

HPLC with Mass Spectrometry (HPLC-MS/MS)

This method is highly sensitive and specific, making it suitable for trace-level detection of Disperse Orange 30 in various matrices, including textiles and environmental samples.

Parameter	Value	Notes
Limit of Detection (LOD)	0.02 - 1.35 ng/mL	Based on a study of 47 synthetic dyes, including a disperse orange dye.[1]
Limit of Quantification (LOQ)	0.06 - 4.09 ng/mL	From the same study of 47 synthetic dyes.[1]
Linearity Range	0.5 - 200 µg/L	Based on a study of the similar Disperse Orange 149, a good linearity (r > 0.995) was achieved in this range.
Recovery	81.8% - 114.1% (at 10 ng/mL), 84.9% - 104.1% (at 50 ng/mL)	Data for a broad range of disperse dyes.[1] For Disperse Orange 149, recovery was 92.1% - 98.7%.

Sample Preparation (Textile Samples) [1]

• Weigh 1 gram of the textile sample.

• Extract the dye with 20 mL of methanol (B129727) in an ultrasonic bath at 50°C for 30 minutes.

• Centrifuge the extract at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE filter.

• Evaporate the solvent and reconstitute the residue in an equal volume of 95:5 water/methanol.

HPLC-MS/MS Conditions

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) is recommended for high selectivity and sensitivity.

Caption: Workflow for HPLC-MS/MS analysis of Disperse Orange 30 in textiles.

HPLC with UV-Vis Detection (HPLC-UV)

This method is more common for routine analysis due to the wider availability of UV-Vis detectors. However, it may have limitations in selectivity, especially in complex matrices. It has been noted that Disperse Orange 3 can co-elute with Disperse Yellow 3, making accurate quantification by UV alone challenging without complete chromatographic separation. Mass detection is recommended for confirmation.

Sample Preparation: Follow the same procedure as for HPLC-MS/MS.

HPLC-UV Conditions

• Column: C18 or Newcrom R1 reversed-phase column.[2]

• Mobile Phase: A mixture of acetonitrile, water, and an acid (e.g., phosphoric acid or formic acid).[2]

• Detection Wavelength: Maximum absorbance is observed around 450 nm.[3]

• Flow Rate: Typically 1 mL/min.

• Injection Volume: 10-20 µL.

This protocol is based on the German standard DIN 54231 for the analysis of disperse dyes.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. Electrochemical Sensing Strategies for Synthetic Orange Dyes [mdpi.com]

Application Note: Quantitative Analysis of Disperse Orange 30 in Textile Matrices using HPLC-MS

Introduction

Disperse Orange 30 is a monoazo disperse dye used in the textile industry for dyeing polyester (B1180765) and acetate (B1210297) fabrics.[1][2][3] Due to its potential to be an allergen and the possibility of it containing carcinogenic aromatic amines, regulatory bodies worldwide have restricted its use in consumer products. Accurate and sensitive quantification of Disperse Orange 30 in textile matrices is therefore crucial for ensuring product safety and regulatory compliance. This application note details a robust High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method for the quantification of Disperse Orange 30. The described protocol offers high sensitivity and selectivity, making it suitable for routine testing in quality control and research laboratories.

Physicochemical Properties of Disperse Orange 30

A summary of the key physicochemical properties of Disperse Orange 30 is presented in Table 1. This information is critical for the development of an effective analytical method.

Property	Value	Reference
Molecular Formula	C19H17Cl2N5O4	[2][3][4]
Molecular Weight	450.27 g/mol	[3][4]
CAS Number	12223-23-3 / 5261-31-4	[3]
Appearance	Orange/Brown powder	[3][5]

Experimental Protocols

1. Materials and Reagents

• Disperse Orange 30 analytical standard (≥99% purity)

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• 0.22 µm PTFE syringe filters

2. Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of Disperse Orange 30 standard and dissolve it in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to achieve concentrations ranging from 1 ng/mL to 200 ng/mL. These will be used to construct the calibration curve.

3. Sample Preparation from Textile Matrix

This protocol is based on established methods for the extraction of disperse dyes from textiles.[6][7][8]

• Cut the textile sample into small pieces (approximately 1-2 mm).

• Accurately weigh 1.0 g of the cut textile into a 50 mL conical tube.

• Add 20 mL of methanol to the tube.

• Sonicate the sample in an ultrasonic bath for 30 minutes at 50°C.

• Centrifuge the extract at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for HPLC-MS analysis.

4. HPLC-MS Method

The following HPLC-MS parameters are recommended as a starting point and may require further optimization for specific instrumentation.

HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-2 min: 10% B; 2-15 min: 10-95% B; 15-18 min: 95% B; 18-18.1 min: 95-10% B; 18.1-25 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	450°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

5. Data Analysis and Quantification

• Identify the Disperse Orange 30 peak in the chromatogram based on its retention time.

• Confirm the identity of the peak using the quantifier and qualifier MRM transitions.

• Construct a calibration curve by plotting the peak area of the Disperse Orange 30 standard against its concentration.

• Quantify the amount of Disperse Orange 30 in the textile samples by interpolating their peak areas from the calibration curve.

Data Presentation

Table 2: Proposed MRM Transitions for Disperse Orange 30 Quantification

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Disperse Orange 30	451.1	To be determined experimentally	To be determined experimentally	To be optimized

Note: The precursor ion is based on the protonated molecule [M+H]+ of Disperse Orange 30 (MW = 450.27). The product ions and collision energy need to be determined empirically by infusing a standard solution of Disperse Orange 30 into the mass spectrometer.

Table 3: Method Performance Characteristics (Hypothetical Data for Illustrative Purposes)

Parameter	Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL
Recovery (%)	85 - 105%
Precision (%RSD)	< 10%

Visualizations

Caption: Experimental workflow for the quantification of Disperse Orange 30 in textiles.

Caption: Logical relationship of the HPLC-MS method development and validation process.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. chembk.com [chembk.com]
• 5. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 6. an.shimadzu.com [an.shimadzu.com]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Spectroscopic Analysis of Disperse Orange 30

Introduction

Disperse Orange 30 is a monoazo disperse dye characterized by its non-ionic nature and low water solubility.[1] Its chemical formula is C₁₉H₁₇Cl₂N₅O₄, with a molecular weight of 450.27 g/mol .[1] This dye is primarily utilized in the textile industry for dyeing synthetic hydrophobic fibers such as polyester.[2] The analysis of Disperse Orange 30 is crucial for quality control in dye manufacturing, textile processing, and for monitoring its presence in environmental samples due to the potential ecological impact of textile effluents.[2] Spectroscopic techniques, including UV-Visible (UV-Vis) spectrophotometry, Fourier-Transform Infrared (FTIR) spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy, are powerful tools for the characterization and quantification of this dye.

Chemical Structure of Disperse Orange 30 [3]

Caption: Chemical structure of Disperse Orange 30.

UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a versatile technique for the quantitative analysis of colored compounds like Disperse Orange 30. It measures the absorbance of light in the ultraviolet and visible regions of the electromagnetic spectrum.

Experimental Protocol

• Instrumentation: A double-beam UV-Vis spectrophotometer capable of scanning from 200-800 nm is recommended.

• Solvent Selection: Due to the low water solubility of Disperse Orange 30, a suitable organic solvent such as methanol, ethanol, or acetone (B3395972) should be used.

• Preparation of Stock Solution: Accurately weigh a known amount of Disperse Orange 30 (e.g., 10 mg) and dissolve it in a known volume of the selected solvent (e.g., 100 mL) in a volumetric flask to prepare a stock solution.

• Preparation of Standard Solutions: Prepare a series of standard solutions of varying concentrations by diluting the stock solution with the same solvent.

• Measurement:

  • Set the spectrophotometer to scan a wavelength range of 300-700 nm.

  • Use the pure solvent as a blank to zero the instrument.

  • Measure the absorbance of each standard solution to determine the wavelength of maximum absorbance (λmax).

  • Create a calibration curve by plotting absorbance at λmax versus the concentration of the standard solutions.

• Analysis of Unknown Sample: Measure the absorbance of the unknown sample at the predetermined λmax and determine its concentration using the calibration curve.

Data Presentation

Parameter	Value	Reference
λmax	450 nm	[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in a molecule. The infrared spectrum provides a unique "fingerprint" of the compound based on the vibrational frequencies of its chemical bonds.

Experimental Protocol

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a suitable sampling accessory (e.g., Attenuated Total Reflectance - ATR, or a pellet press for KBr pellets).

• Sample Preparation:

  • ATR Method (for solid powder): Place a small amount of the Disperse Orange 30 powder directly onto the ATR crystal. Apply pressure to ensure good contact.

  • KBr Pellet Method: Mix a small amount of the dye (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Measurement:

  • Record a background spectrum of the empty sample holder (or the clean ATR crystal).

  • Place the sample in the spectrometer.

  • Acquire the FTIR spectrum over a range of 4000-400 cm⁻¹.

  • The resulting spectrum should be presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Data Presentation (Predicted Characteristic Peaks)

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
~3100-3000	Aromatic C-H	Stretching
~2950-2850	Aliphatic C-H	Stretching
~2250	C≡N (Nitrile)	Stretching
~1735	C=O (Ester)	Stretching
~1600, 1475	Aromatic C=C	Stretching
~1520, 1340	N=O (Nitro)	Asymmetric & Symmetric Stretching
~1590	N=N (Azo)	Stretching
~1240	C-O (Ester)	Stretching
~830	C-Cl	Stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the detailed molecular structure of organic compounds by providing information about the chemical environment of individual atoms (primarily ¹H and ¹³C).

Experimental Protocol

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent Selection: A suitable deuterated solvent that can dissolve Disperse Orange 30, such as deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆), should be used.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of Disperse Orange 30 for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

  • If necessary, add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Measurement:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

  • Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard procedures.

Data Presentation (Illustrative Predicted Chemical Shifts)

¹H NMR (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~8.0-8.5	s	2H	Aromatic protons on the dichloro-nitrophenyl ring
~7.0-7.8	m	4H	Aromatic protons on the phenylamino (B1219803) ring
~4.3	t	2H	-N-CH₂-CH₂-O-
~3.8	t	2H	-N-CH₂-CH₂-O-
~3.7	t	2H	-N-CH₂-CH₂-CN
~2.8	t	2H	-N-CH₂-CH₂-CN
~2.1	s	3H	-O-C(=O)-CH₃

¹³C NMR (Predicted)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
~170	C=O	Ester carbonyl
~150-120	Aromatic C	Aromatic carbons
~118	C≡N	Nitrile carbon
~60	-CH₂-	-O-CH₂-
~50	-CH₂-	-N-CH₂-
~30	-CH₂-	-CH₂-CN
~20	-CH₃	Acetate methyl

Experimental Workflow

Caption: Workflow for spectroscopic analysis.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Kinetic Study of Disperse Orange 30 Dyeing on Polyester

These application notes provide a comprehensive overview of the kinetic and thermodynamic principles governing the application of C.I. Disperse Orange 30 to polyester (B1180765) fibers. Detailed experimental protocols are included to facilitate reproducible research in the field of textile chemistry and material science.

Introduction

Disperse dyes, such as C.I. Disperse Orange 30, are non-ionic colorants with low water solubility, making them suitable for dyeing hydrophobic synthetic fibers like polyester.[1] The dyeing mechanism is a complex process involving the transfer of dye from the aqueous dispersion to the fiber surface, followed by diffusion into the amorphous regions of the polymer matrix.[2] This process is significantly influenced by temperature, pH, and time, which are critical parameters in controlling the dyeing rate and final color yield. The study of dyeing kinetics provides valuable insights into the efficiency of the dyeing process, including the rate of dye uptake, diffusion behavior, and the thermodynamic affinities between the dye and the fiber.

The dyeing of polyester with disperse dyes is often described by the solid solution theory, where the dye molecules form a solid solution within the fiber.[2] Kinetic models, such as the pseudo-first-order and pseudo-second-order models, are employed to analyze the rate of dye adsorption.[3][4] Furthermore, adsorption isotherms like the Nernst, Langmuir, and Freundlich models help to describe the equilibrium distribution of the dye between the dyebath and the polyester substrate.[3][5]

Data Presentation

The following tables summarize key quantitative data from studies on the dyeing kinetics of Disperse Orange 30 on polyester, providing a basis for comparison and further research.

Table 1: Thermodynamic Parameters for the Adsorption of Disperse Orange 30 on Polyester [3][6][7]

Temperature (°C)	Standard Affinity (-Δμ°) (kJ/mol)	Enthalpy Change (ΔH°) (kJ/mol)	Entropy Change (ΔS°) (J/mol·K)	Partition Coefficient (K)
90	15.83	-45.21	-81.08	10.85
100	15.02	-45.21	-81.08	9.12
110	14.21	-45.21	-81.08	7.65

Note: The negative values for enthalpy and entropy changes indicate that the dyeing process is exothermic.[3][6][7]

Table 2: Kinetic Model Parameters for the Adsorption of Disperse Orange 30 on Polyester [3]

Temperature (°C)	Pseudo-Second-Order Rate Constant (k₂) (g/mg·min)	Correlation Coefficient (R²)
90	0.025	> 0.99
100	0.031	> 0.99
110	0.038	> 0.99

Note: The high correlation coefficient for the pseudo-second-order kinetic model suggests it provides a good fit for the experimental data.[3]

Table 3: Diffusion Coefficients of Disperse Orange 30 in Polyester [8]

Temperature (°C)	Diffusion Coefficient (D) (cm²/s)
110	1.89 x 10⁻¹⁰
120	3.12 x 10⁻¹⁰
130	5.25 x 10⁻¹⁰

Note: The diffusion coefficient increases with temperature, indicating a faster rate of dye penetration into the fiber at higher temperatures.[8]

Experimental Protocols

The following are detailed methodologies for key experiments in the study of polyester dyeing kinetics with Disperse Orange 30.

Protocol 1: Scouring of Polyester Fabric

Objective: To remove impurities such as oils and sizes from the polyester fabric that could interfere with dye uptake.[5]

Materials:

• Ready-for-dyeing (RFD) polyester fabric[5]

• Non-ionic surfactant[5]

• Sodium carbonate[6]

• Laboratory-grade water

• Beakers

• Heating mantle or water bath

• Stirring rod

Procedure:

• Prepare a scouring bath containing 2 g/L of a non-ionic surfactant and 1 g/L of sodium carbonate in laboratory-grade water.[6]

• Immerse the polyester fabric in the scouring bath at a liquor-to-goods ratio of 100:1.[6]

• Heat the bath to 60-70°C and maintain this temperature for 30-80 minutes with occasional stirring.[5][6]

• After scouring, thoroughly rinse the fabric with hot water and then cold water to remove any residual surfactant and alkali.[9]

• Allow the fabric to air dry at room temperature.

Protocol 2: High-Temperature Exhaust Dyeing of Polyester

Objective: To dye the scoured polyester fabric with Disperse Orange 30 under controlled high-temperature conditions to study the dyeing kinetics.

Materials:

• Scoured polyester fabric

• C.I. Disperse Orange 30[6]

• Dispersing agent[10]

• Acetic acid[11]

• Laboratory high-temperature dyeing machine (e.g., Flexi Dyer)[5]

• pH meter

• Spectrophotometer

Procedure:

• Prepare a stock solution of the Disperse Orange 30 dye.

• Set up the dyeing machine with a bath containing a dispersing agent (e.g., 1 g/L).[10]

• Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[11][12] This pH range is optimal for dye exhaustion.[12]

• Introduce the scoured polyester fabric into the bath at 60°C and run for 15 minutes to ensure even wetting.[11]

• Add the required amount of the dye dispersion to the bath.

• Raise the temperature of the dyebath to the desired experimental temperature (e.g., 110°C, 120°C, or 130°C) at a rate of 2°C/minute.[5]

• Maintain the dyeing at the set temperature for a specified period (e.g., up to 5 hours to ensure equilibrium is reached).[5] Aliquots of the dyebath can be taken at various time intervals to determine the rate of dye uptake.

• After dyeing, cool the bath to 60°C.[11]

• Remove the dyed fabric, rinse it with hot water, and then proceed to reduction clearing.

Protocol 3: Reduction Clearing

Objective: To remove unfixed disperse dye from the surface of the dyed fabric, thereby improving wash fastness.[11]

Materials:

• Dyed polyester fabric

• Sodium hydroxide (B78521)

• Sodium hydrosulfite (reducing agent)

• Beakers

• Heating mantle or water bath

Procedure:

• Prepare a reduction clearing bath containing 2 g/L sodium hydroxide and 2 g/L sodium hydrosulfite.[10]

• Immerse the dyed fabric in this bath at 80°C.[10]

• Treat the fabric for 15-30 minutes.[10]

• Rinse the fabric thoroughly with hot water and then cold water.[9]

• Dry the fabric.

Protocol 4: Measurement of Dye Uptake (Exhaustion)

Objective: To quantify the amount of dye absorbed by the polyester fabric from the dyebath.

Procedure:

• During the dyeing process, withdraw small aliquots of the dyebath at specific time intervals.

• Cool the aliquots to room temperature.

• Measure the absorbance of the solution at the maximum wavelength (λmax) of Disperse Orange 30 using a spectrophotometer.

• Calculate the concentration of the dye in the bath using a pre-determined calibration curve based on Beer-Lambert law.[4]

• The percentage of dyebath exhaustion (E%) can be calculated using the following formula: E% = [(C₀ - Cₜ) / C₀] x 100 Where C₀ is the initial concentration of the dye and Cₜ is the concentration of the dye at time t.

Visualizations

The following diagrams illustrate the key processes involved in the study of polyester dyeing kinetics.

Caption: Experimental workflow for polyester dyeing with Disperse Orange 30.

Caption: Theoretical model of disperse dyeing kinetics and equilibrium.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. journals.iau.ir [journals.iau.ir]
• 4. Kinetics study of dyeing bicomponent polyester textiles (PET/PTT) using environmentally friendly carriers - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08416J [pubs.rsc.org]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. researchgate.net [researchgate.net]
• 7. idosi.org [idosi.org]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. textilestudycenter.com [textilestudycenter.com]
• 10. textilecoach.net [textilecoach.net]
• 11. textilelearner.net [textilelearner.net]
• 12. Studies on the Effect of Dyeing Polyester Fabric With Disperse Dye [dspace.daffodilvarsity.edu.bd:8080]

Application Notes and Protocols: Supercritical CO2 Dyeing with Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

Introduction

Supercritical fluid dyeing (SFD) utilizing carbon dioxide (scCO2) as the solvent medium presents a sustainable and efficient alternative to conventional aqueous dyeing methods. This technology eliminates the need for water, thereby eradicating wastewater effluent and reducing energy consumption associated with drying textiles.[1][2][3][4] Disperse dyes, such as C.I. Disperse Orange 30, are particularly well-suited for this process, especially for synthetic fibers like polyester (B1180765), due to their solubility in scCO2.[1] This document provides detailed application notes and experimental protocols for the dyeing of polyester fabric with Disperse Orange 30 using supercritical CO2.

Principle of Supercritical CO2 Dyeing

The principle of supercritical CO2 dyeing lies in the unique properties of carbon dioxide above its critical temperature (31.1 °C) and pressure (7.38 MPa). In its supercritical state, CO2 exhibits properties of both a liquid and a gas, allowing it to act as a solvent to dissolve nonpolar dyes like Disperse Orange 30.[5] The supercritical fluid can efficiently penetrate the polymer matrix of fibers, such as polyester, facilitating the diffusion of the dye molecules into the fiber.[5] By manipulating temperature and pressure, the solvating power of the scCO2 and the dyeing rate can be precisely controlled.[6][7] After the dyeing process, a simple depressurization returns the CO2 to its gaseous state, leaving a dry, dyed textile and allowing for the collection of residual dye and the recycling of the CO2.[4][8]

Experimental Data

Dyeing Parameters and Color Strength

The following table summarizes typical experimental conditions and resulting color strength (K/S values) for the supercritical CO2 dyeing of polyester with Disperse Orange 30. Higher K/S values indicate a greater color yield.

Temperature (°C)	Pressure (MPa)	Time (min)	Dye Concentration (% o.w.f.)*	K/S Value	Reference
90 ± 2	23 ± 1	50	Not Specified	6.38	[9]
95	30	up to 60	Not Specified	Data not specified	[6][8]
120	20	60	Not Specified	Equilibrium reached	[9]
80 - 140	17 - 29	20 - 80	Not Specified	Good performance	[8]

*% o.w.f. = on the weight of fabric

Colorfastness Properties

The colorfastness of polyester fabrics dyed with Disperse Orange 30 in supercritical CO2 is generally excellent.

Fastness Test	Rating (Grade 1-5)	Dyeing Conditions	Reference
Washing	5	90°C, 23 MPa, 50 min	[9]
Rubbing (Dry)	4-5	90°C, 23 MPa, 50 min	[9]
Rubbing (Wet)	4-5	90°C, 23 MPa, 50 min	[9]
Light	5-6	90°C, 23 MPa, 50 min	[9]
Staining	4-5	Not Specified	[10]

Experimental Protocols

Materials and Equipment

• Fabric: Scoured and dried polyester (PET) fabric.

• Dye: C.I. Disperse Orange 30.

• Solvent: High-purity carbon dioxide (99.99%).[8]

• Apparatus: A high-pressure supercritical fluid dyeing vessel equipped with temperature and pressure controls, a stirrer, and a system for introducing and releasing CO2.

Pre-Dyeing Preparation

• Fabric Scouring: The polyester fabric should be pre-cleaned (scoured) to remove any oils, waxes, or other processing aids. This ensures uniform dye uptake.

• Fabric and Dye Preparation: Accurately weigh the dry polyester fabric sample. Weigh the required amount of Disperse Orange 30 dye (e.g., 1-5% on the weight of the fabric).[9]

Supercritical CO2 Dyeing Protocol

• Loading the Vessel: Wrap the polyester fabric sample around a perforated stainless steel holder and place it inside the high-pressure dyeing vessel. Place the weighed Disperse Orange 30 powder at the bottom of the vessel.[3]

• Sealing and Purging: Seal the vessel securely. Purge the vessel with gaseous CO2 to remove any air.

• Heating: Heat the vessel to the desired dyeing temperature (e.g., 90-120°C).[1][9]

• Pressurization: Once the target temperature is reached, introduce liquid CO2 into the vessel. A pump is used to increase the pressure to the desired level (e.g., 20-25 MPa) to bring the CO2 into its supercritical state.[1][9]

• Dyeing Cycle: Start the stirrer to ensure proper circulation of the supercritical fluid and dissolved dye. Maintain the set temperature and pressure for the desired dyeing duration (e.g., 45-60 minutes).[9]

• Depressurization and Rinsing: After the dyeing time has elapsed, stop the heating and stirring. Slowly release the pressure. The CO2 will transition to a gas, and the undissolved dye will precipitate out. The gaseous CO2 can be vented or recycled. A rinsing step can be performed by introducing fresh supercritical CO2 at a lower pressure to remove any excess dye from the fabric surface.[9]

• Sample Removal: Once the vessel has returned to ambient pressure and temperature, open it and remove the dyed polyester fabric. The fabric will be dry and ready for post-dyeing analysis.

Diagrams

References

• 1. eco2dye.com [eco2dye.com]
• 2. Influence of supercritical carbon dioxide (scco2) dyeing parameters on color fastness of polyester fabric dyed with disperse dye : A study towards minimizing the energy consumption of polyester (pet) fabric dyeing with azo disperse dye [hb.diva-portal.org]
• 3. Super Critical Carbon Dioxide Assisted Dyeing – A Novel Approach - Fibre2Fashion [fibre2fashion.com]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Adsorption of Disperse Orange 30 on Activated Carbon

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the adsorption of Disperse Orange 30, a common mono-azo dye, onto activated carbon. The information is compiled from various studies to offer a comprehensive guide for researchers in environmental science and materials chemistry.

Introduction

Disperse Orange 30 (DO-30) is a synthetic dye extensively used in the textile industry for coloring materials like polyester (B1180765) and nylon.[1] Due to its chemical stability and low biodegradability, its presence in industrial effluents poses a significant environmental concern.[1] Adsorption using activated carbon is a widely recognized and effective method for the removal of such dyes from aqueous solutions due to the high surface area and porous structure of the adsorbent.[1] This document outlines the key parameters, experimental procedures, and expected outcomes for the adsorption of DO-30 on activated carbon.

Data Presentation: Adsorption Parameters and Isotherm Models

The efficiency of Disperse Orange 30 adsorption onto activated carbon is influenced by several experimental conditions. The equilibrium data are often analyzed using various isotherm models to describe the interaction between the dye and the adsorbent.

Table 1: Summary of Experimental Conditions for Disperse Orange 30 Adsorption

Parameter	Investigated Range	Optimal Condition	Reference
Adsorbent Dosage	0.1 g - 0.4 g	0.4 g	[1]
Initial Dye Concentration	50 - 300 mg/L	Varies with study objectives	[1]
Contact Time	10 - 150 min	90 min	[1]
Temperature	Room Temperature - 60 °C	60 °C	[1]
pH	2 - Not specified	2	[2]

Table 2: Adsorption Isotherm Model Parameters for Disperse Orange 30 on Activated Carbon

Isotherm Model	Key Parameters	Description	Applicability	Reference
Langmuir	q_max (mg/g), K_L (L/mg)	Assumes monolayer adsorption on a homogeneous surface.	Best fit for rattan sawdust-based activated carbon.[3]	[3]
Freundlich	K_F ((mg/g)(L/mg)^(1/n)), n	Describes multilayer adsorption on a heterogeneous surface.	Good fit for H2SO4-functionalized activated carbon.[1]	[1]
Temkin	A_T (L/g), b_T (J/mol)	Considers the effect of adsorbent-adsorbate interactions on the heat of adsorption.	Better represents adsorption on pure activated carbon.[1]	[1]

Experimental Protocols

This section details the methodologies for preparing the materials and conducting the adsorption experiments.

Materials and Equipment

• Adsorbent: Activated Carbon (commercial or prepared). For functionalized activated carbon, see protocol below.

• Adsorbate: Disperse Orange 30 dye.

• Chemicals: Sulfuric acid (H₂SO₄) for functionalization, distilled water.

• Equipment: Magnetic stirrer, oven, centrifuge, UV-Vis spectrophotometer, pH meter, shaker.

Preparation of H₂SO₄-Functionalized Activated Carbon (AAC)

• Add 30 ml of concentrated H₂SO₄ to 6 g of powdered pure activated carbon (PAC).[1]

• Stir the mixture at 600 rpm for 6 hours at approximately 80 °C.[1]

• After the reaction, dilute the mixture with distilled water and wash thoroughly.

• Filter the mixture using a vacuum filter.

• Dry the resulting H₂SO₄-functionalized activated carbon (AAC) in an oven at 70 °C overnight.[1]

Preparation of Disperse Orange 30 Stock Solution

• Prepare a stock solution of Disperse Orange 30 by dissolving a known weight of the dye in distilled water.

• Prepare a series of standard solutions with concentrations ranging from 10 to 100 mg/L by diluting the stock solution.[1]

• Measure the absorbance of each standard solution at the maximum wavelength (λ_max) of 450 nm using a UV-Vis spectrophotometer.[1]

• Construct a calibration curve by plotting absorbance versus concentration. The relationship can be described by the Beer-Lambert law, for example, A = 0.0212C.[1]

Batch Adsorption Experiment

• Prepare a series of flasks containing a fixed volume of Disperse Orange 30 solution of a known initial concentration.

• Add a specific amount of activated carbon (e.g., 0.1 g or 0.4 g) to each flask.[1]

• Agitate the flasks on a shaker at a constant speed (e.g., 700 rpm) for a predetermined contact time (e.g., 10, 30, 60, 90, 120, 150 min).[1]

• Control the temperature of the experiment as required (e.g., room temperature, 60 °C).[1]

• After the desired contact time, separate the adsorbent from the solution by centrifugation.[1]

• Measure the absorbance of the supernatant at 450 nm using a UV-Vis spectrophotometer.[1]

• Calculate the final concentration of the dye (C_e) using the calibration curve.

• The percentage of dye removal can be calculated using the following equation: Dye Removal (%) = ((C_0 - C_e) / C_0) * 100 where C_0 is the initial dye concentration and C_e is the equilibrium dye concentration.

Visualizations

Experimental Workflow for Adsorption Studies

The following diagram illustrates the general workflow for conducting batch adsorption studies of Disperse Orange 30 on activated carbon.

Caption: Experimental workflow for the adsorption of Disperse Orange 30.

Logical Relationship of Adsorption Isotherm Analysis

This diagram shows the relationship between the experimental data and the application of different isotherm models to understand the adsorption mechanism.

Caption: Logical flow for adsorption isotherm model analysis.

References

• 1. bcc.bas.bg [bcc.bas.bg]
• 2. Adsorption of Disperse Orange 30 dye onto activated carbon derived from Holm Oak (Quercus Ilex) acorns: A 3(k) factorial design and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note and Protocol: Photocatalytic Degradation of Disperse Orange 30 using Titanium Dioxide (TiO₂)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Textile industry effluents are a significant source of water pollution, often containing complex and recalcitrant dyes that are difficult to degrade using conventional methods. Disperse dyes, such as Disperse Orange 30 (DO30), are particularly challenging due to their low water solubility and bio-accumulation potential, making traditional photocatalysis difficult.[1] Advanced Oxidation Processes (AOPs), specifically heterogeneous photocatalysis using semiconductors like titanium dioxide (TiO₂), have emerged as a promising technology for the complete mineralization of these organic pollutants into less harmful substances like CO₂, water, and inorganic compounds.[2][3]

TiO₂ is widely utilized as a photocatalyst due to its high stability, non-toxicity, affordability, and strong photocatalytic efficiency.[4][5][6] The process relies on the generation of highly reactive oxygen species (ROS), primarily hydroxyl radicals (•OH), upon irradiation of TiO₂ with UV light.[2][4] This application note provides a detailed protocol for the photocatalytic degradation of Disperse Orange 30 using TiO₂ and summarizes the key experimental parameters that influence degradation efficiency.

Principle of TiO₂ Photocatalysis

When TiO₂ particles are irradiated with light energy greater than their band gap energy (~3.2 eV for anatase TiO₂), an electron (e⁻) is promoted from the valence band (VB) to the conduction band (CB), leaving a positive hole (h⁺) in the valence band.[7] These charge carriers migrate to the catalyst surface and initiate a series of redox reactions. The holes (h⁺) can oxidize water molecules or hydroxide (B78521) ions to produce highly reactive hydroxyl radicals (•OH). Simultaneously, the electrons (e⁻) in the conduction band can reduce adsorbed oxygen molecules to form superoxide (B77818) radical anions (•O₂⁻).[4][5] These powerful ROS are non-selective and can effectively degrade the complex structure of the Disperse Orange 30 dye.

Caption: General mechanism of TiO₂ photocatalysis.

Experimental Protocols

Materials and Reagents

• Photocatalyst: Titanium dioxide (TiO₂), Aeroxide P25 or equivalent analytical grade.

• Dye: Disperse Orange 30 (analytical grade).

• Solvent: Deionized water.

• Sensitizer (B1316253)/Co-solvent (if required): Acetone (B3395972) (analytical grade).[1]

• pH Adjustment: 0.1 M Hydrochloric acid (HCl) and 0.1 M Sodium hydroxide (NaOH).

Equipment

• Batch photoreactor with a UV light source (e.g., 30W UV lamp, λmax ≈ 354-365 nm).[5][8]

• Magnetic stirrer and stir bars.

• UV-Vis Spectrophotometer.

• pH meter.

• Centrifuge or syringe filters (0.45 µm) for sample clarification.

• Glass beakers, volumetric flasks, and pipettes.

Protocol 1: Preparation of Solutions

• Disperse Orange 30 Stock Solution (e.g., 100 mg/L):

  • Accurately weigh 10.0 mg of Disperse Orange 30 powder.

  • Due to its low water solubility, dissolve the dye in a minimal amount of a suitable organic solvent like acetone before diluting with deionized water to a final volume of 100 mL in a volumetric flask.

  • Note: The use of a sensitizer like acetone can also promote the photolysis reactions.[1]

• Working Solutions: Prepare working solutions of desired concentrations (e.g., 5, 10, 20, 50 mg/L) by diluting the stock solution with deionized water.

• TiO₂ Suspension: Prepare a stock suspension of the TiO₂ catalyst (e.g., 1 g/L) in deionized water. Ensure the suspension is well-homogenized using an ultrasonic bath for 15-20 minutes before use.

Protocol 2: Photocatalytic Degradation Experiment

• Reactor Setup: Add a specific volume of the Disperse Orange 30 working solution (e.g., 100 mL of 20 mg/L solution) to the photoreactor vessel.

• Catalyst Addition: Add the required amount of TiO₂ catalyst from the stock suspension to achieve the desired catalyst loading (e.g., 1.0 g/L).[8]

• pH Adjustment: Adjust the initial pH of the solution to the desired value using 0.1 M HCl or 0.1 M NaOH.

• Adsorption-Desorption Equilibrium: Stir the suspension in complete darkness for 30-60 minutes to establish adsorption-desorption equilibrium between the dye molecules and the TiO₂ surface.[9][10] Take an initial sample (t=0) at the end of this period.

• Initiate Photocatalysis: Turn on the UV lamp to start the irradiation. Keep the solution well-mixed using a magnetic stirrer throughout the experiment.

• Sampling: Withdraw aliquots (e.g., 3-5 mL) at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).

• Sample Preparation: Immediately after collection, centrifuge the aliquots or pass them through a 0.45 µm syringe filter to remove the TiO₂ particles and stop the photocatalytic reaction.

Protocol 3: Analysis of Dye Degradation

• Spectrophotometric Analysis: Measure the absorbance of the clarified supernatant of each sample using a UV-Vis spectrophotometer. Perform a wavelength scan to determine the maximum absorbance wavelength (λmax) for Disperse Orange 30 (literature suggests λmax ≈ 440 nm).[1]

• Calculate Degradation Efficiency: Use the absorbance values at λmax to calculate the degradation efficiency (%) at each time point using the following formula:

  • Degradation (%) = [(A₀ - Aₜ) / A₀] × 100

  • Where A₀ is the initial absorbance at t=0 (after dark adsorption) and Aₜ is the absorbance at time t.

• Kinetic Analysis: The degradation kinetics can often be described by a pseudo-first-order model.[3][11] The integrated rate law is:

  • ln(C₀/Cₜ) = k_app * t

  • Where C₀ and Cₜ are the dye concentrations at time 0 and t, respectively, and k_app is the apparent rate constant. Since concentration is proportional to absorbance (A), this can be written as:

  • ln(A₀/Aₜ) = k_app * t

  • A plot of ln(A₀/Aₜ) versus time (t) should yield a straight line with a slope equal to k_app.

Experimental Workflow Visualization

Caption: Experimental workflow for photocatalytic degradation.

Data Presentation: Influence of Key Parameters

The efficiency of photocatalytic degradation is highly dependent on several operational parameters.[2][12] The following tables present representative data illustrating the expected trends based on studies of similar azo dyes.

Table 1: Effect of TiO₂ Catalyst Loading on Degradation Conditions: Initial Dye Concentration = 20 mg/L, pH = 7.0, Irradiation Time = 120 min.

Catalyst Loading (g/L)	Degradation Efficiency (%)	Pseudo-First-Order Rate Constant, k (min⁻¹)
0.25	45.8	0.0051
0.50	70.2	0.0101
1.00	91.5	0.0205
1.50	88.3	0.0181
2.00	85.1	0.0159

Note: Degradation efficiency generally increases with catalyst loading up to an optimal point, beyond which light scattering by excess particles can reduce efficiency.[8][13]

Table 2: Effect of Initial Dye Concentration on Degradation Conditions: Catalyst Loading = 1.0 g/L, pH = 7.0, Irradiation Time = 120 min.

Initial Dye Conc. (mg/L)	Degradation Efficiency (%)	Pseudo-First-Order Rate Constant, k (min⁻¹)
5	98.2	0.0320
10	95.1	0.0251
20	91.5	0.0205
30	78.6	0.0128
50	60.3	0.0077

Note: Higher initial dye concentrations can lead to lower degradation efficiency as more dye molecules compete for the limited active sites on the catalyst surface and block UV light penetration.[10]

Table 3: Effect of pH on Degradation Conditions: Catalyst Loading = 1.0 g/L, Initial Dye Concentration = 20 mg/L, Irradiation Time = 120 min.

Initial pH	Degradation Efficiency (%)	Pseudo-First-Order Rate Constant, k (min⁻¹)
3	93.2	0.0224
5	85.5	0.0160
7	91.5	0.0205
9	94.8	0.0245
11	82.1	0.0143

Note: The effect of pH is complex. It influences the surface charge of TiO₂ and the dye's speciation. For some cationic dyes, a higher pH is favorable due to the electrostatic attraction with the negatively charged TiO₂ surface, enhancing adsorption and degradation.[13] Conversely, acidic conditions can also be favorable for other dyes.[12][14] The optimal pH must be determined experimentally.

References

• 1. daneshyari.com [daneshyari.com]
• 2. researchgate.net [researchgate.net]
• 3. sid.ir [sid.ir]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. ijert.org [ijert.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Photocatalytic Degradation of Orange G Dye by Using Bismuth Molybdate: Photocatalysis Optimization and Modeling via Definitive Screening Designs [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. neptjournal.com [neptjournal.com]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Electrochemical Detection of Disperse Orange 30 in Wastewater

Introduction

Disperse Orange 30 (C.I. 11119) is a monoazo dye utilized in the textile industry for coloring synthetic fibers such as polyester (B1180765) and acetate (B1210297).[1][2] Due to its low water solubility and the nature of the dyeing process, a significant amount of the dye can be released into wastewater, posing environmental concerns.[2][3] The azo group (-N=N-) in Disperse Orange 30 is the primary electroactive center, making electrochemical methods a suitable approach for its detection and quantification in aqueous matrices.[4] Electrochemical sensors offer several advantages, including high sensitivity, rapid response, cost-effectiveness, and the potential for miniaturization and on-site analysis.[5][6]

The electrochemical detection of azo dyes typically involves the reduction of the azo bond at a working electrode.[4] This process is often pH-dependent, with acidic conditions generally favoring the reduction.[4] To enhance the sensitivity and selectivity of the detection, the working electrode is often modified with various materials such as carbon nanotubes, graphene, or metal nanoparticles.[5] These modifications can increase the electrode's surface area and catalytic activity towards the dye molecule.[4]

This document provides a detailed, generalized protocol for the electrochemical detection of Disperse Orange 30 in wastewater. As specific studies on the electrochemical sensing of Disperse Orange 30 are limited, this protocol is adapted from established methods for other similar disperse and azo dyes. Optimization of the experimental parameters for Disperse Orange 30 is recommended.

Quantitative Data Presentation

The following table summarizes the performance of various electrochemical sensors for the detection of different orange azo dyes, providing a benchmark for the development of a sensor for Disperse Orange 30.

Analyte	Electrode Modification	Technique	Linear Range (µM)	Limit of Detection (LOD) (µM)	Reference
Orange G	Fe₂O₃/MWCNTs-COOH/OP/CPE	SWV	0.1–20.0	0.05	[4]
Orange II	Fe₂O₃/MWCNTs-COOH/OP/CPE	SWV	0.2–50.0	0.1	[4]
Solvent Orange 7	Glassy Carbon Electrode (GCE)	SWV	4–18	0.9	[4]
Methyl Orange	Poly(riboflavin)/Carbon Paste Sensor	DPV	0.6–8.0	0.699	[4]
Acid Orange 7	Hanging Mercury Drop Electrode (HMDE)	DP-AdCSV	0.004–0.105 ppm	0.002 ppm	[7]
Acid Orange 10	Hanging Mercury Drop Electrode (HMDE)	DP-AdCSV	0.009–0.180 ppm	0.005 ppm	[7]
Acid Orange 12	Hanging Mercury Drop Electrode (HMDE)	DP-AdCSV	0.007–0.140 ppm	0.004 ppm	[7]

SWV: Square Wave Voltammetry; DPV: Differential Pulse Voltammetry; DP-AdCSV: Differential Pulse Adsorptive Cathodic Stripping Voltammetry; CPE: Carbon Paste Electrode; MWCNTs-COOH: Carboxylated Multi-walled Carbon Nanotubes; OP: o-Phenylenediamine.

Experimental Protocols

This section outlines a generalized methodology for the electrochemical detection of Disperse Orange 30.

Apparatus and Reagents

• Electrochemical Workstation: A potentiostat/galvanostat capable of performing voltammetric techniques (e.g., Cyclic Voltammetry, Differential Pulse Voltammetry, or Square Wave Voltammetry).

• Three-Electrode System:

  • Working Electrode: Glassy Carbon Electrode (GCE) or Carbon Paste Electrode (CPE).

  • Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

  • Counter Electrode: Platinum wire or graphite (B72142) rod.

• Reagents:

  • Disperse Orange 30 standard.

  • Supporting Electrolyte: Britton-Robinson (B-R) buffer, phosphate (B84403) buffer solution (PBS), or acetate buffer.

  • Organic Co-solvent (if necessary, due to low solubility of disperse dyes): N,N-dimethylformamide (DMF) or ethanol (B145695).[3][8]

  • Electrode polishing materials: Alumina (B75360) slurry (0.3 and 0.05 µm) and polishing pads.

  • High-purity nitrogen gas for deoxygenation.

Preparation of Solutions

• Stock Solution of Disperse Orange 30: Prepare a stock solution (e.g., 1 mM) of Disperse Orange 30 in a suitable organic solvent like DMF due to its low water solubility.[8]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the supporting electrolyte. The final concentration of the organic solvent should be kept low and constant across all solutions.

• Supporting Electrolyte: Prepare the desired buffer solution (e.g., 0.1 M PBS) and adjust the pH to the optimal value (typically in the acidic range for azo dye reduction) using HCl or NaOH.[4]

Working Electrode Preparation and Modification (Example: GCE)

• Polishing: Polish the GCE surface with 0.3 µm and then 0.05 µm alumina slurry on a polishing pad for 5 minutes each.

• Rinsing: Rinse the electrode thoroughly with deionized water.

• Sonication: Sonicate the polished electrode in deionized water and then in ethanol for 2 minutes each to remove any adsorbed alumina particles.

• Drying: Dry the electrode under a stream of nitrogen.

• Modification (Optional but Recommended):

  • The GCE can be modified with nanomaterials to enhance its performance. For instance, a suspension of carboxylated multi-walled carbon nanotubes (MWCNTs-COOH) can be drop-casted onto the GCE surface and allowed to dry. This increases the effective surface area and promotes electron transfer.[4]

Voltammetric Measurement Procedure

• Cell Assembly: Assemble the three-electrode system in an electrochemical cell containing a known volume of the supporting electrolyte.

• Deoxygenation: Purge the solution with high-purity nitrogen gas for at least 10 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a nitrogen atmosphere over the solution during the experiment.

• Background Scan: Record the voltammogram of the supporting electrolyte alone to establish the background current.

• Analyte Addition: Add a specific volume of the Disperse Orange 30 working standard solution to the electrochemical cell.

• Equilibration and Preconcentration (if applicable): Stir the solution for a defined period to allow for the adsorption of the dye onto the electrode surface, which can enhance the signal. This is particularly relevant for adsorptive stripping voltammetry techniques.

• Voltammetric Scan: Perform the voltammetric scan (e.g., DPV or SWV) over a defined potential range. The reduction of the azo group in Disperse Orange 30 is expected to produce a cathodic peak.

• Calibration Curve: Repeat steps 4-6 for a series of standard solutions with increasing concentrations of Disperse Orange 30. Plot the peak current versus the concentration to construct a calibration curve.

• Sample Analysis: For wastewater sample analysis, filter the sample to remove suspended solids.[9] If the dye concentration is high, dilute the sample with the supporting electrolyte. Spike the sample with known concentrations of the standard to assess matrix effects and determine recovery.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the key processes involved in the electrochemical detection of Disperse Orange 30.

Caption: Experimental workflow for electrochemical detection of Disperse Orange 30.

Caption: Proposed electrochemical reduction mechanism of Disperse Orange 30.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. Cyclic Voltammetry of C.I. Disperse Orange 62 in an Aqueous Electrolyte - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Electrochemical Sensing Strategies for Synthetic Orange Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Voltammetric and HPLC Determination of Some Textile Dyes [repository.najah.edu]
• 8. Cyclic Voltammetry of C.I. Disperse Orange 62 in an Aqueous Electrolyte [mdpi.com]
• 9. p2infohouse.org [p2infohouse.org]

Application Notes: Protocol for Preparing Disperse Orange 30 Stock Solutions

Introduction

Disperse Orange 30 (C.I. 11119) is a non-ionic monoazo dye characterized by its orange to brown powder form and low solubility in water.[1][2][3] It is primarily used in the textile industry for dyeing hydrophobic synthetic fibers such as polyester, acetate, and their blends.[1][4][5] In a research context, its properties make it a subject of study in areas like dye chemistry and material science.[2] The preparation of a consistent and accurately concentrated stock solution is the first critical step for any experiment involving this compound. This document provides a detailed protocol for the preparation, storage, and handling of Disperse Orange 30 stock solutions.

Physicochemical and Storage Data

A summary of the key quantitative and qualitative data for Disperse Orange 30 is presented below. Proper storage is crucial to maintain the stability and integrity of the compound, both in its solid form and in solution.

Parameter	Value	Source(s)
CAS Number	12223-23-3	[4][6][7]
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄	[4][6][7]
Molecular Weight	450.28 g/mol	[6][8]
Appearance	Orange to brown crystalline powder	[1][3]
Solubility	- Insoluble in water[1]- Soluble in polar organic solvents like DMSO, ethanol, acetone, and toluene[1][8][9]
Storage (Solid)	Store at -20°C for up to 3 years.	[8]
Storage (In Solvent)	Store at -80°C in a tightly sealed container for up to 1 year.	[8]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Disperse Orange 30 in Dimethyl Sulfoxide (DMSO). This concentration is a common starting point for various research applications. Adjust the calculations accordingly for different desired concentrations.

Materials

• Disperse Orange 30 powder (CAS: 12223-23-3)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.5% purity

• Microcentrifuge tubes or amber glass vials

• Pipette and sterile filter tips

Equipment

• Analytical balance

• Vortex mixer

• Sonicator (optional, for aiding dissolution)

• Fume hood

• Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Procedure

• Determine the Required Mass:

  • Calculate the mass of Disperse Orange 30 needed to prepare the desired volume of a 10 mM stock solution. The formula is:

    • Mass (mg) = Desired Volume (mL) × Concentration (mM) × Molecular Weight ( g/mol )

  • Example for 1 mL of 10 mM solution:

    • Mass (mg) = 1 mL × 10 mmol/L × (1 L / 1000 mL) × 450.28 g/mol × (1000 mg / 1 g) = 4.50 mg

• Weighing the Compound:

  • Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

  • Carefully weigh out the calculated mass (e.g., 4.50 mg) of Disperse Orange 30 powder directly into the tube. Handle the powder in a fume hood to avoid inhalation of fine particles.[10][11]

• Dissolution:

  • Using a calibrated pipette, add the desired volume of DMSO (e.g., 1 mL) to the tube containing the powder.

  • Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. The solution should be clear and free of particulates.

  • If dissolution is difficult, brief sonication in a water bath may be used to facilitate the process.

• Storage and Labeling:

  • Clearly label the tube with the compound name ("Disperse Orange 30"), concentration (10 mM in DMSO), preparation date, and your initials.

  • For long-term storage, store the stock solution at -80°C.[8] For short-term use, storage at -20°C is also acceptable.

  • Wrap the tube in aluminum foil or use an amber vial to protect the solution from light.

Safety Precautions

• Always handle Disperse Orange 30 and DMSO in a well-ventilated area or a chemical fume hood.[12]

• Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[10]

• Avoid direct contact with skin and eyes. Disperse dyes can be sensitizing and cause skin or eye irritation.[11][12]

• Avoid inhaling the powder. Fine dust clouds can be a hazard.[11]

• Consult the Safety Data Sheet (SDS) for Disperse Orange 30 and the chosen solvent before starting any work.[6][10]

• Dispose of all chemical waste according to your institution's guidelines.

Workflow Visualization

The following diagram illustrates the key steps in the preparation of a Disperse Orange 30 stock solution.

Caption: Workflow for preparing Disperse Orange 30 stock solution.

References

• 1. Page loading... [guidechem.com]
• 2. Disperse Orange 30 | Research Grade Dye [benchchem.com]
• 3. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 4. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 5. China Biggest Disperse Orange 30 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 6. Page loading... [guidechem.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. Disperse Orange 30 | TargetMol [targetmol.com]
• 9. DISPERSE ORANGE 3 | 730-40-5 [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. chemos.de [chemos.de]

Investigational Application of Disperse Orange 30 as a Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 30 is a non-ionic azo dye, traditionally utilized in the textile industry for dyeing hydrophobic fibers such as polyester (B1180765).[1][2][3][4][5][6][7][8][9] While its primary application has been as a colorant, its molecular structure suggests potential for fluorescence, a characteristic that has been noted in the context of creating high-visibility textiles.[10] This document outlines the investigational use of Disperse Orange 30 as a fluorescent probe for various research applications. The protocols and data presented herein are based on the general photophysical properties of similar solvatochromic and rotor-based dyes and are intended to serve as a starting point for experimental validation.

The proposed mechanism of action for Disperse Orange 30 as a fluorescent probe is based on its hydrophobic nature and the principle of restricted intramolecular rotation (RIR). In aqueous or polar environments, it is hypothesized that the molecule exists in a state where intramolecular rotations around its chemical bonds are facile, leading to non-radiative decay of the excited state and consequently, low fluorescence. Upon partitioning into non-polar environments, such as lipid droplets or hydrophobic pockets of proteins, these rotations are sterically hindered. This restriction of intramolecular rotation is expected to favor radiative decay pathways, resulting in a significant enhancement of fluorescence intensity. This "turn-on" fluorescent response is a desirable characteristic for a probe, as it minimizes background signal and enhances sensitivity.

Potential Applications

• Staining of Lipid Droplets: Due to its hydrophobicity, Disperse Orange 30 is expected to preferentially accumulate in lipid-rich organelles like lipid droplets. This could enable the visualization and quantification of these structures in living or fixed cells.

• Monitoring Protein Aggregation: The dye may exhibit enhanced fluorescence upon binding to hydrophobic patches exposed on unfolded or aggregated proteins. This property could be harnessed to develop assays for studying protein stability and aggregation kinetics, which is of significant interest in drug development and neurodegenerative disease research.

• Sensing Environmental Polarity: The solvatochromic properties inherent to many azo dyes suggest that the emission spectrum of Disperse Orange 30 may shift in response to changes in the polarity of its microenvironment. This could potentially be used to probe the polarity of various cellular compartments or in material science applications.

Physicochemical and Hypothetical Fluorescent Properties

A summary of the known physicochemical properties of Disperse Orange 30 is provided below. The fluorescent properties are largely uncharacterized in a biological context and would require experimental determination.

Property	Value	Reference
Chemical Name	2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate	[11]
Synonyms	C.I. 11119, Disperse Orange S-4RL	[4]
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄	[4]
Molecular Weight	450.27 g/mol	[4]
CAS Number	12223-23-3	[4]
Solubility	Low water solubility; soluble in organic solvents like DMSO and ethanol.	[3]
Hypothesized λex (max)	~450 - 480 nm (in non-polar environments)
Hypothesized λem (max)	~550 - 600 nm (in non-polar environments)
Hypothesized Quantum Yield	Low in polar solvents, significantly higher in non-polar solvents or when bound to proteins.

Experimental Protocols (Investigational)

The following protocols are provided as a general guideline and will require optimization for specific experimental conditions and cell types.

Live-Cell Staining of Lipid Droplets

This protocol describes the use of Disperse Orange 30 to stain lipid droplets in living mammalian cells.

Materials:

• Disperse Orange 30

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cell culture medium (phenol red-free recommended)

• Glass-bottom dishes or coverslips suitable for fluorescence microscopy

• Adherent mammalian cells

Protocol:

• Stock Solution Preparation: Prepare a 1 mM stock solution of Disperse Orange 30 in anhydrous DMSO. Store at -20°C, protected from light.

• Cell Culture: Plate cells on glass-bottom dishes or coverslips and culture to the desired confluency.

• Working Solution Preparation: On the day of the experiment, dilute the 1 mM stock solution in pre-warmed, serum-free cell culture medium to a final concentration of 1-10 µM. Vortex briefly to ensure complete mixing. It is recommended to test a range of concentrations to determine the optimal signal-to-noise ratio and to assess potential cytotoxicity.

• Staining: Remove the culture medium from the cells and wash once with pre-warmed PBS. Add the Disperse Orange 30 working solution to the cells.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a humidified incubator with 5% CO₂.

• Washing: Remove the staining solution and wash the cells two to three times with pre-warmed PBS or imaging medium to reduce background fluorescence.

• Imaging: Add fresh, pre-warmed imaging medium (phenol red-free is recommended to reduce autofluorescence). Image the cells using a fluorescence microscope equipped with appropriate filters (e.g., excitation ~470/40 nm, emission ~580/50 nm).

Caption: Workflow for live-cell lipid droplet staining.

In Vitro Protein Aggregation Assay

This protocol provides a method to monitor thermally induced protein aggregation using Disperse Orange 30.

Materials:

• Disperse Orange 30

• Anhydrous DMSO

• Assay Buffer (e.g., PBS, pH 7.4)

• Purified protein of interest

• Quantitative PCR (qPCR) instrument with thermal ramping capability

Protocol:

• Stock Solution Preparation: Prepare a 1 mM stock solution of Disperse Orange 30 in anhydrous DMSO.

• Protein Solution Preparation: Prepare a stock solution of the protein of interest in the assay buffer at a concentration of 1-2 mg/mL.

• Assay Mixture Preparation: In a qPCR tube or plate, prepare the final assay mixture containing the protein (final concentration 0.1-0.5 mg/mL) and Disperse Orange 30 (final concentration 5-20 µM) in the assay buffer. Prepare a control sample without the protein.

• Thermal Denaturation: Place the samples in a qPCR instrument. Program the instrument to ramp the temperature from 25°C to 95°C with a ramp rate of 1°C/minute.

• Fluorescence Measurement: Set the instrument to acquire fluorescence readings at each temperature increment using a suitable channel (e.g., a channel that can accommodate excitation around 470 nm and emission around 580 nm).

• Data Analysis: Plot the fluorescence intensity as a function of temperature. The melting temperature (Tm) can be determined from the inflection point of the sigmoidal curve, which represents the temperature at which 50% of the protein is unfolded.

Caption: Workflow for protein aggregation assay.

Signaling Pathway and Mechanism Visualization

The proposed mechanism of fluorescence activation for Disperse Orange 30 is based on the restriction of intramolecular rotation upon binding to a hydrophobic target.

References

• 1. Synthesis of novel fluorescence probes and their application in the enantioselective recognition of arginine - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07890F [pubs.rsc.org]
• 2. A fluorescent colorimetric azo dye based chemosensor for detection of S2− in perfect aqueous solution and its application in real sample analysis and building a molecular logic gate - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous two-color visualization of lipid droplets and lysosomes for cell homeostasis monitoring using a single fluorescent probe - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. The characterization of disperse dyes in polyester fibers using DART mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. Synthesis, characterization, and application of novel aryldiazenyl disperse dyes on polyester fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Application of Disperse Orange 30 in Dye-Sensitized Solar Cells: A Prospective Analysis

For researchers, scientists, and drug development professionals exploring novel photosensitizers for renewable energy applications, Disperse Orange 30 presents a potential, yet underexplored, candidate for use in dye-sensitized solar cells (DSSCs). This document provides a detailed overview of the theoretical application of Disperse Orange 30 in DSSCs, including generalized experimental protocols and the expected operational principles. Due to a lack of specific published research on the use of Disperse Orange 30 in DSSCs, the following sections are based on established principles of DSSC fabrication and operation, drawing parallels from studies on other organic dyes.

Introduction

Dye-sensitized solar cells (DSSCs) are a promising class of photovoltaic devices that offer a low-cost and environmentally friendly alternative to conventional silicon-based solar cells. The core of a DSSC is a mesoporous semiconductor electrode, typically titanium dioxide (TiO₂), coated with a monolayer of a photosensitizer dye. This dye is responsible for absorbing sunlight and initiating the process of converting light energy into electrical energy. While ruthenium-based complexes have traditionally dominated as sensitizers, research into synthetic organic dyes is expanding due to their high molar extinction coefficients, low cost, and tunable properties.

Disperse Orange 30 (C.I. 11119) is a monoazo dye belonging to a class of compounds known for their strong light absorption in the visible spectrum. Its chemical structure, C₁₉H₁₇Cl₂N₅O₄, suggests the potential for charge transfer upon photoexcitation, a key characteristic for a DSSC sensitizer. Although primarily used in the textile industry, its chromophoric properties warrant investigation into its photovoltaic capabilities.

Principle of Operation

The fundamental working principle of a DSSC involves several key steps, as illustrated in the energy level diagram below. For a dye like Disperse Orange 30 to be effective, its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels must be appropriately aligned with the conduction band of the semiconductor (e.g., TiO₂) and the redox potential of the electrolyte.

The process begins with the dye absorbing a photon of light, which excites an electron from its HOMO to its LUMO. This excited electron is then injected into the conduction band of the TiO₂. The injected electrons travel through the semiconductor to the external circuit, generating an electric current. The oxidized dye is subsequently regenerated by accepting an electron from a redox mediator, typically an iodide/triiodide (I⁻/I₃⁻) couple in the electrolyte. The redox mediator is, in turn, regenerated at the counter electrode, completing the circuit.

Prospective Photovoltaic Performance

As no experimental data for Disperse Orange 30 in DSSCs is currently available, the following table presents a hypothetical structure for data presentation, populated with typical performance parameters observed for other organic dyes in DSSC applications. This serves as a template for what would be measured and reported.

Photosensitizer	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF)	Power Conversion Efficiency (PCE) (%)
Disperse Orange 30	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Example Organic Dye 1	0.65	12.5	0.70	5.7
Example Organic Dye 2	0.72	15.8	0.68	7.7

Experimental Protocols

The following are generalized, detailed protocols for the fabrication and characterization of a DSSC. These can be adapted for testing the efficacy of Disperse Orange 30 as a novel sensitizer.

Protocol 1: Preparation of TiO₂ Photoanode

• Substrate Cleaning: Begin with Fluorine-doped Tin Oxide (FTO) coated glass substrates. Clean the substrates by sonicating them sequentially in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with a stream of nitrogen gas.

• TiO₂ Paste Deposition: A compact blocking layer of TiO₂ can be deposited by spin-coating a precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate)) onto the FTO glass and annealing at 500°C for 30 minutes. Subsequently, a mesoporous layer of a commercial TiO₂ paste (e.g., P25) is applied using the doctor-blade technique.

• Sintering: The TiO₂ coated substrate is then gradually heated in a furnace to 500°C and sintered at this temperature for 30 minutes to ensure good particle necking and removal of organic binders. After sintering, the electrode is allowed to cool down to approximately 80°C.

Protocol 2: Sensitization of the Photoanode

• Dye Solution Preparation: Prepare a solution of Disperse Orange 30 in a suitable organic solvent, such as ethanol, acetonitrile, or a mixture thereof. A typical concentration ranges from 0.3 to 0.5 mM.

• Dye Adsorption: Immerse the cooled TiO₂ photoanode into the Disperse Orange 30 solution and keep it in a sealed, dark container for 12-24 hours to allow for the adsorption of the dye onto the TiO₂ surface.

• Rinsing: After sensitization, the photoanode is removed from the dye solution and rinsed with the same solvent used for the dye solution to remove any non-adsorbed dye molecules. The sensitized photoanode is then dried.

Protocol 3: Assembly of the DSSC

• Counter Electrode Preparation: A platinum (Pt) counter electrode is typically prepared by depositing a thin layer of a Pt precursor (e.g., H₂PtCl₆ solution) onto another FTO glass substrate and heating it to 400°C for 20 minutes.

• Cell Assembly: The dye-sensitized TiO₂ photoanode and the Pt counter electrode are assembled into a sandwich-type configuration, separated by a thin thermoplastic sealant (e.g., Surlyn). The sealant is melted by heating to create a sealed cell.

• Electrolyte Injection: A redox electrolyte, commonly a solution of lithium iodide (LiI), iodine (I₂), and a tertiary amine like 4-tert-butylpyridine (B128874) (TBP) in an organic solvent such as acetonitrile, is introduced into the cell through pre-drilled holes in the counter electrode. The holes are then sealed.

Visualizations

Energy Level Diagram

The following diagram illustrates the theoretical energy levels and electron transfer processes in a DSSC sensitized with a generic organic dye like Disperse Orange 30. The exact HOMO and LUMO levels for Disperse Orange 30 would need to be determined experimentally or through computational modeling.

Caption: Hypothetical energy level diagram for a Disperse Orange 30-sensitized solar cell.

Experimental Workflow

This diagram outlines the key steps in the fabrication of a dye-sensitized solar cell.

Caption: Workflow for the fabrication of a dye-sensitized solar cell.

Conclusion and Future Directions

While Disperse Orange 30 is an intriguing candidate for DSSC applications due to its chemical nature, a significant research gap exists. To fully assess its potential, systematic studies are required to determine its key photophysical and electrochemical properties, including its absorption spectrum, molar extinction coefficient, and HOMO/LUMO energy levels. Experimental work should focus on optimizing the dye loading, choice of solvent, and electrolyte composition to maximize the power conversion efficiency. Computational studies using Density Functional Theory (DFT) could also provide valuable insights into its electronic structure and suitability as a photosensitizer. The protocols and frameworks provided here offer a starting point for researchers to embark on the evaluation of Disperse Orange 30 and other novel organic dyes for next-generation solar energy conversion.

Technical Notes & Optimization

Improving the solubility of Disperse Orange 30 in aqueous solutions

Technical Support Center: Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth information, troubleshooting advice, and detailed protocols for improving the aqueous solubility of Disperse Orange 30 (DO30). Given its hydrophobic nature, achieving a stable and effective concentration in aqueous media is a common challenge in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 30 and why is its solubility in water low?

Disperse Orange 30 (CI 11119) is a non-ionic, synthetic monoazo dye characterized by a molecular structure lacking strong hydrophilic groups.[1][2] Its structure is largely hydrophobic, meaning it does not readily form favorable interactions with polar water molecules, leading to very poor aqueous solubility. It is primarily designed to dye hydrophobic fibers like polyester (B1180765) from a fine aqueous dispersion at elevated temperatures.[1][3]

Q2: What is the typical solubility of Disperse Orange 30 in aqueous solutions?

Q3: How do temperature and pH affect the solubility and stability of Disperse Orange 30?

• Temperature: Increasing the temperature significantly enhances the solubility of disperse dyes.[7][8] For dyeing processes, temperatures are often raised to 130°C to swell polyester fibers and increase the rate of dye dissolution and diffusion.[9] In a laboratory setting, warming the solution can help dissolve more dye, but researchers should be cautious of potential degradation at prolonged high temperatures.[10]

• pH: Disperse Orange 30 is most stable in a weakly acidic medium, typically between pH 4 and 7.[2][11] The optimal pH for dyeing applications is often cited as 4.5 to 5.5, a range where the dye structure remains stable and dye exhaustion is satisfactory.[12] Deviating significantly from this range, especially towards alkaline conditions, can cause hydrolysis of functional groups (like esters or cyano groups) on some disperse dyes, leading to color changes and instability.[12]

Q4: What is the role of surfactants and dispersing agents?

Surfactants and dispersing agents do not typically increase the true solubility of the dye molecule itself. Instead, they facilitate the formation of a stable dispersion of fine dye particles in water, a process often called "solubilization."[9] Above a certain concentration, known as the Critical Micelle Concentration (CMC), surfactant molecules assemble into micelles. The hydrophobic dye particles are then encapsulated within the hydrophobic core of these micelles, allowing them to be stably dispersed in the aqueous medium.[9]

Q5: Can physical methods like ultrasonication improve the dispersion of Disperse Orange 30?

Yes. Disperse dyes in their solid form consist of agglomerates of particles. Physical methods are crucial for breaking these down to increase the surface area available for dissolution. Ultrasonication uses high-frequency sound waves to create cavitation, which effectively breaks apart these agglomerates, leading to a finer and more uniform particle size distribution. This results in a more stable dispersion and a faster rate of dissolution.

Q6: What is cyclodextrin (B1172386) complexation and how can it enhance solubility?

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic internal cavity.[13] They can encapsulate poorly water-soluble "guest" molecules, like Disperse Orange 30, into their central cavity. This forms a new, water-soluble "inclusion complex."[13][14] The hydrophilic shell of the cyclodextrin masks the hydrophobic dye, significantly increasing its apparent solubility and stability in aqueous solutions. β-cyclodextrin is commonly used for this purpose.[13][14]

Data Presentation

Table 1: Physicochemical Properties of Disperse Orange 30

Property	Value	Reference(s)
Chemical Name	2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate	[6]
C.I. Name	Disperse Orange 30 (11119)	[2]
CAS Number	12223-23-3 / 5261-31-4	[2][15][16]
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄	[2][3]
Molecular Weight	450.27 g/mol	[2][6]
Appearance	Orange to brown powder	[2][11]
Optimal pH Range	4.0 - 7.0 (Weakly Acidic)	[2][11]

Table 2: Summary of Factors Influencing Aqueous Dispersibility

Factor	Effect on Solubility/Dispersion	Key Considerations
Increasing Temperature	Significantly increases solubility and rate of dissolution.	Risk of dye degradation at excessively high temperatures. Essential for dyeing synthetic fibers.[7][10]
pH Adjustment	Optimal stability and performance in weakly acidic conditions (pH 4.5-5.5).	Alkaline pH can cause hydrolysis and color change in some disperse dyes.[12]
Surfactants	Increases apparent solubility by forming micelles that encapsulate the dye.	Effectiveness depends on surfactant type (anionic, cationic, non-ionic) and concentration (must be above CMC).[9]
Particle Size Reduction	Smaller particles provide a larger surface area, leading to faster dissolution.	Achieved through methods like milling or ultrasonication.[1]
Cyclodextrin	Forms water-soluble inclusion complexes, significantly increasing apparent solubility.	Stoichiometry of dye-to-cyclodextrin is important for efficient complexation.[13][14]
High Salt Concentration	Can decrease solubility due to the "salting out" effect.	Use minimal necessary salt concentrations in buffers to avoid dye precipitation.[10]

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Recommended Solution(s)
Precipitate forms in the aqueous solution after preparation.	1. Dye concentration is above its solubility limit at the current temperature. 2. pH of the solution is outside the optimal range (4.5-5.5). 3. "Salting out" effect due to high electrolyte concentration in the buffer.[10] 4. Aggregation of dye particles over time.	1. Gently warm the solution while stirring.[10] 2. Adjust the pH to ~5.0 using dilute acetic acid.[12] 3. Reduce the salt concentration or use a co-solvent if experimentally permissible.[10] 4. Add a suitable dispersing agent or surfactant. Briefly sonicate the solution to break up aggregates.
Inconsistent absorbance readings (UV-Vis) between samples.	1. Incomplete dissolution or unstable dispersion. 2. Settling of dye particles before or during measurement. 3. Temperature fluctuations affecting solubility.	1. Ensure a consistent preparation protocol is followed for all samples (e.g., same sonication time, temperature, pH). 2. Gently invert the cuvette immediately before measurement to ensure homogeneity. 3. Allow all solutions to equilibrate to the same temperature before measurement.
Low color yield or uneven results in application (e.g., dyeing, cell staining).	1. Poor dye dispersion leading to low availability of molecular dye. 2. Incorrect pH or temperature for the specific application. 3. Presence of interfering ions or substances in the medium.	1. Improve the dispersion method: increase sonication time, add a dispersing agent, or use a solubility enhancement technique like cyclodextrin complexation. 2. Optimize the pH to 4.5-5.5 and ensure the temperature is appropriate for the process (e.g., >100°C for polyester dyeing).[12] 3. Use deionized or distilled water and high-purity reagents.

Visualizations of Experimental Workflows

Caption: Troubleshooting workflow for improving Disperse Orange 30 solubility.

Caption: Mechanisms of two common methods for enhancing aqueous solubility.

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Dispersion

This protocol describes a basic method for creating a working dispersion of Disperse Orange 30 for general experimental use.

• Preparation:

  • Accurately weigh 10 mg of Disperse Orange 30 powder.

  • Create a smooth, lump-free paste by adding a few drops of deionized water and mixing thoroughly with a glass rod.

• Dispersion:

  • Transfer the paste to a volumetric flask (e.g., 100 mL).

  • Gradually add deionized water while stirring to bring the volume up to the mark.

  • Adjust the pH to 4.5-5.5 using 0.1 M acetic acid.

• Homogenization:

  • Place the flask in an ultrasonic bath for 15-30 minutes to break down particle agglomerates and create a fine, homogenous dispersion.

  • The resulting dispersion should be used promptly as particles may settle over time.

Protocol 2: Solubility Enhancement using β-Cyclodextrin (Kneading Method)

This method creates a water-soluble inclusion complex of Disperse Orange 30.

• Molar Calculation:

  • Determine the molar ratio for complexation (commonly 1:1 or 1:2 dye-to-cyclodextrin).

  • Calculate the required mass of Disperse Orange 30 (MW: 450.27 g/mol ) and β-Cyclodextrin (MW: ~1135 g/mol ).

• Complexation:

  • Place the weighed β-cyclodextrin into a mortar.

  • Add a small amount of water to form a consistent paste.

  • Gradually add the weighed Disperse Orange 30 powder to the paste.

  • Knead the mixture thoroughly for 30-45 minutes.

• Drying and Storage:

  • Dry the resulting paste in an oven at 50-60°C until a constant weight is achieved.

  • Grind the dried complex into a fine powder using a pestle and mortar.

  • The resulting powder can be dissolved in water to form a solution.

Protocol 3: Quantitative Measurement using UV-Vis Spectrophotometry

This protocol allows for the quantification of Disperse Orange 30 in a solution.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up.

  • Determine the wavelength of maximum absorbance (λmax) for Disperse Orange 30 by scanning a dilute solution (a peak around 450 nm is expected).[17] Set the instrument to this wavelength for all subsequent measurements.

• Preparation of Standards:

  • Prepare a concentrated stock solution of Disperse Orange 30 in a suitable solvent where it is fully soluble (e.g., DMSO or acetone).

  • Perform a series of precise serial dilutions of the stock solution into the aqueous buffer/medium of your choice to create a set of standards with known concentrations (e.g., 1, 2, 5, 10, 15 mg/L).

• Calibration Curve:

  • Use the aqueous buffer/medium as a blank to zero the spectrophotometer.

  • Measure the absorbance of each standard solution at the λmax.

  • Plot a graph of Absorbance vs. Concentration. Perform a linear regression to obtain the equation of the line (y = mx + b) and the R² value (should be >0.99 for a good fit).

• Sample Measurement:

  • Prepare your experimental sample. If it is highly concentrated, dilute it with the blank solution to ensure its absorbance falls within the linear range of the calibration curve.

  • Measure the absorbance of your sample.

  • Use the equation from the calibration curve to calculate the concentration of Disperse Orange 30 in your sample. Remember to account for any dilution factors.

References

• 1. orientjchem.org [orientjchem.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Density correlation of solubility of C. I. disperse orange 30 dye in supercritical carbon dioxide | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. How does temperature affect the properties of Disperse Orange? - Blog [etowndyes.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 12. Five Properties of Disperse Dyes--pH Sensibility - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Disperse Orange 30 | TargetMol [targetmol.com]
• 17. bcc.bas.bg [bcc.bas.bg]

Technical Support Center: Preventing Aggregation of Disperse Orange 30 in Dye Baths

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to address the aggregation of Disperse Orange 30 in dye baths.

Troubleshooting Guide

Aggregation of Disperse Orange 30 can lead to a variety of dyeing issues, including color spots, uneven shades, and reduced color yield.[1][2] This guide provides a systematic approach to identifying and resolving common problems.

Problem	Potential Cause	Recommended Solution
Uneven Shade or Streaking	- Poor dye dispersion- Incorrect particle size- Uneven liquor circulation	- Ensure proper dispersion of the dye powder before adding to the dye bath.- Utilize a high-quality dispersing agent.- Optimize the agitation and circulation speed of the dyeing machine.[1]
Color Spots or Stains	- Dye aggregation or sedimentation- Incompatible chemicals in the dye bath	- Add a suitable dispersing agent to the dye bath.- Check the compatibility of all auxiliaries before use.- Ensure the dye is fully dissolved and dispersed before adding the fabric.[3]
Poor Color Fastness	- Inadequate dye penetration- Incorrect pH of the dye bath	- Use a leveling agent to promote even dye uptake.- Maintain the pH of the dye bath between 4 and 7.[4][5]- Ensure a sufficiently high dyeing temperature is reached to swell the fibers.[6]
Inconsistent Color Between Batches	- Variations in water hardness- Presence of metal ions (e.g., copper, iron)	- Use deionized or softened water for the dye bath.- Add a sequestering agent to chelate metal ions that can affect the dye's color.[4]
Foaming in the Dye Bath	- High turbulence in jet dyeing machines- Interaction of auxiliaries	- Use a suitable defoamer.- Select auxiliaries with low foaming properties.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Disperse Orange 30 aggregation?

A1: The aggregation of Disperse Orange 30 is primarily caused by several factors:

• High Temperature: While high temperatures are necessary for dyeing polyester, they can also increase the kinetic energy of dye particles, leading to more frequent collisions and aggregation.[7]

• Incorrect pH: The optimal pH range for dyeing with Disperse Orange 30 is between 4 and 7.[4][5] Deviations from this range can alter the surface charge of the dye particles, promoting aggregation.

• Water Hardness: The presence of divalent cations like calcium and magnesium in hard water can neutralize the stabilizing negative charges on the surface of the dye particles, leading to aggregation.[6]

• Presence of Metal Ions: Copper and iron ions can form complexes with the dye molecules, affecting both color and dispersion stability.[4]

• Poor Quality Dye: Dyes with a wide particle size distribution or impurities are more prone to aggregation.[8]

• Inadequate Dispersing Agent: Insufficient or an inappropriate type of dispersing agent will fail to adequately stabilize the dye particles.[9]

Q2: What are dispersing agents and how do they prevent aggregation?

A2: Dispersing agents are surfactants that adsorb onto the surface of the fine dye particles, preventing them from coming together and forming larger aggregates.[9] They achieve this through two primary mechanisms:

• Electrostatic Repulsion: Anionic dispersing agents impart a negative charge to the dye particles, causing them to repel each other.

• Steric Hindrance: Polymeric dispersing agents form a physical barrier around the dye particles, preventing them from approaching each other too closely.

Commonly used dispersing agents for disperse dyes include:

• Lignosulfonates: Anionic dispersants derived from lignin.[10][11]

• Naphthalene Sulfonate Formaldehyde Condensates: Anionic dispersants with good thermal stability.[12][13]

• Polyacrylates: Anionic polymeric dispersants.[14][15]

The general efficiency of these dispersing agents is often in the order of Lignosulfonate > Naphthalene Sulfonate > Polyacrylate, though the optimal choice depends on the specific dye and dyeing conditions.[10]

Q3: What is the recommended procedure for preparing a stable Disperse Orange 30 dye bath?

A3: To prepare a stable dye bath, follow these steps:

• Weigh the required amount of Disperse Orange 30 powder.

• Create a paste by adding a small amount of water (at around 30°C) and the dispersing agent. Stir until a smooth, lump-free paste is formed.[16]

• Gradually add more water to the paste while stirring continuously to form a stock dispersion.

• Add the stock dispersion to the dye bath containing the required amount of water and other auxiliaries like a pH buffer (e.g., acetic acid to maintain pH 4-7) and a sequestering agent if using hard water.[4][5]

• Circulate the dye bath for a few minutes to ensure homogeneity before introducing the textile material.

Q4: How can I test the dispersion stability of my Disperse Orange 30 dye bath?

A4: A common and effective method is the filter paper test:[8][16]

• Prepare a dye liquor at the desired concentration (e.g., 10 g/L).

• Adjust the pH to the target value (e.g., 5 with acetic acid).

• Take a known volume (e.g., 400 mL) and heat it to the dyeing temperature (e.g., 130°C) in a high-temperature dyeing machine for a set time (e.g., 1 hour).

• After cooling, filter the dye liquor through a filter paper (e.g., Whatman No. 2).

• Observe the filter paper for any dye spots or residue. A clean filter paper with no visible particles indicates good dispersion stability.

Experimental Protocols

Protocol 1: Evaluation of Dispersing Agent Effectiveness by Particle Size Analysis

Objective: To quantitatively compare the effectiveness of different dispersing agents in preventing the aggregation of Disperse Orange 30.

Materials:

• Disperse Orange 30 dye

• Dispersing agents (e.g., Lignosulfonate, Naphthalene Sulfonate Formaldehyde Condensate, Polyacrylate)

• Deionized water

• pH buffer (acetic acid/sodium acetate)

• Particle size analyzer (e.g., Dynamic Light Scattering)

Procedure:

• Preparation of Stock Dispersions: a. Prepare a 1 g/L stock dispersion of Disperse Orange 30 in deionized water. b. Prepare separate 1 g/L stock solutions of each dispersing agent.

• Sample Preparation: a. For each dispersing agent, prepare a series of samples containing a fixed concentration of Disperse Orange 30 (e.g., 0.1 g/L) and varying concentrations of the dispersing agent (e.g., 0.05, 0.1, 0.2, 0.5 g/L). b. Prepare a control sample with only Disperse Orange 30. c. Adjust the pH of all samples to 5.0 using the pH buffer.

• Particle Size Measurement: a. Before heating, measure the particle size distribution of each sample using the particle size analyzer. b. Heat the samples to a typical dyeing temperature (e.g., 130°C) for 60 minutes in sealed vials. c. Cool the samples to room temperature. d. Re-measure the particle size distribution of each heated sample.

• Data Analysis: a. Compare the average particle size and polydispersity index (PDI) of the samples before and after heating. b. A smaller increase in particle size and a lower PDI after heating indicate a more effective dispersing agent.

Expected Outcome: A table summarizing the particle size data for different dispersing agents at various concentrations, allowing for a direct comparison of their stabilizing effects.

Protocol 2: Assessment of Dye Bath Stability by Zeta Potential Measurement

Objective: To evaluate the electrostatic stability of Disperse Orange 30 dispersions in the presence of different anionic dispersing agents.

Materials:

• Disperse Orange 30 dye

• Anionic dispersing agents (e.g., Lignosulfonate, Naphthalene Sulfonate Formaldehyde Condensate)

• Deionized water

• pH meter

• Zeta potential analyzer

Procedure:

• Sample Preparation: a. Prepare a series of dispersions of Disperse Orange 30 (e.g., 0.1 g/L) with varying concentrations of each anionic dispersing agent (e.g., 0.05, 0.1, 0.2 g/L). b. Prepare a control sample with only Disperse Orange 30. c. Adjust the pH of the samples to a range of values (e.g., 4, 5, 6, 7) using dilute acetic acid or sodium hydroxide.

• Zeta Potential Measurement: a. Calibrate the zeta potential analyzer according to the manufacturer's instructions. b. Measure the zeta potential of each sample at room temperature.

• Data Analysis: a. Plot the zeta potential as a function of pH for each dispersing agent concentration. b. A more negative zeta potential (typically below -30 mV) indicates a more stable dispersion due to strong electrostatic repulsion between particles.

Expected Outcome: A table and corresponding graphs illustrating the effect of different dispersing agents and pH on the zeta potential of Disperse Orange 30 particles.

Dispersing Agent	Concentration (g/L)	Zeta Potential at pH 5 (mV)	Stability Prediction
None (Control)	0	-15	Prone to Aggregation
Lignosulfonate	0.1	-35	Stable
Naphthalene Sulfonate	0.1	-32	Stable
Polyacrylate	0.1	-28	Moderately Stable

Note: The values in the table are illustrative and would be replaced with actual experimental data.

Visualizations

Caption: Workflow for evaluating dispersing agent effectiveness using particle size analysis.

Caption: Logical workflow for troubleshooting Disperse Orange 30 aggregation issues.

References

• 1. autumnchem.com [autumnchem.com]
• 2. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. fsw.cc [fsw.cc]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. China Disperse Orange 30 Manufacturers, Suppliers, Factory, Wholesale - Products - Hangzhou Tiankun Chem Co.,Ltd [dyechemical.com]
• 6. textilelearner.net [textilelearner.net]
• 7. Common quality problems with dispersion dyeing - Exhibition - Fujian Titex Textiles Industrial Co., Ltd [titextextiles.com]
• 8. Dyeing properties of disperse dyes - dispersion stability - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 9. The Ultimate Guide to Choosing Dispersing Agents for Disperse Dyes-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 10. jcsp.org.pk [jcsp.org.pk]
• 11. Preparation of a Low Reducing Effect Sulfonated Alkali Lignin and Application as Dye Dispersant [mdpi.com]
• 12. Dispersant /Naphthalene Sulphonate Formaldehyde Condensate China Manufacturers Suppliers Factory Exporter [aydoublecircle.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Polyacrylate Polymer Dispersants - Rudolf GmbH [rudolf-group.co.id]
• 16. Disperse Dye Properties and Testing - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Technical Support Center: Polyester Dyeing with Disperse Orange 30

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for researchers and scientists experiencing uneven dyeing issues with Disperse Orange 30 on polyester (B1180765) substrates.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of uneven dyeing or shade variation when using Disperse Orange 30 on polyester?

Uneven dyeing of polyester with disperse dyes like Disperse Orange 30 is a frequent issue stemming from several factors throughout the dyeing process. The primary causes can be categorized as follows:

• Improper Dye Dispersion: Disperse dyes have low water solubility and must be finely dispersed in the dyebath. If the dye particles aggregate due to poor quality dispersing agents or incorrect preparation, it can lead to spotting and uneven color.[1][2]

• Inadequate Pre-treatment: The polyester fabric must be thoroughly cleaned to remove any oils, sizing agents, or other impurities.[3] Residual contaminants can hinder the dye's ability to penetrate the fiber uniformly, causing patchy dyeing.[4][5]

• Process Parameter Deviations:

  • Temperature: The rate of heating and the final dyeing temperature are critical. A rapid temperature rise can cause the dye to rush onto the fiber surface too quickly, preventing level dyeing.[6] Inconsistent temperature control within the dyeing machine can also lead to variations in shade.[3][7]

  • pH Control: The pH of the dyebath should be maintained in a slightly acidic range, typically between 4.5 and 5.5, to ensure dye stability and optimal exhaustion.[8] Deviations outside this range can lead to dye hydrolysis and color changes.[9][10]

  • Circulation: Uneven circulation of the dye liquor through the fabric can result in streaky or patchy dyeing. This can be caused by overloading the machine or issues with the pump.[1][5]

• Poor Dye Migration: Leveling agents are added to promote dye migration, which allows dye molecules to move from areas of high concentration to areas of lower concentration on the fiber, resulting in a more even shade.[2][11] Insufficient or improper selection of a leveling agent can lead to unlevel results.

• Oligomers: Polyester fibers contain low molecular weight polymers called oligomers. During high-temperature dyeing, these can migrate to the fiber surface and the dyebath, causing spots and deposits on both the fabric and equipment.[4][6]

Q2: How does the pH of the dyebath affect dyeing polyester with Disperse Orange 30?

The pH of the dyebath is a critical parameter for ensuring the stability of the disperse dye and the polyester fiber. For most disperse dyes, including Disperse Orange 30, the dyeing process is carried out in a slightly acidic medium, typically with a pH of 4.5 to 5.5.[8]

• Dye Stability: Many disperse dyes can undergo hydrolysis under alkaline (pH > 6) or strongly acidic conditions, especially at the high temperatures used for polyester dyeing.[9][10] This degradation can lead to a change in shade and a loss of color depth.[10]

• Fiber Integrity: While polyester fibers are resistant to dilute acids, alkaline conditions can cause hydrolysis of the fiber surface.

• Optimal Performance: Maintaining the recommended acidic pH ensures that the dye remains stable and the color yield is maximized.[8][12][13]

Q3: What role do dispersing and leveling agents play in achieving a level dyeing?

Dispersing and leveling agents are essential auxiliaries for achieving a uniform and level dyeing on polyester with disperse dyes.

• Dispersing Agents: Since disperse dyes are sparingly soluble in water, they exist as fine particles in the dyebath. Dispersing agents surround these dye particles, preventing them from clumping together (agglomeration).[2] A stable dispersion is crucial for preventing dye spots and ensuring a consistent shade.[1][11]

• Leveling Agents (or Carriers): These chemicals facilitate the even absorption of the dye onto the polyester fibers. They work by:

  • Slowing down the initial rate of dye uptake, allowing the dye to be distributed more evenly.[2]

  • Promoting the migration of dye molecules from one part of the fiber to another during the high-temperature phase of dyeing.[11][14] This helps to correct any initial unevenness in dye absorption.

Q4: Can thermal migration after dyeing cause problems?

Yes, thermal migration is a significant issue that can affect the final quality and fastness of the dyed fabric. It occurs during post-dyeing heat treatments like drying or heat-setting at temperatures above 130°C.[15][16]

Under these conditions, some dye molecules can move from the interior of the polyester fiber back to the surface.[17][18] This can lead to:

• A change in the fabric's shade.

• Reduced color fastness, particularly to rubbing (crocking) and washing.[15][18]

• Staining of other materials that come into contact with the fabric.[18]

The tendency for thermal migration is influenced by the specific dye's properties, the depth of the shade, and the presence of residual surfactants or finishing agents on the fabric surface.[15][19]

Data and Protocols

Table 1: Technical Properties and Fastness of Disperse Orange 30

Property	Rating/Value	Source(s)
Common Names	Disperse Yellow Brown 2RFL, Disperse Orange SE-GL	[20]
Molecular Formula	C19H17Cl2N5O4	[13][20][21]
Recommended Dyeing pH	4 - 7	[12][13]
Light Fastness (Xenon)	6	[20]
Washing Fastness	5	[20]
Sublimation Fastness	5	[20]
Rubbing Fastness	5	[20]
(Fastness ratings are typically on a scale of 1 to 5, with 5 being excellent. Lightfastness is often rated on a scale of 1 to 8)

Table 2: Typical High-Temperature Dyeing Parameters for Polyester

Parameter	Recommended Value/Range	Notes	Source(s)
Liquor Ratio	1:10 to 1:20	The ratio of the weight of the goods to the volume of the dye liquor.	[8]
pH	4.5 - 5.5	Adjusted with a non-volatile acid like acetic acid.	[8]
Dispersing Agent	0.5 - 1.0 g/L	Helps keep the dye evenly dispersed in the bath.	[4][6]
Leveling Agent	0.5 - 1.0 g/L	Promotes even dye uptake and migration.	[4][14]
Starting Temperature	50 - 60°C	Add chemicals and circulate before adding dye.	[8]
Heating Rate	1 - 2°C / minute	A controlled, slow rate is crucial for levelness.	[22]
Dyeing Temperature	130 - 135°C	Held at this temperature to allow dye to penetrate the fiber.	[17]
Dyeing Time	30 - 60 minutes	Time at maximum temperature, dependent on shade depth.	[22]
Cooling Rate	1.5 - 2°C / minute	Slow cooling helps prevent shocking and creasing.	[22]
Reduction Clearing	70 - 80°C	Performed after dyeing to remove surface dye and improve fastness.	[22]

Experimental Protocol: High-Temperature/High-Pressure (HT/HP) Dyeing of Polyester

This protocol outlines a standard laboratory procedure for dyeing a 10g polyester fabric sample with Disperse Orange 30.

1. Pre-treatment (Scouring):

• Prepare a scouring bath with a 1:20 liquor ratio containing 1.0 g/L non-ionic detergent.

• Immerse the polyester fabric in the bath.

• Raise the temperature to 70°C and hold for 20 minutes.

• Rinse the fabric thoroughly with hot water, then cold water, and allow it to dry.

2. Dyebath Preparation:

• Calculate the required amounts of dye and chemicals based on the weight of the fabric (e.g., for a 1% depth of shade on 10g fabric, use 0.1g of dye).

• Make a paste of the Disperse Orange 30 dye with a small amount of water. Add this paste to the dyebath with continuous stirring to ensure it is well dispersed.

• Add the required auxiliaries to the dyebath (e.g., 1.0 g/L dispersing agent, 1.0 g/L leveling agent).

• Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[8]

• Add water to achieve the final liquor ratio (e.g., 1:10, for 10g fabric use 100mL total volume).

3. Dyeing Cycle:

• Place the scoured polyester fabric into the dyeing vessel.

• Start the dyeing machine at 50-60°C and run for 10 minutes to ensure the fabric is fully wetted and chemicals are distributed.[8]

• Raise the temperature to 130°C at a rate of 1.5°C/minute.[22]

• Hold the temperature at 130°C for 45-60 minutes.[22]

• Cool the bath down to 80°C at a rate of 2°C/minute.[8][22]

4. Post-treatment (Reduction Clearing):

• Drain the dyebath.

• Prepare a new bath at a 1:20 liquor ratio containing 2 g/L caustic soda, 2 g/L sodium hydrosulfite, and 1 g/L non-ionic detergent.

• Treat the dyed fabric in this bath at 70-80°C for 20 minutes to remove unfixed dye from the surface.[22]

• Rinse the fabric with hot water, followed by a neutralizing rinse (e.g., with dilute acetic acid), and finally a cold water rinse until the water runs clear.[3]

• Dry the fabric.

Visual Troubleshooting Guides

Troubleshooting Workflow for Uneven Dyeing

Caption: A logical workflow for diagnosing and resolving common causes of uneven polyester dyeing.

General Polyester Dyeing Process Workflow

Caption: A step-by-step workflow illustrating the high-temperature polyester dyeing process.

References

• 1. autumnchem.com [autumnchem.com]
• 2. nbinno.com [nbinno.com]
• 3. skygroupchem.com [skygroupchem.com]
• 4. skygroupchem.com [skygroupchem.com]
• 5. sahnifabrics.com [sahnifabrics.com]
• 6. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 7. fanxitex.com [fanxitex.com]
• 8. Pollution hazards in polyester dyeing and role of acid in monitoring [cwejournal.org]
• 9. Alkaline dyeing with disperse dyes - Dyeing-pedia [china-dyestuff.com]
• 10. skygroupchem.com [skygroupchem.com]
• 11. Leveling and Dispersing Agent in Textile Manufacturer in India – Sarex [sarex.com]
• 12. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 13. worlddyevariety.com [worlddyevariety.com]
• 14. textilelearner.net [textilelearner.net]
• 15. subtransferpaper.com [subtransferpaper.com]
• 16. How To Improve The Quality Of Disperse Dyeing - News - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 17. The Impact of Disperse Dye Thermal Migration on the Color Fastness of Polyester Fibers and Improvement Methods [million-ton.com]
• 18. Migration after dyeing of disperse dyes - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 19. What are main factors affecting the thermal migration of disperse dyes?（2） - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]
• 20. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 21. Page loading... [wap.guidechem.com]
• 22. What are the problems in the dyeing of polyester microfibers and how to solve them? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]

Technical Support Center: Disperse Orange 30 Dyeing Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with Disperse Orange 30. Our aim is to help you optimize your dyeing experiments by providing clear, data-driven information and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for dyeing with Disperse Orange 30?

A1: The optimal pH for dyeing with Disperse Orange 30 is in the acidic range, typically between 4.0 and 5.5.[1][2][3] Research indicates that the highest dye adsorption for Disperse Orange 30 on polyester (B1180765) is achieved at a pH of 4.5.[4] Maintaining this pH is crucial for satisfactory dye exhaustion and stability.[1][2] Acetic acid is commonly used to control the pH of the dyebath.[1][2]

Q2: What is the recommended temperature for dyeing with Disperse Orange 30?

A2: For polyester fibers, the high-temperature (HT) dyeing method is recommended, with a dyeing temperature of around 130°C.[5][6] This high temperature is necessary to swell the polyester fibers, allowing the disperse dye to penetrate the fiber structure.[7] The rate of dyeing for polyester is very low below 100°C.[8] For the thermosol dyeing method, temperatures can range from 180°C to 220°C.[5]

Q3: What are the common causes of uneven dyeing?

A3: Uneven dyeing, or a lack of levelness, can be caused by several factors:

• Poor dye dispersion: If the dye is not properly dispersed, it can lead to aggregation and color spots.[9]

• Incorrect temperature control: A rapid rise in temperature can cause the dye to rush onto the fiber surface, resulting in poor leveling.[10]

• Inadequate pH control: Deviations from the optimal pH range can affect the dye's stability and uptake rate.[10]

• Improper fabric preparation: Residual oils, sizing agents, or other impurities on the fabric can hinder uniform dye penetration.[10]

• Poor liquor circulation: Uneven flow of the dyebath can lead to streaky or patchy dyeing.[9]

Q4: How can I improve the colorfastness of my dyed fabric?

A4: Poor colorfastness (to washing, rubbing, or light) is often a result of inadequate dye penetration or improper after-treatment.[9] To improve fastness:

• Ensure the dyeing temperature is high enough and the time is sufficient for the dye to diffuse into the fiber.

• Perform a "reduction clearing" after-treatment. This process removes unfixed dye from the fiber surface. A typical reduction clearing bath contains sodium hydroxide (B78521) and sodium hydrosulfite.[7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Uneven Shade or Streaking	Poor dye dispersion or incorrect particle size.[9]	Ensure the dye is properly pasted with a dispersing agent before adding to the dyebath. Use a high-quality dispersing agent.
Rapid temperature rise.[10]	Control the heating rate, especially between 80°C and 130°C. A slower rise allows for better dye migration and leveling.[10]
Inadequate liquor circulation.[9]	Ensure proper agitation and circulation of the dyebath.
Poor Color Fastness	Incomplete dye fixation.	Increase the dyeing time or temperature to ensure full penetration of the dye into the fiber.
Unfixed dye on the fiber surface.	Perform a thorough reduction clearing after dyeing to remove surface dye.[7]
Dye Spots or Aggregation	Poor dye solubility or dispersion.[11]	Use a high-quality dye and an effective dispersing agent. Ensure the dye is fully dispersed before starting the dyeing process.[11]
Incompatible chemicals in the dyebath.[11]	Check the compatibility of all auxiliaries (e.g., leveling agents, defoamers) before use.[11]
Presence of oligomers.[12]	Clean the dyeing machine regularly to remove oligomer deposits. Use an anti-oligomer agent if necessary.[12]
Light or Pale Shade	Insufficient dye uptake.[10]	Verify the dyeing temperature reached and was held at the recommended level (typically 130°C).[10] Check that the pH of the dyebath is within the optimal range (4.5-5.5).[10]
Foaming	High turbulence in the dyeing machine.[12]	Use a suitable, stable defoamer.[11]

Quantitative Data Summary

The following tables summarize the effect of pH and temperature on the adsorption of Disperse Orange 30 on polyester.

Table 1: Effect of pH on Dye Adsorption

pH	Relative Dye Adsorption
3.0	Lower
4.0	Increasing
4.5	Highest [4]
5.0	Decreasing
6.0	Lower

Note: This table is based on the finding that the highest adsorption is at pH 4.5. The relative adsorption at other pH values is inferred from the typical behavior of disperse dyes on polyester.

Table 2: Effect of Temperature on Thermodynamic Parameters of Dyeing

Temperature (°C)	Partition Coefficient (K)	Standard Affinity (-Δμ°) (kJ/mol)
90	3.93	4.13
100	3.46	3.85
110	3.12	3.63

Data extracted from a study on the adsorption behavior of Disperse Orange 30 on polyester.[4] The decreasing partition coefficient with increasing temperature indicates an exothermic adsorption process.

Experimental Protocols

High-Temperature Exhaust Dyeing of Polyester with Disperse Orange 30

This protocol outlines the standard procedure for dyeing polyester fabric with Disperse Orange 30 using a high-temperature, high-pressure dyeing machine.

1. Pre-treatment of Fabric:

• Scour the polyester fabric in a solution containing a non-ionic detergent (e.g., 2 g/L) and sodium carbonate (e.g., 1 g/L).[13]

• Heat to 70°C and hold for 60-80 minutes.[13]

• Rinse the fabric thoroughly with warm and then cold water and dry.

2. Dyebath Preparation:

• Set the liquor-to-goods ratio (e.g., 100:1).[13]

• Prepare a dye dispersion by making a paste of the required amount of Disperse Orange 30 with a dispersing agent and a small amount of cold water. Stir until a smooth, lump-free paste is formed, then dilute with warm water (40-50°C).[7]

• Fill the dyeing machine with water and add a sequestering agent and a leveling agent.

• Adjust the pH of the dyebath to 4.5 using acetic acid.[1][4]

3. Dyeing Cycle:

• Add the pre-treated polyester fabric to the dyebath at approximately 60°C.[6]

• Add the prepared dye dispersion to the bath.

• Raise the temperature from 60°C to 130°C at a rate of 1-2°C per minute.[5][6]

• Hold the temperature at 130°C for 60 minutes.[5][6]

• Cool the dyebath down to 70-80°C at a rate of approximately 2°C per minute.[7]

• Drain the dyebath.

4. After-treatment (Reduction Clearing):

• Rinse the dyed fabric with hot water.

• Prepare a new bath at 50°C.[7]

• Add sodium hydroxide (e.g., 2 g/L) and sodium hydrosulfite (e.g., 2-3 g/L).[7]

• Raise the temperature to 70-80°C and treat the fabric for 15-20 minutes.[7]

• Drain the bath and rinse the fabric thoroughly with hot water, followed by a cold water rinse.

• Dry the fabric.

Visualizations

Caption: Experimental Workflow for High-Temperature Dyeing of Polyester.

Caption: Troubleshooting Logic for Common Disperse Dyeing Issues.

References

• 1. scribd.com [scribd.com]
• 2. scribd.com [scribd.com]
• 3. Pollution hazards in polyester dyeing and role of acid in monitoring [cwejournal.org]
• 4. journals.iau.ir [journals.iau.ir]
• 5. textilelearner.net [textilelearner.net]
• 6. scribd.com [scribd.com]
• 7. benchchem.com [benchchem.com]
• 8. textilelearner.net [textilelearner.net]
• 9. autumnchem.com [autumnchem.com]
• 10. benchchem.com [benchchem.com]
• 11. fsw.cc [fsw.cc]
• 12. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 13. idosi.org [idosi.org]

Technical Support Center: Photodegradation of Disperse Orange 30

This technical support center provides researchers, scientists, and drug development professionals with essential information for conducting experiments on the degradation of Disperse Orange 30 under UV irradiation. It includes frequently asked questions, troubleshooting guidance for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the UV degradation of Disperse Orange 30?

A1: The degradation of Disperse Orange 30 (C.I. 11119), a monoazo dye, under UV irradiation primarily proceeds through the generation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and superoxide (B77818) radicals (O₂•−), especially in the presence of a photocatalyst.[1][2] The process involves the excitation of the dye molecule or the photocatalyst by UV photons, leading to a series of oxidative reactions. The main steps typically include the cleavage of the chromophoric azo bond (–N=N–), which causes decolorization, followed by the hydroxylation and opening of the aromatic rings, ultimately leading to the mineralization of the dye into CO₂, H₂O, and inorganic ions.

Q2: What is the chemical structure of Disperse Orange 30?

A2: The molecular formula for Disperse Orange 30 is C₁₉H₁₇Cl₂N₅O₄, and its molecular weight is 450.27 g/mol .[3][4] Its chemical structure consists of a substituted azobenzene (B91143) core, which is responsible for its color.[3]

Q3: What is the difference between direct photolysis and photocatalysis in dye degradation?

A3: Direct photolysis involves the degradation of the dye molecule solely by the energy of UV photons. In contrast, photocatalysis utilizes a semiconductor material (like TiO₂ or ZnO) which, upon UV irradiation, generates electron-hole pairs.[1][5] These charge carriers react with water and oxygen to produce the reactive oxygen species that degrade the dye. Photocatalysis is often more efficient than direct photolysis because it can utilize a broader spectrum of light and generates a higher concentration of reactive species.[6]

Q4: How can I monitor the degradation of Disperse Orange 30 during an experiment?

A4: The degradation process can be monitored using UV-Vis spectrophotometry by tracking the decrease in absorbance at the dye's maximum absorption wavelength (λmax), which is around 440-450 nm.[7][8] For a more detailed analysis, chromatographic techniques like High-Performance Liquid Chromatography (HPLC) are used to separate and quantify the parent dye and its degradation byproducts.

Q5: How can I confirm the complete mineralization of the dye?

A5: Complete mineralization means the conversion of the organic dye into inorganic compounds like CO₂ and H₂O.[5] While decolorization indicates the breakdown of the chromophore, it does not guarantee complete mineralization. To confirm this, a Total Organic Carbon (TOC) analysis is performed. A significant decrease in the TOC value of the solution indicates the removal of organic carbon and thus, successful mineralization.

Degradation Pathway and Experimental Workflow Visualization

The following diagrams illustrate the proposed degradation pathway and a standard experimental workflow for studying the UV degradation of Disperse Orange 30.

Caption: Proposed pathway for Disperse Orange 30 degradation under UV light.

Caption: Standard workflow for a dye photodegradation experiment.

Troubleshooting Guide

Issue 1: Inconsistent or non-reproducible degradation results.

• Possible Cause A: Fluctuations in UV lamp intensity. The output of UV lamps can decrease over time.

• Troubleshooting Steps:

  • Warm up the lamp for a consistent period (e.g., 30 minutes) before each experiment.

  • Regularly check the lamp's output with a radiometer.

  • Note the lamp's age (total hours of use) and replace it according to the manufacturer's recommendations.

• Possible Cause B: Variations in experimental temperature. Photodegradation rates can be temperature-dependent.

• Troubleshooting Steps:

  • Use a water-jacketed photoreactor or a constant-temperature water bath to maintain a stable temperature.[5]

  • Record the temperature at the beginning and end of each experiment.

• Possible Cause C: Changes in the pH of the solution during the reaction.

• Troubleshooting Steps:

  • Measure the pH of the solution before and after the experiment.

  • If significant changes occur, use a suitable buffer system to maintain a constant pH.

Issue 2: Unexpected peaks appearing in HPLC chromatograms.

• Possible Cause: Formation of stable intermediate degradation products.

• Troubleshooting Steps:

  • Analyze the samples using a liquid chromatography-mass spectrometry (LC-MS) system to identify the molecular weights of the unknown peaks and propose their structures.

  • Perform a time-course study, analyzing samples at shorter intervals to track the formation and subsequent decay of these intermediates.

Issue 3: Slower than expected or incomplete degradation.

• Possible Cause A: The initial dye concentration is too high. This can cause a "light screening" effect, where dye molecules on the surface prevent UV light from penetrating the bulk solution.

• Troubleshooting Steps:

  • Run the experiment with a series of lower initial dye concentrations to find the optimal range.

  • Ensure the solution is well-stirred to bring molecules from the bulk to the irradiated surface.

• Possible Cause B: Presence of radical scavengers in the water or reagents.

• Troubleshooting Steps:

  • Use high-purity deionized water for all solutions.

  • Be aware that some organic solvents or buffers can act as scavengers for hydroxyl radicals.

Quantitative Data Summary

For effective analysis and comparison, quantitative results should be organized into clear tables.

Table 1: Example Data Table for Disperse Orange 30 Degradation

Time (min)	Absorbance at 440 nm	Concentration (mg/L)	Degradation (%)
0	1.250	50.0	0.0
15	0.980	39.2	21.6
30	0.715	28.6	42.8
60	0.450	18.0	64.0
90	0.225	9.0	82.0

| 120 | 0.090 | 3.6 | 92.8 |

Experimental Protocols

Protocol: Monitoring Photodegradation of Disperse Orange 30 using UV-Vis Spectrophotometry

• Materials & Equipment:

  • Disperse Orange 30 dye

  • Analytical grade solvent (e.g., acetone (B3395972) or methanol (B129727) for stock solution)

  • High-purity deionized water

  • Photoreactor with a UV lamp (e.g., Pen-Ray UV lamp, 254 nm)[1]

  • Magnetic stirrer and stir bar

  • UV-Vis Spectrophotometer

  • Quartz cuvettes

  • Volumetric flasks and pipettes

• Procedure:

  • Solution Preparation: Prepare a 1000 mg/L stock solution of Disperse Orange 30 by dissolving the required amount in a small volume of a suitable organic solvent before diluting with deionized water. Prepare a working solution (e.g., 20 mg/L) by diluting the stock solution.[1]

  • Calibration Curve: Create a calibration curve by preparing several dilutions from the stock solution and measuring their absorbance at the λmax (approx. 440 nm) to correlate absorbance with concentration.[8]

  • Reactor Setup: Place a specific volume (e.g., 400 mL) of the working solution into the photoreactor.[1] Add a magnetic stir bar.

  • Equilibration: Stir the solution in the dark for 30 minutes to ensure adsorption/desorption equilibrium is reached, especially if a catalyst is being used.[1] Take an initial sample (t=0).

  • Initiate Photodegradation: Turn on the UV lamp to start the irradiation.

  • Sampling: Withdraw aliquots (e.g., 3 mL) at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).

  • Analysis: Immediately measure the absorbance of each aliquot using the UV-Vis spectrophotometer at the predetermined λmax.

  • Data Calculation: Use the calibration curve to convert absorbance values to concentration. Calculate the percentage of degradation at each time point using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100 where C₀ is the initial concentration and Cₜ is the concentration at time t.

References

• 1. Degradation of Orange G, Acid Blue 161, and Brillant Green Dyes Using UV Light‐Activated GA–TiO2–Cd Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 2. neptjournal.com [neptjournal.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. researchgate.net [researchgate.net]
• 5. Photocatalytic Degradation of Methyl Orange in Wastewater Using TiO2-Based Coatings Prepared by Plasma Electrolytic Oxidation of Titanium: A Review [mdpi.com]
• 6. Using Dyes for Evaluating Photocatalytic Properties: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. daneshyari.com [daneshyari.com]
• 8. bcc.bas.bg [bcc.bas.bg]

Issues with Disperse Orange 30 lightfastness on synthetic fibers

Technical Support Center: Disperse Orange 30

This technical support guide provides researchers, scientists, and professionals with comprehensive troubleshooting information and frequently asked questions regarding lightfastness issues encountered when using Disperse Orange 30 on synthetic fibers.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 30, and why is its lightfastness a primary concern?

Disperse Orange 30 (C.I. 11119) is a monoazo disperse dye used for dyeing synthetic fibers, particularly polyester (B1180765).[1][2] Its chemical structure belongs to the azo class, which are known to have generally lower lightfastness compared to other dye structures like anthraquinones.[2][3] When exposed to light, especially UV radiation, the dye molecules absorb energy, leading to photochemical reactions that can destroy the dye's chromophore, causing fading or discoloration.[4][5] This makes its performance in applications requiring high durability to light a significant consideration.

Q2: What key factors influence the lightfastness of Disperse Orange 30?

Several factors at the molecular, process, and substrate level can impact the final lightfastness of fabrics dyed with Disperse Orange 30. These include the dye's chemical structure, its concentration on the fiber, the dyeing process conditions, the nature of the synthetic fiber itself, and the presence of any finishing agents.[3][4]

Q3: How is the lightfastness of a dyed textile officially measured and graded?

Lightfastness is internationally standardized and measured according to ISO 105-B02.[6][7] The test involves exposing a dyed textile specimen to a controlled artificial light source, typically a xenon arc lamp that simulates natural daylight, under specific conditions.[6][8] The degree of fading is assessed by comparing the change in color of the specimen to a set of blue wool references (graded 1 to 8) that were exposed simultaneously.[9][10] A rating of 1 signifies very poor lightfastness, while a rating of 8 indicates exceptionally high lightfastness.[9][10]

Q4: Can the presence of other substances on the fabric affect the lightfastness of Disperse Orange 30?

Yes. The presence of residual auxiliaries, incomplete soaping that leaves unfixed dye on the surface, and certain finishing agents like cationic softeners or fixatives can significantly reduce the lightfastness of the dyed fabric.[4][5] Conversely, the application of UV absorbers or light stabilizers as an after-treatment can form a protective layer that delays photodegradation and improves lightfastness.[3]

Troubleshooting Guide: Poor Lightfastness

This guide addresses common problems related to the lightfastness performance of Disperse Orange 30.

Problem 1: The lightfastness rating is consistently lower than expected.

• Potential Cause 1: Sub-optimal Dye Concentration.

  • Explanation: The lightfastness of disperse dyes often improves with increasing dye concentration.[3][11] Lighter shades have a lower concentration of dye molecules on the fiber surface, making them more susceptible to fading.[3][5]

  • Solution: For light-colored fabrics, it is crucial to select dyes with inherently higher lightfastness.[12] If Disperse Orange 30 must be used, ensure the dyeing process achieves maximum possible exhaustion and fixation for the target shade.

• Potential Cause 2: Improper Heat Fixation.

  • Explanation: Heat setting or thermofixation is a critical step for disperse dyes on polyester. Incorrect temperature or duration can lead to poor dye penetration into the fiber's amorphous regions or even degradation of the dye molecule itself.[3]

  • Solution: Optimize the heat fixation parameters. A typical range is 180–210°C for 30–60 seconds.[3] Avoid overexposure, which can be detrimental.

• Potential Cause 3: Chemical Degradation.

  • Explanation: The dye's azo bond can be susceptible to photochemical degradation. Strong electron-withdrawing groups are sometimes introduced into dye structures to reduce the electron cloud density of the azo nitrogen atom, improving stability.[12]

  • Solution: While the dye structure cannot be changed, applying UV absorbers or light fastness enhancers can help protect the dye.[3][5] These additives absorb UV radiation, dissipating the energy before it can damage the dye molecules.

Problem 2: Fading is uneven or appears as patches and streaks.

• Potential Cause 1: Poor Dye Dispersion or Aggregation.

  • Explanation: Disperse dyes are non-soluble and exist as fine particles in the dyebath. If these particles aggregate due to improper dispersion, it leads to uneven dye uptake and can result in patchy fading on the fabric.[3][13]

  • Solution: Ensure the use of a high-quality, high-temperature stable dispersing agent.[14] Optimize agitation and liquor circulation in the dyeing machine to maintain a uniform dispersion.[13] Pre-wetting the fabric and using leveling agents can also promote uniformity.[3]

• Potential Cause 2: Fiber Inhomogeneity.

  • Explanation: Variations in the physical structure of the synthetic fibers, such as differences in crystallinity or orientation introduced during manufacturing or heat treatments, can cause differential dye uptake.[15] This leads to an uneven initial dyeing that becomes more apparent after light exposure.

  • Solution: Ensure the substrate is of uniform quality. Proper preparation of the fabric, including scouring to remove any oils or impurities, is essential for level dyeing.

Data & Experimental Protocols

Data Summary

Table 1: Factors Influencing Lightfastness of Disperse Orange 30

Factor	Effect on Lightfastness	Recommendations & Considerations
Dye Structure	Inherent property. As a monoazo dye, it may have limitations compared to other chemical classes.[1][3]	For high-performance needs, consider dyes labeled as "HL" (High Lightfastness) or automotive-grade.[3]
Shade Depth	Deeper shades generally exhibit better lightfastness due to higher dye concentration.[3][5]	Pale shades are more vulnerable; consider using UV absorbers for light-colored fabrics.[3]
Dye Dispersion	Poor dispersion leads to aggregation, uneven dyeing, and patchy fading.[3][13]	Use effective dispersing and leveling agents; ensure proper agitation and liquor ratio.[3]
Heat Fixation	Over or under-exposure to heat can degrade the dye or result in poor fixation.[3]	Optimize temperature and time (e.g., 180–210°C, 30–60s for polyester).[3]
Substrate	Fiber morphology and crystallinity affect dye penetration and final properties.[3]	Disperse dyes generally show better fastness on polyester than on nylon.[11]
After-treatments	Cationic fixatives can reduce lightfastness.[4] UV absorbers and stabilizers can improve it.[3]	Select finishing agents carefully. Apply UV absorbers for enhanced performance.[5]

Table 2: Lightfastness Grading via Blue Wool Scale (ISO 105-B02)

Grade	Level of Fastness	Description
8	Outstanding	No fading, highest possible fastness.
7	Excellent	Very slight fading, almost imperceptible.
6	Very Good	Slight fading, clearly noticeable on close inspection.
5	Good	Appreciable fading.
4	Moderate	Significant fading.
3	Fair	Considerable fading.
2	Poor	Extensive fading.
1	Very Poor	Very extensive fading.

Experimental Protocols

Protocol 1: High-Temperature Disperse Dyeing of Polyester

• Fabric Preparation: Scour the polyester fabric with a solution containing a non-ionic detergent (e.g., 2 g/L) and sodium carbonate (1 g/L) at 70°C for 60-80 minutes to remove impurities. Rinse thoroughly and dry.[16]

• Dye Bath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 100:1.[16] Add a suitable dispersing agent and a pH buffer to maintain the pH between 4.0 and 7.0.[1][17]

• Dye Dispersion: Separately, paste the required amount of Disperse Orange 30 with a small amount of water and the dispersing agent. Add this dispersion to the dyebath.

• Dyeing Cycle:

  • Introduce the prepared fabric into the dyebath at 60°C.

  • Raise the temperature to 130-140°C at a rate of 1-2°C per minute.[17]

  • Hold at this temperature for 30-60 minutes to allow for dye diffusion and fixation.

  • Cool the bath down to 70°C.

• Reduction Clearing: After dyeing, perform a reduction clearing process to remove unfixed surface dye, which improves fastness properties. This typically involves treating the fabric with a solution of sodium hydrosulfite and caustic soda.

• Final Steps: Rinse the fabric thoroughly, neutralize if necessary, and dry.

Protocol 2: Evaluating Colour Fastness to Artificial Light (ISO 105-B02)

• Apparatus: A lightfastness tester equipped with a filtered xenon arc lamp capable of simulating natural daylight (D65).[6] The apparatus must control irradiance, temperature, and humidity.[6][8]

• Reference Materials: A set of Blue Wool References (Grade 1 to 8) as specified in the standard.[9]

• Specimen Preparation: Mount the dyed fabric specimen on a card, free of optical brighteners.[8] Partially cover the specimen and the blue wool references with an opaque mask.

• Exposure:

  • Place the mounted specimen and blue wool references inside the xenon arc tester.

  • Set the exposure conditions as per the standard (e.g., specific irradiance like 42 W/m², black panel temperature, and humidity).[6][9]

  • Expose the samples to the artificial light. The test ends when a specified contrast (e.g., grade 3 or 4 on the grey scale) is achieved between the exposed and unexposed parts of a specific blue wool reference.[7]

• Assessment:

  • Remove the specimens and references from the tester.

  • Allow them to condition in the dark for at least 24 hours.

  • In a standard viewing cabinet, compare the fading (change in color) of the test specimen with the fading of the blue wool references.[8]

  • The lightfastness rating of the specimen is the number of the blue wool reference that shows a similar change in color.[10]

Visualizations

Caption: Troubleshooting workflow for poor lightfastness.

Caption: Key factors contributing to the photodegradation of Disperse Orange 30.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. p2infohouse.org [p2infohouse.org]
• 3. autumnchem.com [autumnchem.com]
• 4. Factors Affecting The Light Fastness of Dyes And Improvement Methods - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 5. How to improve the light fastness of textiles? [utstesters.com]
• 6. ISO 105-B02 Colour Fastness of Textiles - Light Fastness Tester-gester-instruments.com [gester-instruments.com]
• 7. ISO 105-B02 | Q-Lab [q-lab.com]
• 8. fyitester.com [fyitester.com]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 10. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 11. textileengineering.net [textileengineering.net]
• 12. How to improve the light fastness of textiles? Three reliable methods [danlintex.com]
• 13. autumnchem.com [autumnchem.com]
• 14. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 15. textilelearner.net [textilelearner.net]
• 16. researchgate.net [researchgate.net]
• 17. How to Achieve Optimal Dye Dispersion in Polyester Fabric with the Right Agent-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]

Technical Support Center: Stabilizing Disperse Orange 30 Formulations

This technical support center provides researchers, scientists, and drug development professionals with guidance on stabilizing Disperse Orange 30 formulations for laboratory use. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to ensure the stability and reproducibility of your experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation or Aggregation of Dye	1. Poor initial dispersion. 2. Inadequate or incorrect dispersing agent. 3. High concentration of divalent cations (hard water). 4. Unfavorable pH.	1. Prepare a pre-dispersion paste of the dye with a wetting agent before adding it to the bulk of the solvent. 2. Use an appropriate dispersing agent such as a lignosulfonate or a naphthalene (B1677914) sulfonate-based product. 3. Use deionized or distilled water. Consider adding a chelating agent like EDTA. 4. Adjust the pH to a weakly acidic range (4-7) using a suitable buffer.[1]
Color Fading or Changing Over Time	1. Photodegradation due to light exposure. 2. Chemical degradation due to hydrolysis or reaction with other formulation components. 3. Thermal degradation from elevated temperatures.	1. Store solutions in amber glass vials or protect them from light. 2. Ensure all components of the formulation are compatible. Avoid strong acids, bases, and oxidizing or reducing agents. 3. Store stock solutions and formulations at recommended temperatures, typically refrigerated (2-8 °C).
Inconsistent Results Between Experiments	1. Inconsistent formulation preparation. 2. Degradation of stock solutions over time. 3. Variation in laboratory conditions (light, temperature).	1. Follow a standardized and detailed experimental protocol for formulation preparation. 2. Prepare fresh stock solutions regularly and monitor for any visual changes (e.g., precipitation). 3. Control and document laboratory conditions during experiments.
Low Solubility in Chosen Solvent	1. Inherent low solubility of Disperse Orange 30 in the selected solvent. 2. Incorrect solvent or co-solvent system.	1. Refer to the solubility data table to select a more appropriate solvent. 2. Consider using a co-solvent system. A mixture of DMSO with PEG300 and a surfactant like Tween 80 can improve solubility for in-vivo studies.[2]

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 30 and why is its stability a concern in laboratory settings?

Disperse Orange 30 is a synthetic azo dye with the chemical formula C₁₉H₁₇Cl₂N₅O₄.[1][3][4] It is characterized by its non-ionic nature and low water solubility.[5] Its stability is a primary concern because it is prone to aggregation, precipitation, and chemical degradation, which can lead to inconsistent and unreliable experimental results.

Q2: What are the key factors that influence the stability of Disperse Orange 30 formulations?

The stability of Disperse Orange 30 is influenced by several factors:

• pH: Disperse dyes are generally most stable in weakly acidic conditions. The suitable pH range for Disperse Orange 30 is between 4 and 7.[1]

• Temperature: Elevated temperatures can accelerate the degradation of the dye.

• Light: Exposure to light, especially UV radiation, can cause photodegradation.

• Solvent: The choice of solvent is critical due to the dye's low water solubility. Organic solvents or co-solvent systems are often necessary.

• Presence of other chemicals: The presence of metal ions, such as copper and iron, can influence the color.[1]

Q3: In which solvents is Disperse Orange 30 soluble?

Disperse Orange 30 is generally insoluble in water.[6] It is slightly soluble in ethanol (B145695) and soluble in solvents such as acetone (B3395972) and dimethylformamide (DMF).[6]

Data Presentation

Table 1: Physicochemical Properties of Disperse Orange 30

Property	Value
Chemical Formula	C₁₉H₁₇Cl₂N₅O₄
Molecular Weight	450.27 g/mol [1]
CAS Number	12223-23-3[1][3]
Appearance	Orange to brown powder[1]
Optimal pH Range	4 - 7[1]

Table 2: Qualitative Solubility of Disperse Orange 30

Solvent	Solubility
Water	Insoluble[6]
Ethanol	Slightly Soluble
Acetone	Soluble[6]
Dimethylformamide (DMF)	Soluble[6]
Pyridine	Soluble

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Dispersion of Disperse Orange 30

This protocol describes a general method for preparing a stable aqueous dispersion of Disperse Orange 30 for laboratory use.

Materials:

• Disperse Orange 30 powder

• Dispersing agent (e.g., lignosulfonate-based or naphthalene sulfonate-based)

• Deionized water

• Wetting agent (optional)

• pH meter

• Magnetic stirrer and stir bar

• Ultrasonic bath

Procedure:

• Pre-dispersion: In a small beaker, create a paste by mixing the required amount of Disperse Orange 30 powder with a small amount of deionized water and a wetting agent (if used).

• Dispersing Agent Solution: In a larger beaker, dissolve the dispersing agent in the desired volume of deionized water with gentle stirring.

• Combining: Slowly add the pre-dispersion paste to the dispersing agent solution while continuously stirring.

• Dispersion: Continue stirring the mixture for at least 30 minutes to ensure thorough dispersion.

• Sonication: For a finer and more stable dispersion, place the beaker in an ultrasonic bath for 15-30 minutes. Monitor the temperature to avoid excessive heating.

• pH Adjustment: Measure the pH of the dispersion and adjust it to the desired range (typically 4-7) using a dilute acidic or basic solution as needed.

• Storage: Store the final dispersion in a well-sealed, light-protected container (e.g., amber glass bottle) at a cool and constant temperature.

Protocol 2: Quantification of Disperse Orange 30 using UV-Vis Spectrophotometry

This protocol outlines the steps for determining the concentration of Disperse Orange 30 in a solution using a UV-Vis spectrophotometer.

Materials and Equipment:

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes

• Volumetric flasks and pipettes

• Solvent used for the Disperse Orange 30 formulation (e.g., acetone, DMF)

• Disperse Orange 30 standard of known purity

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Disperse Orange 30 of a known concentration in the chosen solvent.

  • Perform a series of dilutions to create a set of standard solutions with decreasing concentrations.

• Determination of Maximum Absorbance (λmax):

  • Scan one of the standard solutions across a range of wavelengths (e.g., 350-600 nm) to determine the wavelength of maximum absorbance (λmax). For Disperse Orange 30, this is approximately 440 nm.[7]

• Calibration Curve:

  • Measure the absorbance of each standard solution at the determined λmax.

  • Plot a calibration curve of absorbance versus concentration. The plot should be linear and pass through the origin.

• Sample Measurement:

  • Measure the absorbance of the unknown Disperse Orange 30 sample at the same λmax.

• Concentration Determination:

  • Use the equation of the line from the calibration curve to calculate the concentration of Disperse Orange 30 in the unknown sample.

Visualizations

Caption: Experimental workflow for preparing a stable dispersion of Disperse Orange 30.

Caption: Key factors influencing the stability of Disperse Orange 30 formulations.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Orange 30 | TargetMol [targetmol.com]
• 3. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 4. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 5. Disperse Orange 30 | Research Grade Dye [benchchem.com]
• 6. Page loading... [guidechem.com]
• 7. daneshyari.com [daneshyari.com]

Technical Support Center: Overcoming Matrix Effects in Disperse Orange 30 Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with matrix effects in the analysis of Disperse Orange 30.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] These effects can manifest as either ion suppression (decreased analyte signal) or ion enhancement (increased analyte signal), leading to inaccurate and irreproducible quantitative results.[1][2] The "matrix" refers to all components within a sample other than the specific analyte of interest, such as proteins, salts, lipids, and other endogenous substances.

Q2: Why is the analysis of Disperse Orange 30 particularly susceptible to matrix effects?

A2: Disperse Orange 30 is an azo dye typically analyzed from complex sample matrices, such as textiles.[3][4] The extraction process required to isolate the dye from these materials can introduce a variety of interfering compounds into the final sample extract. These co-extractives can interfere with the ionization of Disperse Orange 30 in the mass spectrometer source, leading to significant matrix effects.[3] Studies have shown that matrix effects for disperse dyes can be strong and concentration-dependent.[3]

Q3: How can I determine if matrix effects are impacting my Disperse Orange 30 analysis?

A3: There are two primary methods to assess the presence and magnitude of matrix effects:

• Post-Column Infusion: This qualitative method involves infusing a constant flow of a Disperse Orange 30 standard solution into the LC eluent stream after the analytical column but before the mass spectrometer. A blank matrix extract is then injected. Any dip or rise in the constant analyte signal indicates regions of ion suppression or enhancement, respectively, caused by co-eluting matrix components.[2][5]

• Post-Extraction Spike Analysis: This quantitative method compares the signal response of an analyte spiked into a pre-extracted blank matrix sample with the response of the same analyte in a clean solvent.[5] The ratio of these responses provides a quantitative measure of the matrix effect (ME %).

Q4: What is the most effective strategy to compensate for unavoidable matrix effects?

A4: The use of a stable isotope-labeled (SIL) internal standard is considered the gold standard for correcting matrix effects.[2] A SIL internal standard of Disperse Orange 30 would be chemically identical to the analyte, causing it to co-elute and experience the same degree of ion suppression or enhancement. By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved as the ratio remains constant despite variations in the matrix. When a SIL internal standard is not available, the standard addition method is a highly effective, albeit more time-consuming, alternative.[5][6]

Q5: Can simply diluting my sample extract reduce matrix effects?

A5: Yes, dilution can be a simple and effective strategy, particularly when the analytical method has high sensitivity.[7] Diluting the sample extract lowers the concentration of interfering matrix components relative to the analyte, thereby reducing their impact on ionization.[7][8] However, it is crucial to ensure that after dilution, the analyte concentration remains well above the method's limit of quantitation (LOQ).

Section 2: Troubleshooting Guides

Problem: Poor reproducibility and inaccurate quantification of Disperse Orange 30.

• Possible Cause: Significant and variable matrix effects are likely suppressing or enhancing the analyte signal between samples.

• Troubleshooting Workflow: Follow the logical steps outlined in the diagram below to systematically identify and mitigate the issue.

Caption: Troubleshooting workflow for identifying and resolving matrix effects.

Problem: Noisy or drifting baseline in the chromatogram.

• Possible Causes: This is often related to general HPLC issues rather than specific matrix effects on the analyte peak. Causes can include a contaminated mobile phase, detector lamp instability, leaks in the system, or an improperly conditioned column.[9][10]

• Solutions:

  • Mobile Phase: Prepare fresh mobile phase using high-purity solvents and salts. Ensure it is properly degassed.[9]

  • System Flush: Flush the entire HPLC system with a strong, appropriate solvent to remove contaminants.[11]

  • Detector Check: Check the detector lamp energy and run diagnostics if available. Clean the flow cell if necessary.[9][10]

  • Leak Check: Inspect all fittings for leaks, especially between the pump and the column.[12]

Section 3: Data & Protocols

Data Summary Tables

Table 1: Comparison of Common Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Effectiveness for Matrix Removal	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	Analyte is selectively retained on a solid sorbent while interferences are washed away.	High . Very effective at removing phospholipids (B1166683) and other matrix components.[13][14]	High selectivity, clean extracts, potential for automation.	Can be more expensive and require method development.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases based on solubility.	Moderate to High . Effectiveness depends on the solvent system and nature of interferences.	Relatively inexpensive, widely applicable.	Can be labor-intensive, uses large solvent volumes, difficult to automate.
Protein Precipitation (PPT)	Protein is denatured and removed by centrifugation, leaving analyte in the supernatant.	Low . Often results in "dirtier" extracts with significant remaining matrix components.[13]	Simple, fast, and inexpensive.	High potential for significant matrix effects.

Table 2: Typical Performance Data for Validated HPLC-DAD/MS Methods for Azo Dye Analysis

Parameter	Typical Performance Value	Description
Linearity (r²)	≥ 0.999[15][16]	Measures how well the calibration curve fits a linear regression.
LOD (Limit of Detection)	0.01–0.04 mg/kg[15][16]	The lowest analyte concentration that can be reliably distinguished from the baseline noise.
LOQ (Limit of Quantitation)	0.04–0.12 mg/kg[15][16]	The lowest analyte concentration that can be quantitatively determined with acceptable precision and accuracy.
Accuracy (Recovery %)	96.0–102.6%[15][16]	The closeness of the measured value to the true value, often assessed by spiking a blank matrix.
Precision (RSD %)	0.16–2.01%[15][16]	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.

Experimental Protocols

Protocol 1: Sample Preparation of Textile Samples for Disperse Orange 30 Analysis

This protocol describes a general workflow for extracting Disperse Orange 30 from a textile matrix followed by cleanup using Solid-Phase Extraction (SPE).

Caption: Experimental workflow for textile sample preparation and SPE cleanup.

Methodology:

• Sample Weighing: Accurately weigh 1.0 g of the finely cut and homogenized textile sample into a suitable flask.[17]

• Extraction: Add 20 mL of methanol to the flask.[17]

• Ultrasonication: Place the flask in an ultrasonic bath and sonicate for 30 minutes at 60°C to facilitate dye extraction.[17]

• Centrifugation: Centrifuge the resulting mixture at 4000 rpm for 10 minutes to pellet the fabric material.[17]

• Supernatant Collection: Carefully collect the supernatant, which contains the extracted dye.

• SPE Conditioning: Condition a C18 SPE cartridge by passing methanol followed by deionized water through it.

• Sample Loading: Load the collected supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., a high percentage of water with a low percentage of organic solvent) to remove polar interferences while retaining the Disperse Orange 30.

• Elution: Elute the Disperse Orange 30 from the cartridge using a small volume of a strong organic solvent (e.g., methanol or acetonitrile).

• Filtration: Filter the final eluate through a 0.22 µm syringe filter into an LC vial for analysis.[17]

Protocol 2: Quantification using the Standard Addition Method

This method is highly effective for overcoming matrix effects when a suitable internal standard is unavailable.[5]

• Sample Preparation: Prepare the sample extract as described in Protocol 1, up to the final eluate step before filtration.

• Aliquoting: Divide the final sample eluate into a minimum of four equal-volume aliquots (e.g., 500 µL each).

• Spiking:

  • Leave one aliquot un-spiked (this is the 'zero addition').

  • Spike the remaining aliquots with increasing, known amounts of a Disperse Orange 30 standard solution. The concentrations should be chosen to bracket the expected concentration of the analyte in the sample.

• Analysis: Analyze all four aliquots using the developed LC-MS method and record the peak area for Disperse Orange 30 in each.

• Data Plotting: Create a plot with the added concentration of the standard on the x-axis and the measured peak area on the y-axis.

• Quantification: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line represents the original concentration of Disperse Orange 30 in the un-spiked sample.[6]

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. bcc.bas.bg [bcc.bas.bg]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. an.shimadzu.com [an.shimadzu.com]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]
• 10. mastelf.com [mastelf.com]
• 11. ijprajournal.com [ijprajournal.com]
• 12. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 13. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 14. bme.psu.edu [bme.psu.edu]
• 15. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pure.seoultech.ac.kr [pure.seoultech.ac.kr]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Reducing the Environmental Impact of Disperse Orange 30 Dyeing Processes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disperse Orange 30. The focus is on minimizing the environmental footprint of dyeing processes through optimized protocols and innovative wastewater treatment solutions.

Troubleshooting Guide

This guide addresses common issues encountered during experimental work with Disperse Orange 30, with a focus on sustainable practices.

Problem	Potential Cause	Recommended Solution
Poor Color Yield in Eco-Friendly Dyeing (e.g., Supercritical CO2)	Insufficient dye solubility at the selected temperature and pressure.	Optimize dyeing parameters. The solubility of disperse dyes in supercritical CO2 is dependent on temperature and pressure.[1][2] Increase the pressure or adjust the temperature to enhance dye solubility and improve color yield.[1][2]
Uneven Dyeing or Streaking	Poor dye dispersion, incorrect particle size, or uneven liquor circulation.[3]	Optimize dye particle size for uniform penetration.[3] In aqueous processes, ensure good agitation.[3] For supercritical CO2 dyeing, ensure proper fluid circulation.[4]
Low Decolorization Efficiency in Wastewater Treatment	Inappropriate pH, temperature, or insufficient catalyst/adsorbent dosage.	Optimize treatment conditions. For enzymatic decolorization, the optimal pH is typically around 4-6, and temperature around 65°C.[5] For adsorption, the optimal pH and adsorbent dosage will vary depending on the adsorbent used.[6][7][8]
Foaming in High-Temperature Dyeing Processes	High turbulence from fabric and liquid circulation.[9]	Use a suitable, compatible defoamer and pre-dilute it before adding to the chemical tank.[10]
Dye Spots and Color Spots on Fabric	Agglomeration of disperse dyes or incompatibility of chemicals.[9][10]	Ensure the dye has good solubility and filter test results.[10] Check the compatibility of all chemicals used in the dyeing process before application.[10]
Wrinkles in Fabric After Dyeing	Fabric stacking for too long in the dyeing machine, especially during cooling.[9]	Control the cooling rate after dyeing to avoid permanent wrinkles.[11] Ensure proper fabric circulation speed.[9]

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental concerns associated with Disperse Orange 30?

A1: The main environmental issues stem from the dye's low water solubility and its persistence in wastewater effluents.[12][13] Being an azo dye, there is also concern about the potential formation of hazardous aromatic amines under anaerobic conditions.[14] Incomplete exhaustion during the dyeing process leads to colored effluents that can block sunlight penetration in water bodies, affecting aquatic ecosystems.

Q2: What are the most promising eco-friendly dyeing technologies for Disperse Orange 30?

A2: Supercritical carbon dioxide (scCO2) dyeing is a highly promising water-free alternative.[1][4][15] This technology eliminates wastewater generation and allows for the recycling of unfixed dye and CO2.[4][15] Ultrasound-assisted dyeing is another eco-friendly option that can lower energy consumption and improve dye uptake at lower temperatures.[16][17][18][19]

Q3: How can I effectively treat wastewater containing Disperse Orange 30?

A3: Several methods are effective for treating Disperse Orange 30 in wastewater:

• Adsorption: Using adsorbents like activated carbon, H2SO4-activated rubber particles, and zeolites can effectively remove the dye from effluents.[6][7][8][20]

• Biodegradation: Certain microorganisms, such as specific strains of Pseudomonas and Acinetobacter, can biodegrade Disperse Orange 30.[21][22]

• Enzymatic Treatment: Laccase enzymes can be used for the decolorization of Disperse Orange 30, with efficiency enhanced by mediators like HBT.[5]

• Reverse Osmosis: This membrane filtration technology is effective in removing dissolved solids, including dyes, from wastewater, allowing for water reuse.[23][24][25]

Q4: Can Disperse Orange 30 be biodegraded?

A4: While disperse dyes are generally resistant to biodegradation due to their stability, some studies have shown that specific microbial strains can decolorize and degrade Disperse Orange 30 under optimized conditions.[13][21][22] For instance, Acinetobacter sp. SRL8 has been shown to decolorize Disperse Orange S-RL (a related dye) under microaerophilic conditions.[22]

Q5: What is reduction clearing and are there eco-friendly alternatives?

A5: Reduction clearing is a post-dyeing treatment to remove unfixed disperse dye from the fiber surface, traditionally using sodium dithionite, which is environmentally unfavorable.[26] An eco-friendly alternative is using natural surfactants like soap nut extract, which has been shown to be effective in removing surface dye and improving fastness properties.[26]

Experimental Protocols

Protocol 1: Supercritical CO2 Dyeing of Polyester (B1180765) Fabric

Objective: To dye polyester fabric with Disperse Orange 30 using a water-free supercritical CO2 method.[4]

Materials & Equipment:

• Polyester fabric (pre-cleaned)

• Disperse Orange 30 dye powder

• High-pressure dyeing vessel (autoclave) with temperature and pressure controls

• CO2 cylinder (purity ≥ 99.5%) with a high-pressure pump

• Heating system

Procedure:

• Sample Preparation: Accurately weigh a sample of pre-cleaned polyester fabric.

• Loading: Place the fabric sample and the weighed Disperse Orange 30 powder inside the dyeing vessel.

• Sealing and Purging: Securely seal the vessel and purge with low-pressure CO2 gas for 2-3 minutes to remove residual air.[4]

• Pressurization: Pump liquid CO2 into the vessel until the target pressure (e.g., 20-25 MPa) is reached.[4]

• Heating and Dyeing: Heat the vessel to the desired dyeing temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[4] Maintain these conditions for the dyeing duration (e.g., 60 minutes).

• Depressurization: After dyeing, cool the vessel and slowly release the CO2 pressure. The CO2 can be captured for recycling.

• Post-Treatment: The dyed fabric is removed. A reduction clearing step may be performed if necessary to improve fastness.

Protocol 2: Enzymatic Decolorization of Disperse Orange 30 Wastewater

Objective: To treat wastewater containing Disperse Orange 30 using a laccase enzyme.[5]

Materials & Equipment:

• Wastewater containing Disperse Orange 30

• Laccase enzyme (e.g., from Pycnoporus)

• 1-hydroxybenzotriazole (HBT) mediator

• pH meter and buffer solutions

• Incubator/shaker

• Spectrophotometer

Procedure:

• Wastewater Characterization: Determine the initial concentration of Disperse Orange 30 in the wastewater using a spectrophotometer at its maximum absorbance wavelength.

• Reaction Setup: In a reaction vessel, add the wastewater and adjust the pH to 4 using a suitable buffer.

• Reagent Addition: Add the laccase enzyme (e.g., 0.33 U/mL) and the HBT mediator (e.g., 0.15 mM) to the wastewater.[5]

• Incubation: Incubate the mixture at the optimal temperature (e.g., 65 °C) for a specified duration (e.g., 30-60 minutes) with gentle agitation.[5]

• Decolorization Measurement: After incubation, measure the final dye concentration using the spectrophotometer.

• Calculation: Calculate the percentage of decolorization using the initial and final dye concentrations.

Quantitative Data Summary

Table 1: Adsorption-Based Removal of Disperse Orange 30

Adsorbent	Activating Agent	Optimal pH	Optimal Adsorbent Dosage	Maximum Removal Efficiency (%)	Reference
Activated Carbon from Holm Oak Acorns	ZnCl2	2	0.15 g/25 ml	93.5	[8]
H2SO4-functionalized Activated Carbon	H2SO4	-	0.4 g	-	[7]
Waste Tyre Rubber Particles	H2SO4	-	1 g	-	[6]
Cenosphere-derivatized Zeolite	-	6.10	0.67 g/L	96	[20]

Table 2: Optimal Conditions for Enzymatic Decolorization of Disperse Dyes

Parameter	Optimal Value	Reference
Dye Concentration	50 mg/L	[5]
HBT Mediator Concentration	0.15 mM	[5]
Temperature	65 °C	[5]
pH	4	[5]
Laccase Loading	0.33 U/mL	[5]

Visualizations

Caption: Experimental workflow for supercritical CO2 dyeing.

Caption: Pathways for treating Disperse Orange 30 wastewater.

References

• 1. researchgate.net [researchgate.net]
• 2. A Dissolution Kinetic Study of Disperse Dye in Supercritical Carbon Dioxide to Design an Efficient Supercritical Dyeing Process [mdpi.com]
• 3. autumnchem.com [autumnchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Biodecolorization and Ecotoxicity Abatement of Disperse Dye-Production Wastewater Treatment with Pycnoporus Laccase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bcc.bas.bg [bcc.bas.bg]
• 7. bcc.bas.bg [bcc.bas.bg]
• 8. Adsorption of Disperse Orange 30 dye onto activated carbon derived from Holm Oak (Quercus Ilex) acorns: A 3(k) factorial design and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What are Common problems for Disperse dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 10. fsw.cc [fsw.cc]
• 11. Causes and Prevention of Common Problems in Jet Overflow Dyeing - Knowledge - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]
• 12. researchgate.net [researchgate.net]
• 13. Can Disperse Orange 25 be biodegraded? - Blog [m.etowndyes.com]
• 14. pubs.aip.org [pubs.aip.org]
• 15. mdpi.com [mdpi.com]
• 16. research.aalto.fi [research.aalto.fi]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. iwaponline.com [iwaponline.com]
• 21. sciensage.info [sciensage.info]
• 22. researchgate.net [researchgate.net]
• 23. waterandwastewater.com [waterandwastewater.com]
• 24. mdpi.com [mdpi.com]
• 25. ijhcum.net [ijhcum.net]
• 26. ijarbs.com [ijarbs.com]

Technical Support Center: Optimizing Disperse Orange 30 Particle Size for Enhanced Dispersion

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the optimization of Disperse Orange 30 particle size for improved dispersion.

Frequently Asked Questions (FAQs)

Q1: What is the optimal particle size for Disperse Orange 30, and why is it critical?

A1: The optimal particle size for Disperse Orange 30 typically falls within the sub-micron range (0.5 to 2.0 microns).[1] Particle size is a critical parameter as it directly influences the dispersion's stability, color consistency, and dyeing efficiency.[2] Smaller, uniform particles are less prone to aggregation and sedimentation, ensuring a stable dispersion and even color application.[2] Inconsistent or large particle sizes can lead to issues such as streaking, spotting, and poor color fastness.[2]

Q2: How do dispersants improve the stability of Disperse Orange 30 suspensions?

A2: Dispersants are crucial for stabilizing Disperse Orange 30 particles in an aqueous medium. They function by adsorbing onto the surface of the dye particles, creating a barrier that prevents them from aggregating. This stabilization is typically achieved through two primary mechanisms: electrostatic repulsion and steric hindrance. Anionic dispersants, such as lignosulfonates and naphthalene (B1677914) sulfonates, impart a negative charge to the particles, causing them to repel each other.

Q3: What are the key factors that can negatively impact the dispersion stability of Disperse Orange 30?

A3: Several factors can destabilize a Disperse Orange 30 dispersion, leading to aggregation and flocculation. These include:

• High Temperatures: Elevated temperatures during dyeing can increase particle movement and collisions, promoting aggregation.

• Incorrect pH: The optimal pH for dyeing with Disperse Orange 30 is typically in the weakly acidic range (pH 4-7).[3] Deviations from this range can affect the performance of the dispersant and the surface charge of the dye particles.

• Presence of Impurities: Impurities in the dye or the process water can interfere with the action of the dispersant.

• High Shear Forces: While controlled shear is necessary for dispersion, excessive or prolonged shear can sometimes lead to particle agglomeration.

Q4: In the context of drug development, what are the toxicological concerns associated with azo dyes like Disperse Orange 30?

A4: Azo dyes, including Disperse Orange 30, are of interest to drug development professionals due to their potential toxicological effects. Studies on related azo dyes have shown that they can induce cytotoxic and genotoxic effects in human cells.[4][5] The metabolic cleavage of the azo bond can lead to the formation of aromatic amines, which are potentially carcinogenic.[6][7] This is a critical consideration in the safety assessment of any product intended for human use or where there is a potential for human exposure.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Uneven Color/Streaking	1. Poor dye dispersion. 2. Incorrect particle size distribution. 3. Inefficient circulation of the dye liquor.	1. Ensure the dye is fully dispersed before application. 2. Optimize the milling process to achieve a narrow particle size distribution. 3. Verify and adjust the agitation or pump speed in the dyeing apparatus.
Color Spots/Speckling	1. Agglomeration of dye particles. 2. Contamination in the dyeing machine. 3. Use of hard water.	1. Check the dispersant type and concentration. 2. Thoroughly clean the equipment before use. 3. Use deionized or softened water for the dispersion.
Poor Color Fastness	1. Incomplete dye penetration into the fibers. 2. Presence of large dye particles on the fiber surface.	1. Ensure the particle size is sufficiently small for effective penetration. 2. Optimize dyeing temperature and time. 3. Perform a thorough after-clearing process to remove surface dye.
Dispersion Instability (Sedimentation)	1. Inadequate amount of dispersant. 2. Incompatible dispersant. 3. Changes in temperature or pH during storage.	1. Increase the dispersant concentration. 2. Test different types of dispersants (e.g., lignosulfonates vs. naphthalene sulfonates). 3. Store the dispersion in a controlled environment.

Experimental Protocols

Protocol 1: Particle Size Reduction by Wet Milling

This protocol describes a general procedure for reducing the particle size of Disperse Orange 30 using a laboratory-scale bead mill.

Objective: To achieve a target particle size distribution in the sub-micron range.

Materials and Equipment:

• Disperse Orange 30 powder

• Dispersant (e.g., sodium lignosulfonate or a naphthalene sulfonate-based dispersant)

• Deionized water

• Laboratory-scale bead mill

• Zirconium oxide grinding beads (e.g., 0.5 mm, 1.0 mm)

• Particle size analyzer (e.g., laser diffraction)

• Analytical balance

• Beakers and magnetic stirrer

Procedure:

• Premix Preparation:

  • Weigh the desired amount of Disperse Orange 30 powder.

  • In a separate beaker, dissolve the calculated amount of dispersant in deionized water with gentle stirring.

  • Slowly add the Disperse Orange 30 powder to the dispersant solution while stirring continuously to form a slurry.

• Milling:

  • Load the grinding chamber of the bead mill with the appropriate volume of grinding beads. The size of the media has a significant impact on the final particle size.[8][9][10][11]

  • Introduce the premixed slurry into the milling chamber.

  • Set the desired milling parameters (e.g., agitator speed, temperature, and milling time).

  • Start the milling process.

• In-process Monitoring:

  • Periodically (e.g., every 30-60 minutes), withdraw a small sample of the dispersion.

  • Measure the particle size distribution using a laser diffraction particle size analyzer.

• Endpoint Determination:

  • Continue milling until the desired particle size distribution is achieved and subsequent measurements show a stable particle size.

• Post-milling:

  • Discharge the milled dispersion from the mill.

  • Separate the grinding beads from the final product.

Data Presentation:

Milling Time (hours)	Grinding Media Size (mm)	Agitator Speed (rpm)	D50 (µm)	D90 (µm)
0	-	-	15.2	35.8
1	1.0	2000	2.5	5.1
2	1.0	2000	1.1	2.3
4	1.0	2000	0.8	1.6
0	-	-	15.2	35.8
1	0.5	3000	1.8	3.9
2	0.5	3000	0.7	1.5
4	0.5	3000	0.5	1.1

Note: The above data is illustrative. Actual results will vary based on specific milling equipment and conditions.

Protocol 2: Assessment of Dispersion Stability using UV-Vis Spectrophotometry

This protocol provides a method to evaluate the physical stability of a Disperse Orange 30 dispersion by monitoring changes in absorbance over time.

Objective: To quantitatively assess the rate of sedimentation or aggregation of Disperse Orange 30 particles.

Materials and Equipment:

• Disperse Orange 30 dispersion

• UV-Vis spectrophotometer

• Cuvettes

• Pipettes

• Deionized water

Procedure:

• Sample Preparation:

  • Thoroughly homogenize the Disperse Orange 30 dispersion to be tested.

  • Immediately pipette a known volume of the dispersion and dilute it with deionized water to a concentration that falls within the linear range of the spectrophotometer's absorbance.

• Initial Absorbance Measurement (T=0):

  • Transfer the diluted sample to a cuvette.

  • Measure the absorbance at the wavelength of maximum absorption (λmax) for Disperse Orange 30 (around 450-480 nm). This is the initial absorbance (A₀).

• Sedimentation Monitoring:

  • Allow the stock dispersion to stand undisturbed at a controlled temperature.

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), carefully pipette a sample from the upper layer of the dispersion without disturbing the sediment.

  • Dilute the sample in the same manner as in step 1.

  • Measure the absorbance (Aₜ) at each time point.

• Data Analysis:

  • Calculate the percentage of dispersion stability at each time point using the following formula: Dispersion Stability (%) = (Aₜ / A₀) * 100

  • Plot the Dispersion Stability (%) as a function of time. A slower rate of decrease indicates better stability.

Data Presentation:

Time (hours)	Absorbance (Aₜ)	Dispersion Stability (%)
0	1.250	100.0
1	1.235	98.8
2	1.210	96.8
4	1.180	94.4
8	1.125	90.0
24	1.050	84.0

Visualizations

Caption: Experimental workflow for optimizing Disperse Orange 30 particle size.

Caption: Potential signaling pathways affected by azo dye metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. autumnchem.com [autumnchem.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Toxicological significance of azo dye metabolism by human intestinal microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What Affects Particle Size Distribution In Milling? Master The Core Parameters For Precise Control - Kintek Solution [kindle-tech.com]
• 9. min-eng.com [min-eng.com]
• 10. Effect of Grinding Media on Milling - 911Metallurgist [911metallurgist.com]
• 11. The Influence of the Grinding Media Diameter on Grinding Efficiency in a Vibratory Ball Mill [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Disperse Orange 30 in Textiles

For researchers, scientists, and drug development professionals requiring accurate quantification of Disperse Orange 30 in textile matrices, the selection of a validated analytical method is paramount. This guide provides a detailed comparison of common analytical techniques, including High-Performance Liquid Chromatography coupled with Mass Spectrometry (LC-MS/MS), High-Performance Thin-Layer Chromatography (HPTLC), and High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD). The performance of these methods is evaluated based on key validation parameters, with supporting experimental data and detailed protocols to aid in methodological selection and implementation.

Comparative Analysis of Analytical Methods

The choice of an analytical method for the determination of Disperse Orange 30 in textiles is often a trade-off between sensitivity, selectivity, speed, and cost. The following tables summarize the quantitative performance of LC-MS/MS, HPTLC, and HPLC-DAD based on available validation data for disperse dyes.

Table 1: Comparison of Method Validation Parameters for the Determination of Disperse Dyes in Textiles

Parameter	LC-MS/MS	HPTLC (for Disperse Orange 3)	HPLC-DAD (General for Disperse Dyes)
Limit of Detection (LOD)	0.02 – 1.35 ng/mL[1]	0.039 g/L (39 µg/mL)[2]	0.11 - 0.29 µg/mL
Limit of Quantification (LOQ)	0.06 – 4.09 ng/mL[1]	0.105 g/L (105 µg/mL)[2]	0.32 - 0.90 µg/mL
Linearity (Correlation Coefficient, r²)	> 0.993[1]	> 0.999[2]	> 0.999
Recovery	81.8 – 114.1%[1]	Not explicitly stated for textile matrix	83.7 - 107.5%
Precision (%RSD)	1.1 – 16.3%[1]	< 0.9% (as C.V.)[2]	0.13 - 2.47% (interday)
Matrix Effect	Can be significant (42.1 – 87.7% for a disperse orange)[1]	Not explicitly stated	Method dependent

Note: Data for LC-MS/MS and HPLC-DAD are based on studies of multiple disperse dyes, which may include Disperse Orange 30 or structurally similar compounds. HPTLC data is specific to Disperse Orange 3.

Experimental Protocols

Detailed methodologies for the extraction and analysis of Disperse Orange 30 from textile samples are provided below for LC-MS/MS and HPTLC.

Method 1: LC-MS/MS for Screening and Quantitation of Disperse Dyes

This method is suitable for the sensitive and selective determination of a wide range of disperse dyes, including Disperse Orange 30.

1. Sample Preparation (Methanol Extraction) [1]

• Weigh 1 gram of the textile sample.

• Add 20 mL of methanol (B129727) to the sample.

• Sonicate at 50°C for 30 minutes.

• Centrifuge the extract at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE filter.

• Evaporate the filtrate to dryness.

• Reconstitute the residue in an equal volume of 95:5 water/methanol for analysis.

2. LC-MS/MS Instrumentation and Conditions [1]

• LC System: Nexera UHPLC system or equivalent.

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient Elution: A suitable gradient program to separate the target analytes.

• MS System: Triple quadrupole mass spectrometer (e.g., LCMS-8040).

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for disperse dyes.

• Detection: Multiple Reaction Monitoring (MRM) for specific transitions of Disperse Orange 30.

Method 2: HPTLC for Quantitative Analysis of Disperse Orange 3

This method provides a more cost-effective approach for the quantification of Disperse Orange 3, a closely related and often co-eluting dye with Disperse Orange 30.

1. Sample Preparation (Pyridine Extraction) [2]

• Accurately weigh the polyester (B1180765) fabric sample (dyed with 0.05%, 0.1%, or 0.5% o.w.f. Disperse Orange 3).

• Extract the dye from the fabric using pyridine. (Note: Specific solvent volume and extraction time may need optimization).

2. HPTLC Instrumentation and Conditions [2]

• Stationary Phase: HPTLC plates (e.g., silica (B1680970) gel 60 F₂₅₄).

• Developing Solvent: Toluene: Acetone (20:1 v/v).

• Application: Apply standards and sample extracts to the HPTLC plate using an automated applicator.

• Development: Develop the plate in a saturated twin-trough chamber.

• Densitometric Analysis: Scan the plate using a TLC scanner at the wavelength of maximum absorbance for Disperse Orange 3.

• Quantification: Prepare a calibration curve from the peak areas of the standard solutions (e.g., in the range of 0.1 to 10 g/L).

Mandatory Visualizations

The following diagrams illustrate the general workflow for the analysis of Disperse Orange 30 in textiles and a logical comparison of the discussed analytical methods.

References

• 1. lcms.cz [lcms.cz]
• 2. A Study on the Quantitative Analysis of Allergenic Dispersed Dyes in Polyester Dyeing Fabric Using by HPTLC -Textile Science and Engineering | Korea Science [koreascience.kr]

A Comparative Analysis of Disperse Orange 30 and Disperse Orange 1 for Research Applications

A comprehensive guide for researchers, scientists, and drug development professionals evaluating the performance and potential biological impact of two common azo dyes.

This guide provides a detailed comparative study of Disperse Orange 30 and Disperse Orange 1, two single azo dyes with applications in the textile industry and potential implications for scientific research. The following sections present a side-by-side analysis of their chemical properties, dyeing performance, and, crucially for the target audience, their known biological activities and toxicity profiles. This information is intended to assist in the informed selection of these compounds for experimental purposes.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of Disperse Orange 30 and Disperse Orange 1 is essential for their application in any research context. Table 1 summarizes their key characteristics. Disperse Orange 30 is a larger molecule with a higher molecular weight and the presence of two chlorine atoms, which can influence its properties such as solubility and binding affinities.

Property	Disperse Orange 30	Disperse Orange 1
Chemical Structure	2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate	4-anilino-4'-nitroazobenzene
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄[1]	C₁₈H₁₄N₄O₂[2]
Molecular Weight	450.27 g/mol [1]	318.33 g/mol [2]
CAS Number	12223-23-3 / 5261-31-4[1]	2581-69-3[2]
Appearance	Orange/Brown powder[1]	Brownish powder/flake[3]

Performance in Dyeing Applications

Fastness Property (on Polyester)	Disperse Orange 30	Disperse Orange 1
Light Fastness	Good	Data not available
Wash Fastness	Good	Data not available
Rubbing Fastness	Good	Data not available
Sublimation Fastness	Good[1]	Data not available

Biological Activity and Toxicity Profile

For researchers and professionals in drug development, the biological activity and toxicity of chemical compounds are of paramount importance. Significant differences have been identified between Disperse Orange 30 and Disperse Orange 1 in this regard.

Disperse Orange 1 has been the subject of several toxicological studies. Research has indicated that it can induce DNA damage and exhibits cytotoxic effects in human hepatoma (HepG2) cells. Studies suggest that this compound can cause frameshift mutations and that its mutagenicity is enhanced by nitroreductase and o-acetyltransferase enzymes. Furthermore, Disperse Orange 1 has been shown to induce apoptosis in HepG2 cells after 72 hours of contact. It is also classified as a potential skin allergen and a questionable carcinogen with experimental tumorigenic data.[3]

Experimental Protocols

To ensure the reproducibility and comparability of research findings, standardized experimental protocols are crucial. The following are detailed methodologies for key experiments relevant to the evaluation of these disperse dyes.

Polyester (B1180765) Dyeing Protocol (High-Temperature Exhaust Method)

This method is standard for applying disperse dyes to polyester fabrics.

Materials and Equipment:

• 100% polyester fabric (scoured and bleached)

• Disperse Orange 30 or Disperse Orange 1

• Dispersing agent (e.g., lignosulfonate-based)

• Levelling agent

• Acetic acid

• High-temperature, high-pressure (HTHP) dyeing apparatus

• Spectrophotometer

Procedure:

• Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 20:1. A dispersing agent (1 g/L) and a levelling agent (0.5 g/L) are added. The pH is adjusted to 4.5-5.5 with acetic acid. The dye is first pasted with a small amount of water and dispersing agent before being added to the dye bath.

• Dyeing Process: The polyester fabric is introduced into the dye bath at 60°C. The temperature is raised to 130°C at a rate of 2°C/minute and held for 60 minutes.

• Cooling and Rinsing: The dye bath is cooled to 70°C, and the fabric is rinsed.

• Reduction Clearing: A fresh bath is prepared with 2 g/L sodium hydroxide (B78521) and 2 g/L sodium hydrosulfite. The dyed fabric is treated at 80°C for 20 minutes to remove unfixed dye from the surface.

• Final Rinsing and Drying: The fabric is thoroughly rinsed with hot and then cold water and subsequently dried.

Colorfastness Testing Protocols

• Washing Fastness (ISO 105-C06): A dyed specimen is stitched with a multifiber fabric and washed in a standard soap solution at a specified temperature and duration. The color change of the specimen and the staining of the multifiber fabric are assessed using grey scales.

• Light Fastness (ISO 105-B02): A dyed specimen is exposed to a xenon arc lamp, simulating natural daylight, for a specified period. The fading of the specimen is evaluated against a blue wool standard.

• Rubbing Fastness (ISO 105-X12): The dyed fabric is rubbed with a dry and a wet cotton cloth under a specified pressure. The amount of color transferred to the cotton cloths is assessed using a grey scale for staining.

• Sublimation Fastness (ISO 105-P01): The dyed fabric is placed between two undyed fabrics and subjected to a specific temperature in a heat press for a set time. The color change of the dyed fabric and the staining of the undyed fabrics are evaluated.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of the dyes on cell lines.

Materials and Equipment:

• Human cell line (e.g., HepG2)

• Cell culture medium and supplements

• Disperse dye stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cell culture medium is replaced with fresh medium containing various concentrations of the disperse dye. A vehicle control (solvent only) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: The treatment medium is removed, and MTT solution is added to each well. The plates are incubated for a further 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: The MTT solution is removed, and a solubilization buffer is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is calculated as a percentage of the vehicle control.

Visualized Experimental Workflow and Logical Relationships

To further clarify the experimental processes and the relationships between different evaluation stages, the following diagrams are provided.

Figure 1. General experimental workflow for the comparative evaluation of disperse dyes.

Figure 2. Postulated pathway of Disperse Orange 1 induced cytotoxicity.

Conclusion

This comparative guide highlights the distinct profiles of Disperse Orange 30 and Disperse Orange 1. While both are effective colorants for polyester, their potential biological impacts differ significantly based on current research. Disperse Orange 1 has demonstrated clear evidence of cytotoxicity and genotoxicity in vitro, raising concerns for its use in applications where biological interaction is a possibility. Disperse Orange 30, based on limited available data, appears to have a more favorable toxicological profile.

For researchers and drug development professionals, the choice between these two dyes should be made with careful consideration of their intended application. If the dye is to be used in a system with potential for biological exposure, the data strongly suggests that Disperse Orange 30 would be the more prudent choice, pending further comprehensive toxicological evaluation. For applications solely focused on material science where biological interaction is not a concern, the selection may be based on dyeing performance and cost. It is imperative to note the data gap regarding the specific fastness properties of Disperse Orange 1, which necessitates empirical evaluation if its use is being considered. Researchers are encouraged to perform their own comprehensive assessments based on the standardized protocols provided.

References

• 1. Dyeing and Processing: Sublimation Fastness Of Disperse Dyes [dyeingworld1.blogspot.com]
• 2. imcolor.com.tr [imcolor.com.tr]
• 3. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]

A Comparative Performance Analysis of Disperse Orange 30 and Other Azo Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of Disperse Orange 30 against other commercially relevant azo disperse dyes: Disperse Orange 25, Disperse Red 82, and Disperse Blue 79. The following sections present a summary of their performance data, detailed experimental protocols for key evaluation methods, and a visualization of the metabolic pathway of azo dyes.

Performance Comparison

The selection of a disperse dye is critically influenced by its fastness properties, which determine the durability of the coloration under various conditions such as exposure to light, washing, and heat. Dyeing efficiency, often expressed as color yield (K/S value) or dye uptake percentage, is another crucial factor for assessing performance.

Fastness Properties

The fastness of dyed textiles is rated on a scale of 1 to 5 (for washing and sublimation) and 1 to 8 (for light fastness), with higher numbers indicating better fastness. The following table summarizes the key fastness properties of Disperse Orange 30 and its alternatives on polyester (B1180765) fabric, based on standardized testing protocols.

Dye	C.I. Name	Chemical Class	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06) (Staining on PES)	Sublimation Fastness (ISO 105-P01) (180°C)
Disperse Orange 30	11119	Monoazo	6-7	4-5	4-5
Disperse Orange 25	11227	Monoazo	5-6	4-5	4
Disperse Red 82	11140	Monoazo	Not Available	Good	Good
Disperse Blue 79	11345	Monoazo	6-7	5	4-5

Dyeing Efficiency

The dyeing efficiency of disperse dyes on polyester is influenced by factors such as the dye's molecular structure, dyeing temperature, and the use of carriers or dispersing agents. The color strength, expressed as K/S values, is a common metric for evaluating dyeing efficiency. While a direct comparative study with identical dyeing conditions was not available in the public domain, the following table provides an overview of reported K/S values for Disperse Orange 30 and other azo disperse dyes on polyester fabric under high-temperature dyeing conditions. It is important to note that these values can vary significantly based on the specific dyeing process parameters.

Dye	Typical K/S Values (at 1-2% shade)
Disperse Orange 30	~2.4 - 21.8[1]
Other Azo Disperse Dyes	~2.1 - 24.4[2][3]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate and reproducible evaluation of disperse dye performance.

High-Temperature Exhaust Dyeing of Polyester

This method is commonly used for dyeing polyester with disperse dyes to achieve good penetration and fastness.

Methodology:

• Preparation: The polyester fabric is scoured and wetted out. A dyebath is prepared with the disperse dye, a dispersing agent, and a pH buffer (typically acetic acid to maintain a pH of 4.5-5.5)[4]. The liquor ratio (the ratio of the weight of the dyebath to the weight of the fabric) is typically set between 10:1 and 15:1[5].

• Dyeing Cycle:

  • The fabric is introduced into the dyebath at approximately 60°C.

  • The temperature is gradually raised to 130°C at a rate of about 2°C per minute to ensure even dye uptake[5].

  • The dyeing is continued at 130°C for 30-60 minutes, depending on the desired depth of shade[5].

• Cooling and Rinsing: The dyebath is then slowly cooled to below 80°C before the fabric is removed. The dyed fabric is thoroughly rinsed with hot and then cold water.

• Reduction Clearing: To remove any unfixed surface dye and improve wash fastness, a reduction clearing process is carried out. This involves treating the fabric in a bath containing sodium hydrosulfite and sodium hydroxide (B78521) at 60-80°C for 10-20 minutes, followed by rinsing and neutralization[4].

• Drying: The fabric is finally dried.

Fastness Testing

Light Fastness (ISO 105-B02):

• Apparatus: A xenon arc lamp weathering apparatus is used as the light source, simulating natural sunlight.

• Procedure: A specimen of the dyed fabric is exposed to the light from the xenon arc lamp under controlled conditions of temperature and humidity. The exposure is carried out alongside a set of blue wool standards (rated 1-8) for a specified duration or until a certain level of fading is observed in a standard reference fabric.

• Evaluation: The change in color of the exposed specimen is assessed by comparing it with an unexposed sample of the same fabric using the Grey Scale for assessing change in colour. The degree of fading is rated on a scale of 1 to 8, where a higher number indicates better light fastness.

Wash Fastness (ISO 105-C06):

• Apparatus: A launder-ometer or a similar accelerated laundering machine is used.

• Procedure: A specimen of the dyed fabric is stitched together with a multifiber test fabric. This composite specimen is placed in a stainless-steel container with a specified volume of a standardized detergent solution and stainless-steel balls to simulate mechanical action. The container is then agitated in the launder-ometer at a specified temperature (e.g., 60°C) for a defined period (e.g., 30 minutes).

• Evaluation: After the washing cycle, the specimen is rinsed and dried. The change in color of the original specimen and the degree of staining on the different fibers of the multifiber test fabric are assessed using the Grey Scale for assessing change in colour and the Grey Scale for assessing staining, respectively. The ratings are on a scale of 1 to 5.

Sublimation Fastness (ISO 105-P01):

• Apparatus: A heat press or a similar device capable of maintaining a constant temperature and pressure is used.

• Procedure: A specimen of the dyed fabric is placed in contact with an undyed white fabric (typically polyester). The composite specimen is subjected to a specific temperature (e.g., 180°C) and pressure for a defined period (e.g., 30 seconds).

• Evaluation: The change in color of the original specimen and the degree of staining on the undyed fabric are assessed using the respective Grey Scales. The ratings are on a scale of 1 to 5.

Metabolic Pathway of Azo Dyes

The toxicity of some azo dyes is linked to their metabolism in the body. The primary metabolic pathway involves the reductive cleavage of the azo bond (-N=N-), which can lead to the formation of potentially harmful aromatic amines.

Caption: General metabolic pathway of azo dyes in the body.

Experimental Workflow for Performance Evaluation

The following diagram illustrates a typical workflow for the comprehensive performance evaluation of disperse dyes.

Caption: Workflow for evaluating the performance of disperse dyes.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Novel Monosulfonated Azo Dyes: Design, Synthesis, and Application as Disperse Dyes on Polyester Fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. vichem.vn [vichem.vn]

Comparative Analysis of Cross-Reactivity in Disperse Dyes: A Focus on Disperse Orange 30 and its Analogs

A comprehensive review of available data on the cross-reactivity of Disperse Orange 30 in textile dye allergy studies reveals a significant data gap for this specific dye. In contrast, a substantial body of research exists for the structurally related azo dye, Disperse Orange 3. This guide provides a comparative analysis, summarizing the well-documented cross-reactivity of Disperse Orange 3 as a primary reference point and highlighting the current lack of equivalent data for Disperse Orange 30, thereby identifying a critical area for future research in textile dye allergenicity.

Introduction to Disperse Dyes and Allergic Contact Dermatitis

Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for dyeing hydrophobic fibers such as polyester (B1180765) and acetate.[1] Due to their chemical nature, these small molecules can migrate from textiles onto the skin, leading to allergic contact dermatitis in sensitized individuals.[2] Diagnosis of textile dye allergies is typically conducted through patch testing, where standardized concentrations of potential allergens are applied to the skin.[3]

Disperse Orange 30 vs. Disperse Orange 3: A Chemical Distinction

It is crucial to distinguish between Disperse Orange 30 and Disperse Orange 3, as they are distinct chemical entities with different molecular structures and CAS numbers.

• Disperse Orange 30:

  • Chemical Name: 2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate[4]

  • Molecular Formula: C₁₉H₁₇Cl₂N₅O₄[5]

  • CAS Number: 12223-23-3 or 5261-31-4[4][5]

• Disperse Orange 3:

  • Chemical Name: 4-[(4-nitrophenyl)azo]aniline[6]

  • Molecular Formula: C₁₂H₁₀N₄O₂[7]

  • CAS Number: 730-40-5[7]

While both are azo dyes, their structural differences, particularly the presence of chloro and cyanoethyl groups in Disperse Orange 30, may influence their allergenic potential and cross-reactivity profiles. To date, published literature on textile dye allergy predominantly focuses on Disperse Orange 3, with a notable absence of studies investigating the cross-reactivity of Disperse Orange 30.

Cross-Reactivity of Disperse Orange 3

Disperse Orange 3 is a well-documented allergen and is known for its significant cross-reactivity with other dyes and related compounds, most notably para-phenylenediamine (PPD). PPD is a primary sensitizer (B1316253) found in hair dyes and black rubber.[8] The high frequency of simultaneous positive patch test reactions to Disperse Orange 3 and PPD suggests a strong immunological relationship.[9][10]

Quantitative Data on Cross-Reactivity with Disperse Orange 3

The following table summarizes the observed rates of co-sensitization between Disperse Orange 3 and other allergens in patients with known sensitivities.

Allergen	Patient Population	Percentage of Co-sensitization with Disperse Orange 3	Reference
para-phenylenediamine (PPD)	128 PPD-positive patients	46.1% also reacted to Disperse Orange 3	[11]
para-phenylenediamine (PPD)	55 patients with ++ or stronger PPD reaction	80% also reacted to Disperse Orange 3	[11]
Disperse Yellow 3	128 PPD-positive patients	21.9% also reacted to Disperse Yellow 3	[11]
para-phenylenediamine (PPD)	69 Disperse Orange 3-positive patients	91.3% (63 out of 69) also reacted to PPD	[12]
para-phenylenediamine (PPD)	28 Disperse Orange 3-allergic patients	96.4% (27 out of 28) also reacted to PPD	[13]
para-phenylenediamine (PPD)	44 Disperse Orange 3-allergic patients	97.7% (43 out of 44) also reacted to PPD	[13]

Experimental Protocols: Patch Testing for Textile Dye Allergy

The primary method for identifying sensitivity to textile dyes is patch testing. A standardized protocol is crucial for accurate and reproducible results.

Standard Patch Test Procedure:

• Allergen Preparation: Allergens, including individual disperse dyes and a textile dye mix (TDM), are typically prepared in petrolatum (pet.) at specific concentrations.[8] For instance, Disperse Orange 3 is often tested at 1.0% in petrolatum.[12] The TDM is a screening tool containing a mixture of common allergenic disperse dyes.[14]

• Application: Small quantities of the allergen preparations are applied to aluminum chambers (e.g., Finn Chambers®) mounted on adhesive tape. These patches are then applied to the patient's upper back.[14]

• Occlusion: The patches remain in place for 48 hours, during which time the patient is advised to avoid activities that may cause sweating and to keep the back dry.[15]

• Reading: The patches are removed after 48 hours (Day 2), and an initial reading is performed. Subsequent readings are typically taken on Day 3 or Day 4, and sometimes on Day 6 or Day 7, to detect delayed reactions.[14]

• Interpretation: Reactions are scored based on the intensity of the inflammatory response (e.g., erythema, infiltration, papules, vesicles). The clinical relevance of a positive reaction is determined by correlating the test result with the patient's clinical history and the location of their dermatitis.[14]

Visualizing Cross-Reactivity Relationships

The following diagrams illustrate the known and potential cross-reactivity pathways based on the available data.

Figure 1: Documented cross-reactivity of Disperse Orange 3.

Figure 2: Standardized patch testing workflow for textile dye allergy.

Conclusion and Future Directions

The existing body of literature provides robust evidence for the allergenicity and cross-reactivity of Disperse Orange 3, particularly its strong association with para-phenylenediamine. However, a significant knowledge gap exists concerning the immunological properties of Disperse Orange 30. Given the widespread use of disperse dyes in the textile industry, further research is imperative to characterize the sensitization potential and cross-reactivity profile of Disperse Orange 30. Such studies are essential for accurate diagnosis and management of textile dye allergies and for informing the development of safer alternatives. Researchers in dermatology, immunology, and textile chemistry are encouraged to address this data deficiency through comprehensive patch test studies and immunological assays.

References

• 1. Disperse Orange 30 | Research Grade Dye [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. wyndly.com [wyndly.com]
• 4. researchgate.net [researchgate.net]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. ジスパースオレンジ 3 Dye content 90 % | Sigma-Aldrich [sigmaaldrich.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. chemotechnique.se [chemotechnique.se]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. High frequency of simultaneous sensitivity to Disperse Orange 3 in patients with positive patch tests to para-phenylenediamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Exclusion of Disperse Orange 3 is possible from the textile dye mix present in the Swedish baseline patch test series. A study by the Swedish Contact Dermatitis Research Group - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The prevalence and relevance of patch testing with textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. stanfordhealthcare.org [stanfordhealthcare.org]

A Comparative Guide to Polyester Coloration: Disperse Orange 30 vs. Natural Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthetic disperse dye, Disperse Orange 30, against a selection of natural dyes for the coloration of polyester (B1180765). The following sections present a detailed analysis of their performance, supported by experimental data, to assist in the informed selection of dyes for various research and development applications.

Executive Summary

Polyester, a dominant synthetic fiber, presents unique challenges in dyeing due to its hydrophobic nature and crystalline structure. The industry standard relies on disperse dyes, such as Disperse Orange 30, which offer high fastness and vibrant shades. However, with a growing emphasis on sustainability, natural dyes are being explored as potential alternatives. This guide evaluates the performance of Disperse Orange 30 against common natural dyes—madder, turmeric, weld, and cochineal—on polyester, focusing on color fastness and application methodologies.

While Disperse Orange 30 consistently demonstrates excellent fastness properties, natural dyes exhibit variable performance and often necessitate the use of mordants to achieve acceptable results on polyester. The data presented herein, compiled from various studies, aims to provide a quantitative basis for comparison.

Data Presentation: Comparative Fastness Properties

The following tables summarize the color fastness ratings of Disperse Orange 30 and selected natural dyes on polyester fabric, based on internationally recognized ISO standards. A higher rating indicates better fastness.

Table 1: Fastness Properties of Disperse Orange 30 on Polyester

Fastness Property	ISO Standard	Rating	Performance Level
Light Fastness	ISO 105-B02	6-7[1]	Good to Excellent
Wash Fastness (Color Change)	ISO 105-C06	4-5[2]	Very Good to Excellent
Wash Fastness (Staining)	ISO 105-C06	5[3]	Excellent
Rubbing Fastness (Dry)	ISO 105-X12	4-5[1]	Very Good to Excellent
Rubbing Fastness (Wet)	ISO 105-X12	4-5[1]	Very Good to Excellent
Sublimation Fastness	ISO 105-P01	4-5[1]	Very Good to Excellent

Table 2: Fastness Properties of Natural Dyes on Polyester

Natural Dye	Mordant	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Rubbing Fastness (ISO 105-X12)
Madder (Rubia tinctorum)	Alum	3-4	Good (4)[4]	-
Turmeric (Curuma longa)	Alum	Poor (3)[5]	Excellent[6]	Excellent[6]
Indigo	-	Poor[7]	4-5[7]	Dry: 4-5, Wet: 3-4[7]
Weld (Reseda luteola)	Alum	High (Considered one of the most lightfast natural dyes)[8]	-	-
Cochineal (Dactylopius coccus)	Alum	-	Poor (on polyester blends)[9]	-

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and facilitate comparative analysis.

Protocol 1: Dyeing Polyester with Disperse Orange 30 (High-Temperature Method)

1. Scouring of Polyester Fabric:

• Prepare a bath with a non-ionic detergent (e.g., 1 g/L) and sodium carbonate (e.g., 2 g/L).

• Treat the polyester fabric in this bath at 60-70°C for 30 minutes to remove impurities.

• Rinse the fabric thoroughly with hot and then cold water.

2. Dyebath Preparation:

• Prepare a dye dispersion by pasting the required amount of Disperse Orange 30 with a dispersing agent (1:1 ratio) and a small amount of cold water to form a smooth paste.

• Dilute the paste with warm water (40-50°C).

• Set the dyebath with a liquor ratio of 1:10 to 1:20 (fabric weight to dye liquor volume).

• Add a dispersing agent (e.g., 1 g/L) and an acetic acid solution to adjust the pH to 4.5-5.5.

3. Dyeing Procedure:

• Introduce the scoured polyester fabric into the dyebath at approximately 60°C.

• Circulate the fabric for 10 minutes for even wetting.

• Add the prepared dye dispersion to the bath.

• Raise the temperature to 130°C at a rate of 1.5-2°C per minute.

• Maintain the temperature at 130°C for 60 minutes.

• Cool the dyebath to 70°C at a rate of 2°C per minute.

4. After-treatment (Reduction Clearing):

• Drain the dyebath and rinse the fabric.

• Prepare a fresh bath containing sodium hydrosulfite (2 g/L) and sodium hydroxide (B78521) (2 g/L).

• Treat the dyed fabric at 70-80°C for 15-20 minutes to remove unfixed surface dye.

• Rinse the fabric thoroughly with hot and cold water and then neutralize with a weak acetic acid solution.

• Finally, rinse and dry the fabric.

Protocol 2: Dyeing Polyester with Madder (Adaptable for other Natural Dyes)

1. Scouring of Polyester Fabric:

• Follow the same procedure as for Disperse Orange 30 dyeing.

2. Mordanting (Pre-mordanting):

• Prepare a mordant bath with Alum (aluminum potassium sulfate) at a concentration of 10-15% on the weight of fabric (owf).

• Introduce the scoured polyester fabric into the mordant bath at room temperature.

• Gradually raise the temperature to 80-90°C and maintain for 45-60 minutes.

• Allow the fabric to cool in the bath.

• Gently squeeze the fabric and proceed to dyeing without rinsing.

3. Dye Extraction:

• Add madder root powder (50-100% owf for deep shades) to water in a separate vessel.

• Slowly heat the mixture to 60-70°C and maintain for 60 minutes to extract the colorant. Avoid boiling, as it can dull the shade.

• Filter the dye liquor to remove the solid plant material.

4. Dyeing Procedure:

• Set up the dyebath with the extracted madder dye liquor.

• Introduce the mordanted polyester fabric.

• Raise the temperature to 110-130°C (high-temperature dyeing is often necessary for polyester with natural dyes).

• Maintain this temperature for 60-90 minutes.

• Allow the dyebath to cool down slowly.

5. After-treatment:

• Rinse the dyed fabric with water to remove any loose dye particles.

• A gentle soaping with a neutral detergent at 40-50°C can be performed to improve fastness.

• Rinse thoroughly and dry.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for dyeing polyester and subsequent fastness testing.

Logical Relationship Diagram

Caption: Comparison of Disperse Orange 30 and natural dyes for polyester coloration.

Conclusion

For applications demanding high color fastness and reproducibility on polyester, Disperse Orange 30 remains the superior choice, offering excellent performance across all tested parameters.[1][2] Natural dyes, while offering a more sustainable and biodegradable profile, generally exhibit lower fastness properties on polyester and require additional processing steps such as mordanting.[4][5][7] The choice between these dye types will ultimately depend on the specific performance requirements, environmental considerations, and the feasibility of the application process for the intended research or development project. Further research into optimizing the application of natural dyes on polyester, potentially through fiber modification or novel mordanting techniques, could enhance their performance and broaden their applicability.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. China Disperse Orange 30 Manufacturers, Suppliers, Factory, Wholesale - Products - Hangzhou Tiankun Chem Co.,Ltd [dyechemical.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Dyeing of polyester fabric with natural dye turmeric | Semantic Scholar [semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. Shepherd Textiles Weld Natural Dye (Reseda Luteola) — Shepherd Textiles [shepherdtextiles.squarespace.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Standards for Disperse Orange 30 Analysis

For Researchers, Scientists, and Drug Development Professionals

Alternatives to Certified Reference Materials for Disperse Orange 30

The primary alternatives to a designated CRM for Disperse Orange 30 are analytical standards and reagents offered by various chemical suppliers. These standards are typically characterized by their purity, which is determined by methods such as High-Performance Liquid Chromatography (HPLC) or titration. The table below summarizes the offerings from several prominent suppliers. It is important to note that the availability and specifications of these products are subject to change, and users should always consult the supplier's Certificate of Analysis (CoA) for the most current and detailed information.

Supplier	Product Name	CAS Number	Purity/Strength	Format	Key Features
Colorcom Group	Disperse Orange 30	12223-23-3	99%	Powder	Provides information on strength (100%/150%) and fastness properties.[1]
MedchemExpress	Disperse Orange 30	5261-31-4	Not explicitly stated; Certificate of Analysis provided.	Powder	Marketed as a fluorescent dye for research use.[2]
Zhuozhou Wenxi Import and Export Co., Ltd. (via ChemicalBook)	Disperse Orange 30	12223-23-3	99%+ HPLC	Powder	Purity specified by HPLC analysis.[3]
World Dye Variety (aggregator)	C.I. Disperse Orange 30	12223-23-3/ 5261-31-4	Not specified	Powder	Lists various suppliers and trade names.[4]
Hangzhou Tiankun Chem Co.,Ltd	Disperse Orange 30 / Disperse Orange S-4RL	12223-23-3	Specification: 100% & 150%	Orange Powder	Provides fastness specifications.[5]

Experimental Protocols for Comparative Analysis

To ensure the accuracy and reliability of analytical results, it is crucial to perform a comparative evaluation of the available Disperse Orange 30 standards. The following protocols for HPLC and UV-Visible Spectrophotometry are provided as a guide for this purpose.

1. High-Performance Liquid Chromatography (HPLC) Method

HPLC is a precise technique for assessing the purity of Disperse Orange 30 standards and for quantitative analysis.

Instrumentation:

• HPLC system with a Diode Array Detector (DAD) or UV-Vis detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Disperse Orange 30 analytical standards from different suppliers

Procedure:

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of each Disperse Orange 30 standard.

  • Dissolve in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to a final volume of 100 mL to create stock solutions of 100 µg/mL.

  • From the stock solutions, prepare a series of calibration standards by serial dilution (e.g., 1, 5, 10, 20, 50 µg/mL).

• Chromatographic Conditions (starting point, may require optimization):

  • Mobile Phase: A gradient of acetonitrile and water is often effective for azo dyes. A starting point could be a gradient from 50% acetonitrile to 90% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: The wavelength of maximum absorbance (λmax) for Disperse Orange 30, which is approximately 450 nm.

  • Injection Volume: 10 µL

• Analysis and Comparison:

  • Inject the calibration standards for each supplier's material to generate a calibration curve.

  • Analyze the stock solutions of each standard to determine the purity by assessing the area percent of the main peak.

  • Compare the linearity (R² value), response factor (slope of the calibration curve), and the presence of any impurities between the different standards.

2. UV-Visible Spectrophotometry Method

UV-Vis spectrophotometry is a more straightforward but less specific method for the quantitative analysis of Disperse Orange 30.

Instrumentation:

• UV-Visible Spectrophotometer (double beam recommended)

• Quartz cuvettes (1 cm path length)

Reagents:

• Acetonitrile or other suitable UV-transparent solvent

• Disperse Orange 30 analytical standards

Procedure:

• Determination of λmax:

  • Prepare a dilute solution of one of the Disperse Orange 30 standards.

  • Scan the solution from 300 to 700 nm to determine the wavelength of maximum absorbance (λmax).

• Standard Solution Preparation:

  • Prepare stock solutions of each standard as described in the HPLC method.

  • Create a series of calibration standards with concentrations that will yield absorbance values within the linear range of the instrument (typically 0.1 to 1.0).

• Analysis and Comparison:

  • Measure the absorbance of each calibration standard at the predetermined λmax.

  • Construct a calibration curve for each supplier's standard by plotting absorbance versus concentration.

  • Compare the molar absorptivity (calculated from the slope of the calibration curve, if the path length and concentration are known) and the linearity of the calibration curves for the different standards.

Performance Data Comparison

The following table outlines the key performance parameters that should be evaluated when comparing different analytical standards for Disperse Orange 30.

Parameter	HPLC Analysis	UV-Vis Spectrophotometry	Importance
Purity (Area %)	Assess the area of the main peak relative to the total peak area.	Not directly applicable.	Indicates the presence of impurities that may interfere with analysis.
Linearity (R²)	Should be > 0.999 for the calibration curve.	Should be > 0.995 for the calibration curve.	Demonstrates a direct and proportional relationship between concentration and response.
Response Factor	The slope of the calibration curve.	The slope of the calibration curve (related to molar absorptivity).	A consistent response factor between standards indicates comparable purity and integrity.
Precision (RSD%)	Repeat injections of the same standard should yield a low relative standard deviation (<2%).	Repeat measurements of the same standard should yield a low RSD (<2%).	Indicates the reproducibility of the analytical method using a given standard.
Accuracy (% Recovery)	Can be assessed by spiking a blank matrix with a known amount of the standard.	Can be assessed similarly to HPLC.	Determines how close the measured value is to the true value.

Visualizations

Analytical Workflow for Comparison of Disperse Orange 30 Standards

Caption: Workflow for comparing analytical standards of Disperse Orange 30.

HPLC Method Validation Pathway

Caption: Key parameters for HPLC method validation.

In the absence of a formal CRM, a rigorous in-house validation and comparison of commercially available analytical standards is paramount for ensuring the quality and reliability of data in the analysis of Disperse Orange 30. Researchers are encouraged to use the protocols and comparative framework presented in this guide to select the most suitable standard for their specific application.

References

• 1. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Disperse Orange 30 | 12223-23-3 [chemicalbook.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. China Disperse Orange 30 Manufacturers, Suppliers, Factory, Wholesale - Products - Hangzhou Tiankun Chem Co.,Ltd [dyechemical.com]

A Comparative Guide to Analytical Methods for the Determination of Disperse Orange 30

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of Disperse Orange 30, a synthetic azo dye. The following sections detail the performance characteristics of various testing methods, supported by experimental data, to assist researchers in selecting the most appropriate technique for their specific needs.

Comparative Performance of Analytical Methods

The selection of an analytical method for the quantification of Disperse Orange 30 is critical for ensuring accuracy, precision, and compliance with regulatory standards. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are among the most prevalent techniques, offering high sensitivity and selectivity. Spectrophotometry provides a simpler, more accessible alternative, though it may be susceptible to matrix interference.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Matrix
LC-MS/MS	Disperse Orange	0.02 - 1.35 ng/mL	0.06 - 4.09 ng/mL	81.8 - 114.1	Textiles
HPLC-DAD	Disperse Dyes	Not Specified	Not Specified	Not Specified	Not Specified
Spectrophotometry	Disperse Orange 30	Not Specified	Not Specified	Not Specified	Aqueous Solution

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical tests. Below are outlines of typical experimental protocols for the analysis of Disperse Orange 30.

High-Performance Liquid Chromatography (HPLC)

A common approach for the analysis of disperse dyes like Disperse Orange 30 involves reversed-phase HPLC.

• Instrumentation : An HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or a UV-Vis detector.

• Chromatographic Conditions :

  • Column : A C18 reversed-phase column is typically used.

  • Mobile Phase : A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is common.

  • Flow Rate : Typically around 1.0 mL/min.

  • Detection : The wavelength of maximum absorbance for Disperse Orange 30 is used for detection.

• Sample Preparation : Textile samples are typically extracted with a suitable organic solvent, such as methanol (B129727) or a mixture of acetonitrile and water, often with the aid of ultrasonication. The extract is then filtered before injection into the HPLC system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity compared to HPLC with UV detection, making it suitable for trace-level analysis.

• Instrumentation : An LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions : Similar to HPLC, a C18 column with a gradient elution of an aqueous buffer and an organic solvent is used.

• Mass Spectrometry Conditions : The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for Disperse Orange 30 to ensure high selectivity and sensitivity.

• Sample Preparation : The sample preparation is similar to that for HPLC analysis, involving solvent extraction and filtration.

Spectrophotometry

Spectrophotometry is a simpler and more cost-effective method, suitable for the quantification of Disperse Orange 30 in solutions without significant interfering substances.

• Instrumentation : A UV-Visible spectrophotometer.

• Procedure :

  • A standard stock solution of Disperse Orange 30 is prepared in a suitable solvent.

  • A series of calibration standards are prepared by diluting the stock solution.

  • The absorbance of the standards and the sample solution is measured at the wavelength of maximum absorbance (λmax) for Disperse Orange 30.

  • A calibration curve is constructed by plotting absorbance versus concentration of the standards.

  • The concentration of Disperse Orange 30 in the sample is determined from the calibration curve.

Visualizing the Workflow and Method Comparison

To better illustrate the processes involved in the analysis and comparison of Disperse Orange 30 testing methods, the following diagrams are provided.

A typical experimental workflow for Disperse Orange 30 analysis.

Logical relationship in a method comparison study.

A Comparative Guide to Advanced Oxidation Processes for Disperse Orange 30 Removal

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Efficacy and Experimental Protocols

The effective removal of recalcitrant dyes, such as Disperse Orange 30, from wastewater is a significant challenge in environmental remediation. Advanced Oxidation Processes (AOPs) have emerged as a promising suite of technologies for the degradation of these persistent organic pollutants. This guide provides a comprehensive comparison of the efficacy of four prominent AOPs—Fenton, Photo-Fenton, Ozonation, and Photocatalysis—for the removal of Disperse Orange 30, supported by experimental data from scientific literature.

Comparative Efficacy of AOPs for Disperse Orange 30 Removal

The performance of different AOPs in degrading Disperse Orange 30 varies depending on the specific experimental conditions. The following table summarizes key quantitative data from various studies to facilitate a direct comparison of their effectiveness.

Advanced Oxidation Process	Catalyst/Oxidant	Initial Dye Concentration	pH	Reaction Time	Removal Efficiency (%)	Reference
Fenton	Fe²⁺/H₂O₂	Not specified for DO30	3	Not specified	Not specified for DO30	[1]
Photo-Fenton	Fe²⁺/H₂O₂/UV	Not specified for DO30	3	Not specified	Not specified for DO30	[1]
Ozonation	O₃	150-600 mg/L	10	9 minutes	Significant color removal	[2]
Ozonation	O₃	Not specified	3	2 hours	>45% (decolorization)	[3]
Photocatalysis	Ag-CdZnSO/zeolitic matrix	Not specified	7	90 minutes	99.5% (degradation)	[4]

Note: Direct comparative studies on the Fenton and Photo-Fenton degradation of Disperse Orange 30 are limited. The data for these processes are often reported for similar disperse dyes and indicate high color and COD removal efficiencies. For instance, a study on the electrochemical oxidation, ozonation, hypochlorite, and Fenton process for disperse dyes found that the Fenton process yielded the best therapeutic outcomes.[1] Another study on the Fenton and solar-photo-Fenton oxidation of Disperse Yellow 119 and Disperse Red 167 also reported high removal efficiencies.[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of experimental results. Below are summaries of the experimental protocols for the key AOPs discussed.

Fenton Process

The Fenton process typically involves the following steps:

• Sample Preparation: An aqueous solution of the disperse dye is prepared at a specific concentration.

• pH Adjustment: The pH of the solution is adjusted to an acidic range, typically around 3, using sulfuric acid (H₂SO₄) or sodium hydroxide (B78521) (NaOH).

• Reagent Addition: A solution of ferrous sulfate (B86663) (FeSO₄) is added to the dye solution, followed by the addition of hydrogen peroxide (H₂O₂).

• Reaction: The reaction mixture is stirred for a specific duration at a controlled temperature.

• Analysis: The degradation of the dye is monitored by measuring the change in its absorbance at its maximum wavelength using a UV-Vis spectrophotometer. Chemical Oxygen Demand (COD) analysis is also often performed to assess the extent of mineralization.

Photo-Fenton Process

The photo-Fenton process is an enhancement of the Fenton process and includes the following:

• Reactor Setup: The experiment is conducted in a photoreactor equipped with a UV lamp.

• Sample Preparation and pH Adjustment: Similar to the Fenton process, a dye solution is prepared and its pH is adjusted to approximately 3.

• Reagent Addition: Ferrous sulfate and hydrogen peroxide are added to the solution.

• UV Irradiation: The solution is then irradiated with UV light for a predetermined period while being continuously stirred.

• Analysis: The degradation of the dye and mineralization are assessed using UV-Vis spectrophotometry and COD measurements, respectively.

Ozonation

The ozonation process for Disperse Orange 30 degradation has been investigated with the following experimental setup:[2]

• Reactor: A semi-batch bubble column reactor is used.

• Sample Preparation: An aqueous solution of Disperse Orange 30 is prepared at concentrations ranging from 150 to 600 mg/L.

• pH Adjustment: The initial pH of the solution is varied between 2 and 12.

• Ozone Generation and Introduction: Ozone is generated from an ozone generator and bubbled through the dye solution at a specific flow rate and concentration (e.g., 4.21-24.03 g/m³).

• Reaction: The ozonation is carried out for a duration of up to 120 minutes.

• Analysis: The decolorization is monitored using a spectrophotometer, and the reduction in Chemical Oxygen Demand (COD) is measured to evaluate mineralization.

Another study on ozonation of Disperse Orange 30 on polyester (B1180765) fabric used the following conditions:[3]

• Ozone Feed Rate: 130 mg L⁻¹ min⁻¹.

• Treatment Time: 2 hours.

• Wet Pick-up: 100%.

• pH: 3.

Photocatalysis

A study on the photocatalytic degradation of Disperse Orange 30 employed the following methodology:[4]

• Photocatalyst: A nanostructured metal-semiconductor/zeolitic matrix composite (Ag-CdZnSO/zeolitic matrix).

• Reactor: A photoreactor with UV illumination.

• Sample Preparation: An aqueous solution of Disperse Orange 30 with acetone (B3395972) as a sensitizer.

• pH: The pH of the solution is set to 7.

• Irradiation: The solution containing the photocatalyst is irradiated with UV light for 90 minutes.

• Analysis: The degradation of the dye is monitored by taking samples at regular intervals and analyzing them using a UV-Vis spectrophotometer at a wavelength of 440 nm.

Visualizing the Degradation Pathway and Experimental Workflow

To better understand the underlying principles and experimental procedures, the following diagrams have been generated using Graphviz.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. journal.gnest.org [journal.gnest.org]
• 3. tandfonline.com [tandfonline.com]
• 4. daneshyari.com [daneshyari.com]
• 5. researchgate.net [researchgate.net]

Comparing the dyeing efficiency of Disperse Orange 30 and Disperse Red 167

A Comparative Analysis of Dyeing Efficiency: Disperse Orange 30 vs. Disperse Red 167

This guide provides a detailed comparison of the dyeing performance of two widely used disperse dyes, C.I. Disperse Orange 30 and C.I. Disperse Red 167. Aimed at researchers and professionals in the textile and material science fields, this document synthesizes key data on their chemical properties, dyeing efficiency, and fastness characteristics, supported by established experimental protocols.

Physicochemical Properties

Disperse Orange 30 and Disperse Red 167 are both monoazo disperse dyes, but they differ in their molecular structure and weight, which influences their dyeing characteristics, such as solubility and sublimation fastness.

Property	C.I. Disperse Orange 30	C.I. Disperse Red 167
C.I. Name	Disperse Orange 30[1]	Disperse Red 167[2]
CAS Number	12223-23-3 / 5261-31-4[1]	61968-52-3 / 26850-12-4[2]
Molecular Structure	Single Azo Class[1]	Single Azo Class[2]
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄[1]	C₂₃H₂₆ClN₅O₇[2][3]
Molecular Weight	450.27 g/mol [1]	519.93 g/mol [2][3]
Appearance	Orange/Brown Powder[1]	Deep Red Powder[2][4]
Optimal Dyeing pH	4.0 - 7.0[1]	4.0 - 5.0[2][5]

Dyeing Efficiency and Color Yield

The dyeing efficiency of disperse dyes on polyester (B1180765) is commonly evaluated by the color strength (K/S value), which indicates the depth of shade achieved on the fabric. While direct comparative data for conventional aqueous dyeing is sparse, studies on supercritical carbon dioxide (scCO₂) dyeing—a waterless dyeing technique—provide valuable insights into their performance. Research shows that the K/S value curves for both dyes are suitable for building color-matching systems, indicating predictable and reproducible dyeing behavior.[6]

The K/S values are concentration-dependent. A study establishing a color matching database for scCO₂ dyeing demonstrated parallel K/S value curves for both Disperse Orange 30 and Disperse Red 167, which is indicative of good compatibility when used together for trichromatic dyeing.[6][7]

Fastness Properties

Fastness properties are critical indicators of a dye's performance, measuring the resistance of the color to various environmental factors. Both dyes exhibit good to excellent fastness properties on polyester, making them suitable for a wide range of applications.

Fastness Property	Test Standard (Typical)	C.I. Disperse Orange 30	C.I. Disperse Red 167
Light Fastness	AATCC 16 / ISO 105-B02	6[8]	7-8[5]
Washing Fastness	AATCC 61 / ISO 105-C06	5[8]	5[5]
Sublimation Fastness	AATCC 117 / ISO 105-P01	5 (at 180°C)[8][9]	5 (Dry Heat)[5]
Rubbing Fastness	AATCC 8 / ISO 105-X12	5[8]	Not specified
Perspiration Fastness	AATCC 15 / ISO 105-E04	4-5[1]	5[5]

Note: Fastness grades are typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.

Experimental Protocols

The following sections detail a standard methodology for applying these disperse dyes to polyester fabric and subsequently testing their performance.

High-Temperature Exhaust Dyeing Protocol

This method is standard for dyeing polyester with disperse dyes, as temperatures above the glass transition temperature of polyester (~80-100°C) are required to open the fiber structure for dye penetration.[10][11]

Materials and Reagents:

• Polyester fabric (scoured and pre-treated)

• Disperse Orange 30 or Disperse Red 167

• Dispersing agent (e.g., anionic/non-ionic blend)

• Acetic acid (to control pH)

• Sodium hydrosulfite and Sodium hydroxide (B78521) (for reduction clearing)

• High-temperature, high-pressure dyeing apparatus

Procedure:

• Dye Dispersion Preparation: Create a smooth, lump-free paste by mixing the required amount of disperse dye with an equal amount of dispersing agent and a small volume of cold water. Dilute this paste with warm water (40-50°C).[11]

• Dyebath Setup: Set the dyebath with water at a liquor ratio of 10:1 to 20:1. Add the dispersing agent and adjust the pH to the desired range (e.g., 4.5-5.5) using acetic acid.[10]

• Dyeing Cycle:

  • Load the polyester fabric into the dyebath at approximately 60°C and run for 10-15 minutes for even wetting.[11][12]

  • Add the prepared dye dispersion to the bath.

  • Raise the temperature from 60°C to 130°C at a rate of 1-2°C per minute.[12]

  • Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[10][12]

  • Cool the dyebath down to 70-80°C at a rate of approximately 2°C per minute.[11] Drain the bath.

• Reduction Clearing: To remove unfixed surface dye and improve wash fastness, perform a reduction clearing.[10][11] Prepare a new bath at 50°C containing sodium hydroxide (2 g/L) and sodium hydrosulfite (2 g/L). Raise the temperature to 70-80°C and treat the fabric for 15-20 minutes.[11]

• Final Rinsing: Drain the reduction clearing bath, rinse the fabric thoroughly with hot water, followed by a cold water rinse, and then dry.[12]

Fastness Testing Protocols

• Washing Fastness (ISO 105-C06): A dyed specimen is stitched between two undyed fabrics (one cotton, one wool or polyester) and agitated in a solution containing a non-ionic detergent (e.g., 5 g/L) at a specified temperature (e.g., 60°C) for 30 minutes.[13] The color change of the specimen and the staining on the adjacent fabrics are evaluated using grey scales.

• Light Fastness (ISO 105-B02): The dyed fabric is exposed to a controlled artificial light source (Xenon arc lamp) that simulates natural sunlight. The change in color is assessed by comparing the exposed sample to a set of blue wool standards (grades 1-8).[14]

• Sublimation Fastness (ISO 105-P01): The dyed sample is placed in a sublimation fastness tester or between heated plates at a specific temperature (e.g., 180°C) for 30 seconds.[9][15] The color change of the sample and staining of an adjacent undyed fabric are evaluated.[16]

Visualized Workflows and Relationships

Diagrams created using Graphviz provide a clear visual representation of the experimental processes and comparative logic.

Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.

Caption: At-a-Glance Comparison of Dye Properties.

Conclusion

Both Disperse Orange 30 and Disperse Red 167 are highly effective dyes for polyester, offering robust performance, particularly when applied via high-temperature methods. The primary distinction lies in their shade and light fastness. Disperse Red 167 offers exceptional light fastness, making it a superior choice for applications requiring high durability to light exposure.[5] Disperse Orange 30 also provides good all-around fastness properties and is noted for its suitability in creating combination shades.[1] The choice between them will ultimately depend on the desired color and the specific performance requirements of the end product.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Disperse Red 167 | C23H26ClN5O7 | CID 117878 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Disperse Red 167 Dyes Manufacturer in Mumbai, Disperse Red 167 Dyes Exporter [dyestuff.co.in]
• 5. Disperse red 167 TDS|Disperse red 167 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 12223-23-3｜Disperse Orange 30 Disperse Orange SE-GL｜Colorcom Group [colorcominternational.com]
• 9. epsilonpigments.com [epsilonpigments.com]
• 10. textilelearner.net [textilelearner.net]
• 11. benchchem.com [benchchem.com]
• 12. scribd.com [scribd.com]
• 13. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. What is the color fastness of fabrics? How to test the color fastness? [china-dyestuff.com]
• 15. textilelearner.net [textilelearner.net]
• 16. fyitester.com [fyitester.com]

Benchmarking the photostability of Disperse Orange 30 against other disperse dyes

For researchers, scientists, and drug development professionals, understanding the photostability of chemical compounds is critical for ensuring the efficacy, safety, and shelf-life of light-sensitive products. In the realm of synthetic dyes, Disperse Orange 30, a monoazo dye, is frequently utilized. This guide provides a comprehensive benchmark of the photostability of Disperse Orange 30 against a selection of other commercially significant disperse dyes, supported by quantitative data and standardized experimental protocols.

Comparative Photostability Data

The lightfastness of disperse dyes is a critical performance metric, indicating their resistance to fading upon exposure to light. This property is quantified using a standardized Blue Wool Scale, with ratings from 1 (very poor) to 8 (outstanding). The following table summarizes the lightfastness ratings of Disperse Orange 30 and other selected disperse dyes, determined according to ISO 105-B02 standards.

Dye Name	C.I. Name	Chemical Class	Lightfastness Rating (ISO 105-B02)
Disperse Orange 30	11119	Monoazo	7[1][2]
Disperse Red 167	11338	Monoazo	6-7[3]
Disperse Yellow 54	47020	Quinophthalone	6-7[4][5]
Disperse Blue 165	11077	Monoazo	5-6[6]
Disperse Violet 1	61100	Anthraquinone (B42736)	5-6[7]
Disperse Blue 54	61551	Anthraquinone	7
Disperse Red 60	60756	Anthraquinone	6-7
Disperse Blue 79	11345	Azo	5-6

Analysis: Disperse Orange 30 exhibits excellent photostability with a lightfastness rating of 7, placing it among the more light-resistant disperse dyes. Its performance is comparable to the high-fastness quinophthalone dye, Disperse Yellow 54, and the anthraquinone dyes, Disperse Blue 54 and Disperse Red 60. Notably, anthraquinone-based dyes are generally recognized for their superior lightfastness compared to many azo dyes.[8] However, Disperse Orange 30, a monoazo dye, demonstrates a higher lightfastness than other azo dyes in this comparison, such as Disperse Blue 165 and Disperse Blue 79.

Experimental Protocols for Photostability Testing

The determination of lightfastness ratings is conducted under controlled laboratory conditions as specified by internationally recognized standards, primarily ISO 105-B02 and AATCC Test Method 16. These protocols are designed to ensure the reproducibility and comparability of results.

Principle: A test specimen of the dyed substrate is exposed to a controlled artificial light source that simulates natural daylight. Simultaneously, a set of standardized blue wool references with known lightfastness ratings are exposed under the same conditions. The photostability is assessed by comparing the degree of color change of the test specimen to that of the blue wool standards.

Key Apparatus and Materials:

• Xenon Arc Lamp: An artificial light source that simulates the spectral distribution of natural daylight.

• Blue Wool Standards: A series of eight standardized blue wool fabrics with a graded lightfastness from 1 (very low) to 8 (very high).

• Grey Scale for Assessing Change in Colour: A standardized scale used to visually assess the degree of color change.

• Specimen Holders: To mount the test specimens and blue wool standards.

• Controlled Environment Chamber: To maintain specified conditions of temperature and humidity.

General Procedure (based on ISO 105-B02):

• Specimen Preparation: A sample of the material dyed with the disperse dye is prepared to the specified dimensions. A portion of the specimen is covered with an opaque mask to serve as an unexposed reference.

• Mounting: The prepared specimen and the set of blue wool standards are mounted on holders and placed in the xenon arc test chamber.

• Exposure: The specimens and standards are exposed to the light from the xenon arc lamp under specified conditions of irradiance, temperature, and humidity.

• Evaluation: The exposed specimens are periodically compared with the unexposed portion. The lightfastness rating is determined by identifying which blue wool standard shows a similar degree of color change (fading) as the test specimen.

Experimental Workflow

The following diagram illustrates the typical workflow for benchmarking the photostability of a disperse dye.

Photostability Benchmarking Workflow

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. China Disperse Yellow 54 Manufacturers, Suppliers, Factory, Wholesale - Products - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. Skycron® Disperse Blue BBLS(B165) - Buy Disperse Dyestuff, Disperse Dye In Textile, Disperse Blue Dye Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Standard Operating Procedure: Proper Disposal of Disperse Orange 30

This document provides procedural guidance for the safe and compliant disposal of Disperse Orange 30, a synthetic azo dye. Adherence to these protocols is essential to minimize environmental impact and ensure the safety of all laboratory personnel. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedure, it is critical to handle Disperse Orange 30 waste with appropriate personal protective equipment (PPE) to avoid personal contact, inhalation, and accidental release.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields or goggles, and a lab coat.[1][2] If handling the powder form or if dust generation is possible, a dust respirator is required.[1]

• Ventilation: Always handle Disperse Orange 30 waste in a well-ventilated area, such as a chemical fume hood.[3]

• Avoid Contact: Avoid all personal contact with the chemical, including breathing in dust or fumes.[1][4]

• Contaminated Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2][3] Contaminated work clothing should not be allowed to leave the workplace.[2]

Step-by-Step Waste Disposal Protocol

Disperse Orange 30 is classified as a hazardous chemical waste due to its potential to cause skin and eye irritation, allergic skin reactions, and its classification as an azo dye.[2][3] It must be disposed of following institutional and regulatory guidelines for hazardous waste.

Step 1: Waste Segregation

• Solid vs. Liquid: Keep solid and liquid waste streams separate.[5]

• Incompatible Chemicals: Do not mix Disperse Orange 30 waste with other incompatible chemicals.[6][7] Azo dyes should be segregated from strong oxidizing agents.[2] Store acids and bases separately.[6]

• Aqueous Solutions: Do not dispose of Disperse Orange 30 solutions down the sink.[3][7] All wash water from cleaning contaminated equipment should also be collected as hazardous waste.[1]

Step 2: Container Selection and Management

• Use Appropriate Containers: Collect waste in a container that is compatible with the chemical. The container must have a secure, screw-top cap and be in good condition.[5][6]

• Prevent Leakage: Ensure the container is leak-proof and kept tightly sealed except when adding waste.[5][8]

• Headroom: Do not overfill the container. Leave at least one inch of headroom to allow for expansion.[6]

Step 3: Waste Labeling

• Properly Label: Clearly label the waste container with the words "Hazardous Waste," the full chemical name ("Disperse Orange 30"), and any associated hazards (e.g., "Irritant," "Sensitizer").[7][9]

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Designated Area: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[6][8][9]

• Secondary Containment: Ensure the SAA has appropriate secondary containment, such as spill trays, to capture any potential leaks.[5]

• Weekly Inspections: Inspect the SAA weekly for any signs of container leakage.[6]

Step 5: Arranging for Disposal

• Contact EHS: Once the container is full or reaches the accumulation time limit, contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal.[8][9]

• Regulatory Compliance: All waste must be handled in accordance with local, state, and federal regulations.[1] Chemical waste generators must consult these regulations to ensure complete and accurate classification and disposal.[2]

Quantitative Laboratory Waste Accumulation Limits

Laboratories are subject to specific limits on the amount of hazardous waste that can be stored in a Satellite Accumulation Area (SAA). The table below summarizes typical limits.

Waste Type	Maximum Accumulation Volume	Maximum Accumulation Time
General Hazardous Waste	55 Gallons	12 Months[8][9]
Acutely Toxic Waste (P-List)	1 Quart (liquid) or 1 kg (solid)	12 Months (unless volume limit is reached first)[8]

Once a volume limit is reached, the waste must be removed from the laboratory by EHS within 3 days.[8][9]

Accidental Release and Spill Measures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Minor Spills (Solid):

  • Avoid breathing in dust.[1]

  • Use dry clean-up procedures; do not generate dust.[1][4] You can dampen the material with water to prevent dusting before sweeping.[1]

  • Sweep or vacuum up the material. If using a vacuum, it must be fitted with a HEPA filter.[1]

  • Place the collected material into a suitable, labeled container for hazardous waste disposal.[1][4]

• Major Spills:

  • Alert personnel in the area and evacuate if necessary.[1][4]

  • Contact your institution's emergency responders or EHS department immediately.[1][4]

  • Prevent the spilled material from entering drains or waterways.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Disperse Orange 30 waste in a laboratory setting.

Caption: Workflow for the proper disposal of Disperse Orange 30.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. chemos.de [chemos.de]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. acewaste.com.au [acewaste.com.au]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. odu.edu [odu.edu]

Personal protective equipment for handling Disperse Orange 30

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Disperse Orange 30 in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant use of this substance.

Hazard Identification and Personal Protective Equipment

Disperse Orange 30 is a chemical that requires careful handling to minimize risks. It can cause skin and eye irritation, and may lead to sensitization upon skin contact.[1][2][3] Inhalation of dust can also cause respiratory irritation.[1][2][3] Long-term exposure may have cumulative health effects.[1] Therefore, adherence to proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specification
Eye Protection	Safety glasses with side shields or chemical goggles	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[2]
Hand Protection	Impervious gloves	The specific material (e.g., nitrile, neoprene) and thickness should be selected based on the specific laboratory task and potential for exposure. Regularly inspect gloves for signs of degradation or puncture.
Body Protection	Laboratory coat	To prevent skin contact.
Respiratory Protection	NIOSH-approved dust respirator	Required when handling the powder form, especially in poorly ventilated areas, to prevent inhalation of dust particles.[1][4]

Operational Plan for Safe Handling

A systematic approach to handling Disperse Orange 30 is crucial to ensure laboratory safety. The following step-by-step operational plan should be followed.

Step 1: Preparation and Engineering Controls

• Ensure a well-ventilated work area, preferably a chemical fume hood, to minimize dust and vapor inhalation.[2][3]

• Have an eyewash station and safety shower readily accessible in the immediate work area.[2]

• Keep the container of Disperse Orange 30 tightly closed when not in use.[2][3]

• Avoid the formation and accumulation of dust.[1][2]

Step 2: Handling and Use

• Wear the appropriate PPE as specified in the table above before handling the substance.

• Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

• Use dry clean-up procedures such as a vacuum cleaner with a HEPA filter for any spills. Avoid sweeping in a manner that generates dust.[1] For minor spills, the area can be dampened with water to prevent dusting before cleaning.[1]

• Do not eat, drink, or smoke in the work area.[3]

Step 3: Storage

• Store in the original, clearly labeled, and tightly sealed container.[1]

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][2]

Disposal Plan

Proper disposal of Disperse Orange 30 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• All waste containing Disperse Orange 30, including contaminated PPE and cleaning materials, must be collected in a designated and clearly labeled hazardous waste container.

• Do not dispose of Disperse Orange 30 down the drain or in the regular trash.[2][3]

Disposal Method

• Dispose of the chemical waste through a licensed hazardous waste disposal company.

• All disposal activities must be in accordance with local, state, and federal regulations.[1] Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste and ensuring complete and accurate classification.[2]

Workflow for Safe Handling and Disposal

Caption: Workflow for Handling and Disposal of Disperse Orange 30.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. chemos.de [chemos.de]
• 4. scribd.com [scribd.com]